Wofasteril

• CAS: 8065-77-8

Core Science & Biosynthesis

Wofasteril's Mechanism of Action in Microbial Inactivation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Wofasteril, a disinfectant solution with peracetic acid (PAA) as its active component, is a potent, broad-spectrum biocide effective against bacteria, fungi, viruses, and bacterial spores. Its mechanism of action is primarily rooted in its high oxidizing potential, leading to the rapid and irreversible damage of essential cellular components. This technical guide provides an in-depth exploration of the core mechanisms of Wofasteril-mediated microbial inactivation, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying processes.

Core Mechanism of Action: Oxidative Disruption

Wofasteril's microbicidal activity is not attributed to a single, specific target but rather to a cascade of oxidative reactions that compromise the structural and functional integrity of microorganisms. The primary mode of action is the transfer of electrons from cellular macromolecules to the potent oxidizing species generated by peracetic acid, leading to denaturation of proteins, disruption of cell wall permeability, and oxidation of vital enzymes.[1][2]

Disruption of Cellular Membranes

The initial point of contact for Wofasteril is the microbial cell envelope. Peracetic acid oxidizes the outer cell membrane, leading to a loss of integrity and increased permeability.[2] This allows for the leakage of essential intracellular components and facilitates the entry of PAA into the cell, where it can exert its effects on internal structures.

Protein Denaturation and Enzyme Inactivation

Once inside the cell, or acting on surface proteins, peracetic acid aggressively oxidizes sulfhydryl (-SH) and sulfur (S-S) bonds in proteins and enzymes.[1] This oxidation disrupts the tertiary structure of these molecules, a process known as denaturation, leading to a loss of their biological function.[1] Enzymes responsible for crucial metabolic activities are inactivated, leading to a rapid cessation of cellular processes.

Damage to Genetic Material

While the primary targets are proteins and lipids, the high oxidizing power of peracetic acid can also inflict damage on nucleic acids (DNA and RNA). This damage can occur through the oxidation of nucleotide bases and the sugar-phosphate backbone, leading to mutations and strand breaks that are lethal to the microorganism.

The multifaceted attack on various cellular components makes the development of microbial resistance to Wofasteril highly unlikely.[2]

Fig. 1: Wofasteril's multi-targeted mechanism of microbial inactivation.

Quantitative Efficacy Data

The effectiveness of Wofasteril (peracetic acid) is quantified by its ability to reduce microbial populations under specific conditions. The following tables summarize key quantitative data from various studies.

Table 1: Bacterial Inactivation Data

Microorganism	PAA Concentration	Contact Time	Temperature (°C)	Log Reduction	Reference
Escherichia coli	150 ppm	-	-	Sufficient for EN 13697	[3]
Pseudomonas aeruginosa	150 ppm	-	-	Sufficient for EN 13697	[3]
Staphylococcus aureus	150 ppm	-	-	Sufficient for EN 13697	[3]
Enterococcus hirae	150 ppm	-	-	Sufficient for EN 13697	[3]
Listeria monocytogenes	75 ppm	-	-	Sufficient for EN 13697	[3]
Salmonella typhimurium	75 ppm	-	-	Sufficient for EN 13697	[3]
Enterococcus faecium	5 ppm	5 min	-	>3
Bacillus cereus spores	1.0% (w/v)	60 min	20	~7
Bacillus cereus spores	1.0% (w/v)	60 min	10	~2
Bacillus atrophaeus spores	0.2%	40 min	22 ± 2	6-7
Geobacillus stearothermophilus spores	0.06%	10 min	-	>5 (fogging)

Table 2: Virucidal and Fungicidal Inactivation Data

Microorganism	PAA Concentration	Contact Time	Temperature (°C)	Log Reduction	Reference
Poliovirus	1500 ppm	-	35	>4
Adenovirus	400 ppm	-	20	>4
Murine Norovirus	1000 ppm	-	20	>4
Coliphages (F+)	50 ppm	10 min	-	>3
Fungi (general)	1875 ppm	-	-	Sufficient for EN 13697	[3]
Yeasts (general)	1200 ppm	-	-	Sufficient for EN 13697	[3]

Experimental Protocols

The following sections outline the methodologies for key experiments to determine the efficacy and mechanism of action of Wofasteril.

Sporicidal Activity Testing (Carrier Test)

This protocol is adapted from methodologies used to validate sporicidal agents on surfaces.

Fig. 2: Experimental workflow for sporicidal activity carrier test.

Methodology:

• Spore Preparation: Cultivate Bacillus atrophaeus on a sporulation medium to obtain a high concentration of spores. Harvest and wash the spores to create a clean suspension.

• Carrier Inoculation: Aseptically place a defined volume of the spore suspension onto sterile stainless steel carriers and allow them to dry in a laminar flow hood.

• Disinfectant Exposure: Immerse the inoculated carriers into the prepared Wofasteril solution for predetermined contact times.

• Neutralization: After exposure, transfer each carrier into a tube containing a suitable neutralizing broth to immediately stop the action of the peracetic acid.

• Recovery and Plating: Vortex or sonicate the tubes to dislodge surviving spores from the carrier. Perform serial dilutions of the neutralized suspension and plate onto a rich growth medium.

• Incubation and Enumeration: Incubate the plates under optimal conditions and count the resulting colonies (Colony Forming Units, CFU).

• Calculation: Compare the CFU counts from the treated carriers to those from control carriers (exposed to sterile water instead of Wofasteril) to calculate the log reduction.

Protein Denaturation Assay (In Vitro)

This assay demonstrates the ability of Wofasteril to denature proteins, a key mechanism of its action.

Methodology:

• Reaction Mixture Preparation: Prepare a reaction mixture containing a standard protein solution (e.g., 1% Bovine Serum Albumin or fresh hen egg albumin) in a phosphate-buffered saline (PBS, pH 6.4).

• Treatment Application: Add varying concentrations of Wofasteril solution to the reaction mixtures. A control group should be prepared with sterile water instead of Wofasteril.

• Incubation: Incubate the samples at 37°C for 20 minutes.

• Heat-Induced Denaturation: Heat the samples at 70°C for 5 minutes to induce denaturation.

• Turbidity Measurement: After cooling, measure the turbidity of the samples using a spectrophotometer at 660 nm. Increased turbidity indicates a higher degree of protein denaturation.

• Calculation: The percentage inhibition of denaturation (protein stabilization) can be calculated, but for demonstrating the disinfectant's action, a direct comparison of turbidity between treated and control samples is more relevant. A higher absorbance in the Wofasteril-treated samples indicates enhanced denaturation.

Lipid Peroxidation Assay (TBARS Method)

This assay quantifies lipid peroxidation by measuring malondialdehyde (MDA), a byproduct of this process.

Methodology:

• Bacterial Culture and Treatment: Grow a bacterial culture to a specific cell density. Expose the bacterial cells to a sub-lethal concentration of Wofasteril for a defined period.

• Cell Lysis: Harvest and lyse the bacterial cells to release intracellular contents.

• TBARS Reaction: To the cell lysate, add thiobarbituric acid (TBA) reagent (containing TBA and an acid, typically trichloroacetic acid).

• Incubation: Heat the mixture in a boiling water bath for approximately 20-30 minutes. This allows MDA to react with TBA to form a pink-colored complex.

• Spectrophotometric Measurement: After cooling and centrifugation to remove any precipitate, measure the absorbance of the supernatant at 532 nm.

• Quantification: Calculate the concentration of MDA using a standard curve prepared with an MDA standard. An increase in MDA concentration in treated samples compared to controls indicates lipid peroxidation.

DNA Damage Assay (Agarose Gel Electrophoresis)

This method provides a qualitative assessment of DNA damage.

Methodology:

• Bacterial Treatment and DNA Extraction: Treat a high-density bacterial culture with Wofasteril. After treatment, extract the genomic DNA using a standard microbial DNA extraction kit.

• DNA Quantification: Measure the concentration of the extracted DNA.

• Agarose Gel Electrophoresis: Load equal amounts of DNA from treated and untreated (control) samples onto an agarose gel.

• Visualization: After electrophoresis, stain the gel with a DNA-intercalating dye (e.g., ethidium bromide or SYBR Safe) and visualize the DNA under UV light.

• Analysis: Compare the DNA from treated samples to the control. DNA from untreated cells should appear as a distinct, high-molecular-weight band. DNA damaged by Wofasteril will appear as a smear, indicating fragmentation and degradation.

Fig. 3: Logical flow of oxidative damage to key cellular components.

Conclusion

The mechanism of action of Wofasteril is characterized by a rapid and comprehensive oxidative assault on microbial cells. By disrupting cell membranes, denaturing essential proteins and enzymes, and damaging genetic material, Wofasteril ensures a high level of microbial inactivation across a broad spectrum of organisms. Its multi-targeted approach is a key factor in its efficacy and the low probability of resistance development, making it a reliable disinfectant for demanding scientific and healthcare environments. The experimental protocols provided herein offer a framework for the validation and further investigation of its potent biocidal properties.

References

• 1. Wofasteril® 035 - KESLA HYGIENE AG [kesla.de]
• 2. kesla.de [kesla.de]
• 3. Page loading... [wap.guidechem.com]

Wofasteril® Disinfectant: A Technical Guide to its Active Ingredients and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the active components within the Wofasteril® range of disinfectants. Wofasteril® is a versatile, high-level disinfectant utilized across various sectors, including healthcare, pharmaceutical production, and agriculture, owing to its broad-spectrum antimicrobial efficacy. This document elucidates the chemical composition, quantitative data, and fundamental mechanisms of action of its primary active ingredient.

Core Active Ingredient: Peracetic Acid

The principal active ingredient across the Wofasteril® product line is peracetic acid (PAA), also known as peroxyacetic acid or acetyl hydroperoxide.[1][2][3] PAA is a potent oxidizing agent and a highly effective biocide with a wide spectrum of activity against bacteria, fungi, viruses, and spores, even at low temperatures.[2][4]

Peracetic acid is an organic compound produced by the reaction of acetic acid and hydrogen peroxide. In aqueous solutions, it exists in a chemical equilibrium with these components. Its antimicrobial action stems from its ability to disrupt the cell membranes of microorganisms through the oxidation of sulfhydryl and sulfur bonds in proteins, enzymes, and other metabolites. This disruption leads to a loss of cellular integrity and subsequent cell death. A key advantage of peracetic acid is its decomposition into environmentally benign products: acetic acid, oxygen, and water.[1]

Quantitative Composition of Wofasteril® Variants

The concentration of peracetic acid can vary among the different formulations of Wofasteril® to suit specific applications. The following table summarizes the available quantitative data for various Wofasteril® products.

Wofasteril® Variant	Active Ingredient	Concentration	Source
Wofasteril® classic	Acetyl Hydroperoxide (Peracetic Acid)	~ 40% (w/v)	[1]
Wofasteril® SC super	Peracetic Acid	1.75%	[5]
Wofasteril® (unspecified)	Peracetic Acid	2%	[5]
Wofasteril® E 400	Peracetic Acid	Not explicitly stated, but is the primary active component.	[6]
Wofasteril® Premium	Peracetic Acid	Not explicitly stated, but is the primary active component.	[7]

It is important to note that commercial disinfectant formulations are complex mixtures and may contain stabilizers to prevent the degradation of peracetic acid. The products are often supplied as concentrates and are intended to be diluted with water to achieve the desired working concentration for disinfection.[2][4][7]

Experimental Protocol: Determination of Peracetic Acid Concentration

A common and standardized method for determining the concentration of peracetic acid in a solution is through iodometric titration. This method allows for the quantification of the active ingredient to ensure the disinfectant solution is within its effective range.

Objective: To determine the concentration of peracetic acid in a Wofasteril® solution.

Principle: This method involves the reaction of peracetic acid with an excess of iodide in an acidic solution. The peracetic acid oxidizes the iodide to iodine. The liberated iodine is then titrated with a standardized sodium thiosulfate solution using a starch indicator to detect the endpoint.

Materials:

• Wofasteril® solution (sample)

• Potassium iodide (KI) solution (e.g., 10% w/v)

• Sulfuric acid (H₂SO₄) solution (e.g., 2 M)

• Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.1 M)

• Starch indicator solution (e.g., 1% w/v)

• Distilled or deionized water

• Burette, pipette, Erlenmeyer flask, and other standard laboratory glassware

Procedure:

• Pipette a known volume of the Wofasteril® sample into an Erlenmeyer flask.

• Dilute the sample with a specific volume of distilled water.

• Acidify the solution by adding a measured amount of sulfuric acid.

• Add an excess of the potassium iodide solution to the flask. The solution will turn a yellow-brown color due to the formation of iodine.

• Titrate the liberated iodine with the standardized sodium thiosulfate solution until the solution becomes a pale yellow color.

• Add a few drops of the starch indicator solution. The solution will turn a deep blue-black color.

• Continue the titration with sodium thiosulfate, adding it dropwise, until the blue-black color disappears, indicating the endpoint of the titration.

• Record the volume of sodium thiosulfate solution used.

• Calculate the concentration of peracetic acid in the original sample based on the stoichiometry of the reaction.

Visualization of Chemical Relationships

The following diagrams illustrate the chemical equilibrium of peracetic acid and its decomposition pathway.

Caption: Chemical equilibrium between acetic acid, hydrogen peroxide, and peracetic acid.

Caption: Decomposition pathway of peracetic acid into environmentally safe byproducts.

References

• 1. kesla.de [kesla.de]
• 2. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 3. [Disinfection of prostheses in need of repair with the chemical disinfectant, Wofasteril] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 5. researchgate.net [researchgate.net]
• 6. volksversand.de [volksversand.de]
• 7. Wofasteril® Premium - KESLA HYGIENE AG [kesla.de]

Sicherheitsdatenblatt für den Umgang mit Wofasteril im Labor: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet einen detaillierten technischen Überblick über die Sicherheitsvorkehrungen und Handhabungsverfahren für Wofasteril-Produkte im Labor. Wofasteril, ein Desinfektionsmittel auf Basis von Peressigsäure, erfordert aufgrund seiner reaktiven und potenziell gefährlichen Eigenschaften eine sorgfältige Handhabung.

Chemische Eigenschaften und Zusammensetzung

Wofasteril ist eine Reihe von Desinfektionsmitteln, deren Hauptwirkstoff Peressigsäure (PES) ist. Die genaue Zusammensetzung kann je nach Produktvariante variieren.

Produkteigenschaften	Beschreibung	Quellen
Produktname	Wofasteril (verschiedene Varianten: classic, SC super, MZ, Premium)	[1][2][3][4]
Hauptwirkstoff	Acetylhydroperoxid (Peressigsäure, PES)	[5]
Konzentration (Wofasteril classic)	ca. 40 % (m/V)	[1]
Erscheinungsbild	farblose bis gelblich grüne, klare Flüssigkeit	[1]
Zersetzungsprodukte	Essigsäure, Wasser und Sauerstoff	[1][3]
Lagerfähigkeit	Bei sachgemäßer Lagerung mindestens 1 Jahr ohne Wirkungsverlust.	[1]

Gefahrenidentifikation und Sicherheitshinweise

Der Umgang mit Wofasteril ist mit mehreren Risiken verbunden, die durch die GHS-Gefahrenhinweise (H-Sätze) und Sicherheitshinweise (P-Sätze) klassifiziert sind.

Tabelle der GHS-Gefahrenhinweise (H-Sätze)

H-Satz	Beschreibung	Quellen
H242	Erwärmung kann Brand verursachen.	[4][5][6][7][8][9][10][11]
H290	Kann gegenüber Metallen korrosiv sein.	[1][4][8]
H302	Gesundheitsschädlich bei Verschlucken.	[2][3][4][5][6][7][8][9][10][11]
H312	Gesundheitsschädlich bei Hautkontakt.	[1]
H314	Verursacht schwere Verätzungen der Haut und schwere Augenschäden.	[1][2][8][11][12][13]
H332	Gesundheitsschädlich bei Einatmen.	[1][4][6][8]
H335	Kann die Atemwege reizen.	[2][3][4][5][6][7][8][9][10][11]
H400	Sehr giftig für Wasserorganismen.	[1][5][6][7][10][11][12][13]
H410	Sehr giftig für Wasserorganismen mit langfristiger Wirkung.	[8]

Tabelle der GHS-Sicherheitshinweise (P-Sätze) - Auswahl

P-Satz	Beschreibung	Quellen
P210	Von Hitze, heißen Oberflächen, Funken, offenen Flammen und anderen Zündquellen fernhalten. Nicht rauchen.	[1][4][5][6][7][8][9][10][11]
P220	Von Kleidung und anderen brennbaren Materialien fernhalten.	[1][5][8][10][11][13]
P234	Nur in Originalverpackung aufbewahren.	[1][6][7][8][10][11][12][13]
P260	Gas/Nebel/Dampf/Aerosol nicht einatmen.	[1][2][3][8][10][11][13]
P273	Freisetzung in die Umwelt vermeiden.	[1][8][10][13]
P280	Schutzhandschuhe/Schutzkleidung/Augenschutz/Gesichtsschutz tragen.	[1][2][3][4][6][7][8][9][10][13]
P301+P330+P331	BEI VERSCHLUCKEN: Mund ausspülen. KEIN Erbrechen herbeiführen.	[1][2][6][7][8][9][10]
P303+P361+P353	BEI BERÜHRUNG MIT DER HAUT (oder dem Haar): Alle kontaminierten Kleidungsstücke sofort ausziehen. Haut mit Wasser abwaschen/duschen.	[1][2][4][6][7][8][9][10][13]
P304+P340	BEI EINATMEN: Die Person an die frische Luft bringen und für ungehinderte Atmung sorgen.	[1][2][3][8][10]
P305+P351+P338	BEI KONTAKT MIT DEN AUGEN: Einige Minuten lang behutsam mit Wasser spülen. Eventuell vorhandene Kontaktlinsen nach Möglichkeit entfernen. Weiter spülen.	[1][2][4][6][7][8][9][10][12][13]
P310	Sofort GIFTINFORMATIONSZENTRUM/Arzt anrufen.	[1]
P405	Unter Verschluss aufbewahren.	[1][2][3][13]
P410	Vor Sonnenbestrahlung schützen.	[1][2][3][6][7][9]
P501	Inhalt/Behälter einem zugelassenen Entsorgungsunternehmen zuführen.	[1][2][3][4][7][12][13]

Experimentelle Protokolle und Handhabung

Detaillierte experimentelle Protokolle für toxikologische Studien sind in den verfügbaren Sicherheitsdatenblättern nicht enthalten. Die folgenden Abschnitte beschreiben jedoch die vorgeschriebenen Verfahren für die sichere Handhabung im Labor.

Die Auswahl der richtigen PSA ist entscheidend, um die Exposition gegenüber Wofasteril zu minimieren.

Bildunterschrift: Workflow zur Auswahl der persönlichen Schutzausrüstung (PSA).

• Lagerung: Wofasteril muss kühl, an einem gut belüfteten Ort und unter Verschluss gelagert werden.[1][2][3][6][7] Es sollte vor Sonnenlicht geschützt und von Hitze, Funken, offenen Flammen und anderen Zündquellen ferngehalten werden.[1][4][5][6][7][8][9][10][11] Die Lagerung darf nur im Originalbehälter mit Entgasungsverschluss erfolgen, der aufrecht stehen muss.[1][3][4][6][7][9][10][12][13]

• Inkompatible Materialien: Das Produkt muss von Kleidung, Laugen, Schwermetallen, organischen Produkten und brennbaren Materialien ferngehalten werden.[1][2][3][5][10][11][13] Eine Vermischung mit anderen Reinigern oder Desinfektionsmitteln ist zu vermeiden, da dies die Wirksamkeit beeinträchtigen und zu chemischen Reaktionen führen kann.[1]

• Handhabung: Während des Gebrauchs nicht essen, trinken oder rauchen.[1][2][3][10][11][13] Nach Gebrauch die Haut gründlich waschen.[1][2][3][10][11][13] Nur im Freien oder in gut belüfteten Bereichen verwenden.[1][2][3][10][13]

Bei einem Verschütten von Wofasteril sind sofortige Maßnahmen erforderlich, um die Ausbreitung zu verhindern und das Personal zu schützen.

Bildunterschrift: Logischer Arbeitsablauf für die Reaktion auf ein Verschütten.

Erste-Hilfe-Maßnahmen

Im Falle einer Exposition sind die folgenden Erste-Hilfe-Maßnahmen unerlässlich:

• Nach Hautkontakt: Alle kontaminierten Kleidungsstücke sofort ausziehen.[1][2][4][6][7][8][9][10][13] Die Haut sofort mit viel Wasser abwaschen oder duschen.[1][2][4][6][7][8][9][10][13]

• Nach Augenkontakt: Einige Minuten lang behutsam mit Wasser spülen.[1][2][4][6][7][8][9][10][12][13] Eventuell vorhandene Kontaktlinsen nach Möglichkeit entfernen und weiter spülen.[1][2][4][6][7][8][9][10][12][13] Bei Berührung besteht die Gefahr einer schweren Hornhautentzündung und Erblindung.[8] Sofort einen Arzt hinzuziehen.[8]

• Nach Verschlucken: Den Mund ausspülen.[1][2][6][7][8][9][10] KEIN Erbrechen herbeiführen.[1][2][6][7][8][9][10] Sofort ein GIFTINFORMATIONSZENTRUM oder einen Arzt anrufen.[1]

• Nach Einatmen: Die betroffene Person an die frische Luft bringen und für ungehinderte Atmung sorgen.[1][2][3][8][10] Bei Reizung oder Entzündung der oberen Luftwege sofort ärztliche Hilfe in Anspruch nehmen.[8]

Entsorgung

Die Entsorgung von Wofasteril und seinen Behältern muss über ein zugelassenes Entsorgungsunternehmen erfolgen.[2][3][4][7][12][13] Kleine Mengen können nach ordnungsgemäßer Neutralisierung (auf einen pH-Wert von ca. 7) und ausreichender Verdünnung mit Wasser dem Abwasser zugeführt werden.[1][3][4][7] Die Freisetzung in die Umwelt ist zu vermeiden.[1][10][13]

References

• 1. kesla.de [kesla.de]
• 2. calvatis-bionik.com [calvatis-bionik.com]
• 3. Wofasteril® MZ - KESLA HYGIENE AG [kesla.de]
• 4. Wofasteril® Premium - KESLA HYGIENE AG [kesla.de]
• 5. dr-ponsold.de [dr-ponsold.de]
• 6. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 7. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 8. duratec.ch [duratec.ch]
• 9. Wofasteril® L special - KESLA HYGIENE AG [kesla.de]
• 10. Wofasteril® SC - KESLA HYGIENE AG [kesla.de]
• 11. Wofasteril classic 25kg | Starkes Desinfektionsmittel [bhs-vertrieb.de]
• 12. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 13. Wofasteril® SC - KESLA HYGIENE AG [kesla.de]

In-Depth Technical Guide: Sporicidal Activity of Wofasteril against Bacillus subtilis Spores

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sporicidal activity of Wofasteril, a peracetic acid-based disinfectant, against Bacillus subtilis spores. This document synthesizes available data on its efficacy, outlines experimental protocols for evaluation, and illustrates key processes through detailed diagrams.

Executive Summary

Bacillus subtilis spores are highly resistant microorganisms used as a standard for evaluating the efficacy of sporicidal agents. Wofasteril, with its active ingredient peracetic acid, demonstrates significant sporicidal activity. Its effectiveness is, however, dependent on concentration, contact time, temperature, and the presence of organic matter. This guide consolidates quantitative data and methodologies from various studies to provide a clear understanding of Wofasteril's performance and the protocols for its assessment.

Quantitative Data on Sporicidal Efficacy

The sporicidal efficacy of peracetic acid-based disinfectants like Wofasteril is typically measured by the log₁₀ reduction of viable spores. The following tables summarize the quantitative data from various studies.

Table 1: Sporicidal Activity of Peracetic Acid against Bacillus subtilis Spores

Peracetic Acid Concentration	Contact Time	Conditions	Log₁₀ Reduction	Reference
1%	15 minutes	Clean and Dirty	Not specified, but showed activity	[1][2]
0.1%	Not specified	25°C	>2	[3]
0.2%	Not specified	25°C	>3	[3]

Table 2: Efficacy of Wofasteril Products against Bacillus Spores

Product	Peracetic Acid Concentration	Target Organism	Contact Time	Temperature	Log₁₀ Reduction	Reference
Wofasteril®	2%	B. thuringiensis	5 minutes	35°C	≥6.14 ± 0.49	[4]
Wofasteril®	2%	B. thuringiensis	5 minutes	4°C	≥5.53 ± 0.62	[4][5]
Wofasteril® SC super	1.75%	B. thuringiensis	5 minutes	35°C	≥6.60 ± 0.20	[4][5]
Wofasteril® SC super	1.75%	B. thuringiensis	5 minutes	4°C	<5	[4][5]
Wofasteril® SC super	1.75%	B. anthracis Sterne	5 minutes	Room Temp	≥5.61 ± 0.36	[4][5]
Wofasteril® SC super	1.75%	B. cereus	5 minutes	Room Temp	Full inactivation	[5]

Note: While some data refers to other Bacillus species, it provides a strong indication of the performance spectrum of Wofasteril.

Mechanism of Action

Peracetic acid (PAA) is a strong oxidizing agent that exerts its sporicidal effect through the disruption of key spore structures. The primary mechanism involves:

• Damage to the Spore Coat: PAA can penetrate the outer layers of the spore, including the coat and cortex.[6]

• Inner Membrane Disruption: The primary target is the inner spore membrane, leading to its damage and compromising the spore's integrity.[6]

• Inactivation of Germination Receptors: PAA can also damage germination receptor proteins, preventing the spore from germinating into a vegetative cell.[6]

• Synergistic Effects: When combined with hydrogen peroxide, PAA's damage to the spore coat can allow for better penetration by the hydrogen peroxide, leading to a synergistic sporicidal effect.[6]

Caption: Proposed mechanism of peracetic acid on Bacillus subtilis spores.

Experimental Protocols

The evaluation of a disinfectant's sporicidal activity against Bacillus subtilis spores requires standardized and rigorous methodologies. The following sections detail the key experimental protocols.

Spore Suspension Preparation

A pure culture of Bacillus subtilis (e.g., ATCC 19659) is required.

• Cultivation: Inoculate the strain onto a suitable medium, such as nutrient agar amended with manganese sulfate, and incubate for an extended period (e.g., up to 30 days) to induce sporulation.

• Harvesting: Spores are harvested by washing the agar surface with sterile distilled water.

• Purification: The suspension is centrifuged and washed multiple times to remove vegetative cells and debris. The purity of the spore suspension should be verified microscopically, aiming for at least 95% spores.

• Storage: The final spore suspension is stored at 2-8°C.

Carrier-Based Sporicidal Activity Test (based on AOAC 966.04)

This method evaluates the efficacy of a disinfectant on a hard, non-porous surface.

• Carrier Inoculation: Porcelain penicylinders or other suitable carriers are immersed in the spore suspension to achieve a target inoculum of 1x10⁵ to 1x10⁶ spores per carrier.

• Drying: The inoculated carriers are dried in a desiccator.

• Exposure: Dried, inoculated carriers are immersed in the Wofasteril solution for a specified contact time.

• Neutralization: After the contact time, carriers are transferred to a neutralizing broth (e.g., containing sodium thiosulfate) to inactivate the peracetic acid.

• Incubation: The neutralized carriers are incubated in a recovery medium (e.g., fluid thioglycollate medium) for a specified period (e.g., 21 days).

• Observation: The presence or absence of growth is recorded. For a successful test, there should be no growth in the subculture tubes.

Caption: AOAC 966.04 Sporicidal Activity Test Workflow.

Suspension-Based Sporicidal Activity Test (based on EN 14347)

This method assesses the efficacy of a disinfectant in a liquid suspension.

• Test Preparation: A sample of the Wofasteril solution is prepared at the desired concentration.

• Inoculation: A standardized suspension of Bacillus subtilis spores is added to the disinfectant solution.

• Contact Time: The mixture is maintained at a specified temperature (e.g., 20°C) for a defined contact time.

• Neutralization: An aliquot of the mixture is transferred to a neutralizing solution to stop the sporicidal action.

• Enumeration: The number of surviving spores in the neutralized sample is determined by plating on a suitable agar medium.

• Calculation: The log₁₀ reduction is calculated by comparing the number of viable spores in the test sample to the initial number of spores in the control.

Caption: EN 14347 Quantitative Suspension Test Workflow.

Conclusion

Wofasteril, a peracetic acid-based disinfectant, is an effective sporicidal agent against Bacillus subtilis spores. Its efficacy is influenced by factors such as concentration, contact time, and temperature. For reliable disinfection, it is crucial to adhere to validated protocols and consider the specific conditions of use. The standardized testing methodologies outlined in this guide provide a framework for the accurate evaluation of Wofasteril's sporicidal performance. Further research focusing specifically on Wofasteril's interaction with B. subtilis spore structures would provide a more detailed understanding of its mechanism of action.

References

• 1. The sporicidal activity of a disinfectant with peracetic acid against the spores of Bacillus subtilis and Bacillus cereus according to the european standard PN-EN 17126: 2019-01 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of Sporicidal Disinfectants for the Disinfection of Personal Protective Equipment During Biological Hazards - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanisms of action of microbicides commonly used in infection prevention and control - PMC [pmc.ncbi.nlm.nih.gov]

Virucidal Efficacy of Wofasteril Against Non-Enveloped Viruses: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the virucidal efficacy of Wofasteril, a peracetic acid-based disinfectant, against non-enveloped viruses. Due to the limited availability of specific quantitative data for the Wofasteril product line, this guide synthesizes information on its active ingredient, peracetic acid, and outlines the standardized European testing methodologies used to determine virucidal activity.

Introduction to Wofasteril and Non-Enveloped Viruses

Wofasteril is a broad-spectrum disinfectant with peracetic acid as its primary active ingredient.[1][2] It is recognized for its bactericidal, mycobactericidal, fungicidal, sporicidal, and virucidal properties.[1] Non-enveloped viruses, lacking a lipid envelope, are generally more resistant to disinfectants than their enveloped counterparts.[3] Key examples of non-enveloped viruses of significant concern in healthcare and research settings include Adenovirus, Norovirus, Poliovirus, and Rotavirus.

The virucidal action of peracetic acid is primarily attributed to its high oxidative potential, which leads to the denaturation of viral capsid proteins and the disruption of other essential viral components.[4]

Quantitative Virucidal Efficacy of Peracetic Acid

The following tables summarize the virucidal efficacy of peracetic acid against common non-enveloped viruses based on available scientific literature. These values are indicative of the performance of the active ingredient in Wofasteril. Efficacy is typically measured as a logarithmic (log) reduction in viral titer. A 4-log reduction, equivalent to 99.99% inactivation, is the common standard for demonstrating virucidal activity in European norms.[5][6][7][8]

Table 1: Virucidal Efficacy of Peracetic Acid against Adenovirus

Concentration of Peracetic Acid	Contact Time	Log Reduction	Test Method Reference
400 ppm (0.04%)	10 minutes	≥ 4	Carrier Assay
1500 ppm (0.15%)	5 minutes	≥ 4	Suspension Test (EN 14476)

Table 2: Virucidal Efficacy of Peracetic Acid against Murine Norovirus (MNV) - Surrogate for Human Norovirus

Concentration of Peracetic Acid	Contact Time	Log Reduction	Test Method Reference
1000 ppm (0.1%)	10 minutes	≥ 4	Carrier Assay
1500 ppm (0.15%)	5 minutes	≥ 4	Suspension Test (EN 14476)

Table 3: Virucidal Efficacy of Peracetic Acid against Poliovirus

Concentration of Peracetic Acid	Contact Time	Log Reduction	Test Method Reference
1000 ppm (0.1%)	10 minutes	< 4 (Incomplete Inactivation)	Carrier Assay
1500 ppm (0.15%)	15 minutes	≥ 4	Suspension Test (EN 14476)
0.2% (2000 ppm)	5 minutes	≥ 4	Suspension Test

Table 4: Virucidal Efficacy of Peracetic Acid against Rotavirus

Concentration of Peracetic Acid	Contact Time	Log Reduction	Test Method Reference
Not specified	Not specified	Effective	General Claim

Note: The efficacy of Wofasteril products may vary depending on their specific formulation. The data above is for the active ingredient, peracetic acid.

Experimental Protocols for Virucidal Efficacy Testing

The standard methodology for evaluating the virucidal efficacy of disinfectants in Europe is outlined in the EN 14476 standard. This quantitative suspension test is a phased approach to assess activity against a panel of viruses.

Principle of the EN 14476 Quantitative Suspension Test

A sample of the disinfectant at a specified concentration is brought into contact with a suspension of the test virus under controlled conditions, including a defined contact time and temperature, and in the presence of an interfering substance (simulating clean or dirty conditions). At the end of the contact time, the virucidal activity is neutralized, and the remaining infectious virus is quantified using a suitable cell culture-based assay. The reduction in viral titer is then calculated.

Test Viruses for Non-Enveloped Virus Claims

To claim full virucidal activity against non-enveloped viruses, a disinfectant must demonstrate efficacy against:

• Poliovirus type 1: A highly resistant picornavirus.[7][8]

• Adenovirus type 5: A representative of non-enveloped DNA viruses.[7][8]

• Murine Norovirus: A surrogate for human noroviruses.[7]

Experimental Workflow

The following diagram illustrates the general workflow for the EN 14476 quantitative suspension test.

Caption: Workflow for EN 14476 Virucidal Suspension Test.

Mechanism of Action of Peracetic Acid on Non-Enveloped Viruses

The virucidal activity of peracetic acid, the active component of Wofasteril, is a result of its strong oxidizing properties. The proposed mechanism of action against non-enveloped viruses involves several key interactions at the molecular level.

Caption: Mechanism of Peracetic Acid Virucidal Action.

The primary target of peracetic acid is the proteinaceous capsid of non-enveloped viruses. The oxidative action of peracetic acid disrupts the tertiary structure of the capsid proteins, leading to a loss of their function. This can prevent the virus from attaching to and entering host cells. Additionally, while the primary mode of action is on the capsid, the high reactivity of peracetic acid may also lead to damage of the viral genome.

Conclusion

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. kesla.de [kesla.de]
• 3. swissatest.ch [swissatest.ch]
• 4. Wofasteril® SC - KESLA HYGIENE AG [kesla.de]
• 5. Evaluating the Virucidal Activity of Disinfectants According to European Union Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EN 14476:2013+A2:2019 - Viroxy [viroxylabs.com]
• 7. contecinc.com [contecinc.com]
• 8. Virucidal efficacy and virucidal inactivation studies - Eurofins Scientific [eurofins.com]

The Potent Antimicrobial Spectrum of Peracetic Acid in Wofasteril: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the comprehensive antimicrobial spectrum of peracetic acid (PAA), the active biocidal agent in the Wofasteril line of disinfectants. Wofasteril, a peracetic acid-based formulation, exhibits broad-spectrum efficacy against a wide range of microorganisms, including bacteria, fungi, viruses, and bacterial spores.[1] This guide provides a detailed overview of its mechanism of action, quantitative antimicrobial data, and the experimental protocols used to validate its efficacy, offering a valuable resource for scientific and professional applications.

Mechanism of Action: The Oxidative Power of Peracetic Acid

The antimicrobial activity of peracetic acid stems from its high oxidizing potential. The primary mechanism of action involves the denaturation of proteins and enzymes, disruption of cell wall permeability, and the oxidation of sulfhydryl and sulfur bonds in proteins and other cellular components. This indiscriminate oxidative attack on vital cellular structures leads to rapid cell death. A key advantage of this mechanism is that it is unlikely to lead to the development of microbial resistance.[2]

The signaling pathway of peracetic acid's antimicrobial action can be visualized as a multi-pronged attack on microbial cells:

Caption: Mechanism of action of peracetic acid against microorganisms.

Antimicrobial Efficacy: Quantitative Data

The broad-spectrum antimicrobial activity of Wofasteril has been demonstrated against a variety of microorganisms. The following tables summarize the quantitative data on its bactericidal, fungicidal, virucidal, and sporicidal efficacy.

Bactericidal Activity

Product	Target Organism	Concentration of PAA	Contact Time	Log Reduction	Test Standard
Wofasteril® Premium	General Bacteria (High Load)	0.25%	30 min	Not Specified	IHO Disinfectant List

Fungicidal and Yeasticidal Activity

Specific quantitative data for fungicidal and yeasticidal activity of Wofasteril products was not available in the searched literature. However, the manufacturer states that Wofasteril is effective against fungi and yeasts.[1]

Virucidal Activity

Specific quantitative data for virucidal activity of Wofasteril products against specific viruses was not available in the searched literature. The manufacturer states that Wofasteril has a virucidal effect.[1] It is effective against both enveloped and non-enveloped viruses.[3]

Sporicidal Activity

Product	Target Organism	Concentration of PAA	Contact Time	Log Reduction	Test Conditions
Wofasteril®	Clostridium difficile (hypervirulent strain)	Not Specified	30 min	>3	Clean conditions
Wofasteril®	Clostridium difficile (hypervirulent strain)	Not Specified	60 min	Not Specified	With organic matter
Wofasteril® SC super	Bacillus spores (Risk groups 1 & 2)	1.75%	Not Specified	≥5	On PPE material
Wofasteril® SC super	Fully virulent Bacillus spores	1.75%	Not Specified	≥5	On PPE material
Wofasteril®	Bacillus thuringiensis spores	2%	5 min	Impaired efficacy	35°C on PPE material

Experimental Protocols

The antimicrobial efficacy of disinfectants like Wofasteril is evaluated using standardized experimental protocols. These protocols are designed to provide reproducible results and to simulate practical conditions of use.

Quantitative Surface Test for Bactericidal and Fungicidal Activity (based on DIN EN 13697)

This European standard specifies a method for determining the bactericidal and fungicidal activity of chemical disinfectants that form a homogeneous, physically stable preparation when diluted with hard water.[4][5][6]

Caption: Workflow for EN 13697 quantitative surface test.

Key Steps:

• Preparation of Test Suspension: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Candida albicans) is prepared.

• Inoculation of Carriers: Stainless steel discs are inoculated with the test suspension and dried under controlled conditions.[5]

• Application of Disinfectant: The Wofasteril solution at the desired concentration is applied to the dried, inoculated surface.

• Contact Time: The disinfectant remains in contact with the surface for a specified period (e.g., 5, 15, 60 minutes) at a controlled temperature.[7]

• Neutralization: After the contact time, the antimicrobial action is stopped by transferring the disc to a validated neutralizer solution.

• Enumeration: The number of surviving microorganisms is determined by plating and incubation.

• Calculation of Log Reduction: The log reduction is calculated by comparing the number of viable microorganisms on the treated discs to the number on untreated control discs. A log reduction of ≥ 4 for bacteria and ≥ 3 for fungi is typically required to pass the test.[5]

Sporicidal Activity Test (based on AOAC Official Method 966.04)

This method is used to evaluate the sporicidal efficacy of disinfectants against spores of Bacillus subtilis and Clostridium sporogenes.[8][9]

Caption: Workflow for AOAC 966.04 sporicidal activity test.

Key Steps:

• Spore Suspension Preparation: A standardized suspension of bacterial spores is prepared.

• Carrier Inoculation: Porcelain cylinders or silk suture loops are inoculated with the spore suspension and dried.

• Disinfectant Exposure: The inoculated carriers are immersed in the Wofasteril solution for a specified contact time.

• Transfer to Recovery Medium: After exposure, the carriers are transferred to a suitable recovery broth containing a neutralizer to inactivate the peracetic acid.

• Incubation: The recovery tubes are incubated for 21 days and observed for signs of microbial growth.[8]

• Results Interpretation: The absence of growth in all replicate tubes indicates sporicidal activity.

Conclusion

Wofasteril, with its active ingredient peracetic acid, is a potent, broad-spectrum antimicrobial agent with proven efficacy against bacteria, fungi, viruses, and bacterial spores. Its oxidative mechanism of action ensures rapid and effective disinfection with a low risk of inducing microbial resistance. The quantitative data and standardized testing protocols outlined in this guide provide a solid foundation for understanding and applying Wofasteril in various research, scientific, and drug development settings where high-level disinfection and sterilization are paramount. For specific applications, it is recommended to consult the manufacturer's technical data sheets for detailed information on concentrations and contact times.

References

• 1. Testing for disinfectants | D-LAB [textillabor.eu]
• 2. eurolab.net [eurolab.net]
• 3. Modification to the AOAC Sporicidal Activity of Disinfectants Test (Method 966.04): collaborative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. EN 13697: Chemical disinfectants and antiseptics – Quantitative non-porous surface test for bactericidal or fungicidal activity of chemical disinfectants - Situ Biosciences [situbiosciences.com]
• 5. microbe-investigations.com [microbe-investigations.com]
• 6. EN 13697:2015+A1:2019 - Viroxy [viroxylabs.com]
• 7. EN 13697: 2023. Quantitative textile surface test for the evaluation of bactericidal and/or fungicidal activity of chemical disinfectants - Test method without mechanical action (phase 2, step 2). In-house method based on the standard. - IVAMI [ivami.com]
• 8. microbe-investigations.com [microbe-investigations.com]
• 9. microchemlab.com [microchemlab.com]

Technisches Handbuch: Chemische Zusammensetzung und Stabilität von Wofasteril in wässriger Lösung

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Zusammenfassung: Dieses Dokument bietet eine detaillierte technische Übersicht über die chemische Zusammensetzung des Desinfektionsmittels Wofasteril und dessen Stabilitätsverhalten in wässrigen Lösungen. Es werden die aktiven Komponenten, das chemische Gleichgewicht, Faktoren, die die Stabilität beeinflussen, sowie etablierte analytische Methoden zur Konzentrationsbestimmung beschrieben.

Chemische Zusammensetzung von Wofasteril

Wofasteril ist ein flüssiges Desinfektionsmittelkonzentrat, dessen Wirksamkeit auf Peressigsäure (PES) beruht. Es handelt sich nicht um einen einzelnen Wirkstoff, sondern um eine wässrige Gleichgewichtslösung, die aus mehreren Komponenten besteht.[1][2] Die genauen Konzentrationen können je nach spezifischem Produkt (z. B. Wofasteril classic, Wofasteril SC super) variieren.[3][4]

Die Hauptkomponenten im Konzentrat sind:

• Peressigsäure (CH₃COOOH): Der primäre biozide Wirkstoff.

• Wasserstoffperoxid (H₂O₂): Ein Edukt für die Bildung von Peressigsäure und ebenfalls ein Oxidationsmittel.

• Essigsäure (CH₃COOH): Edukt und Hydrolyseprodukt, das zur Einstellung des pH-Wertes beiträgt.

• Wasser (H₂O): Lösungsmittel.

• Stabilisatoren: Substanzen, die die Zersetzung der Peroxide im Konzentrat verlangsamen.[1][3]

Das System befindet sich in einem chemischen Gleichgewicht, das durch die folgende reversible Reaktion beschrieben wird:

CH₃COOH + H₂O₂ ⇌ CH₃COOOH + H₂O

(Essigsäure + Wasserstoffperoxid ⇌ Peressigsäure + Wasser)

Die Konzentrationen der Wirkstoffe in verschiedenen Handelsprodukten sind in der folgenden Tabelle zusammengefasst.

Tabelle 1: Typische Konzentrationen der aktiven Komponenten in Wofasteril-Konzentraten

Komponente	Konzentration (Beispiel 1)	Konzentration (Beispiel 2)	Funktion	Quelle
Peressigsäure (PES)	ca. 35-40 % (g/V)	ca. 17 % (m/V)	Biozider Wirkstoff	[5][6][7]
Wasserstoffperoxid	10-25 %	Variabel	Oxidationsmittel, Edukt	[1][8]
Essigsäure	Variabel	Variabel	Edukt, pH-Regulator	[2][5]
Stabilisatoren	Geringe Mengen	Geringe Mengen	Verhindern Zersetzung	[3]

Stabilität in wässriger Lösung

Die Stabilität von Peressigsäure ist ein kritischer Faktor für ihre Anwendung. Während das kommerzielle Konzentrat durch Stabilisatoren für eine gewisse Zeit haltbar ist (z.B. 2 Jahre bei kühler und trockener Lagerung), sind die verdünnten, anwendungsfertigen Lösungen instabil und müssen in der Regel täglich frisch angesetzt werden.[3][5][9]

Hydrolyse und Zersetzung

Bei der Verdünnung des Konzentrats mit Wasser verschiebt sich das chemische Gleichgewicht. Es kommt zu einer schnellen Hydrolyse der Peressigsäure zurück zu Essigsäure und Wasserstoffperoxid.[10] Gleichzeitig zersetzen sich sowohl Peressigsäure als auch Wasserstoffperoxid, insbesondere unter Freisetzung von Sauerstoff.[4][10]

Die Zersetzungsprodukte sind Essigsäure, Wasser und Sauerstoff, welche als ökologisch unbedenklich gelten.[5][10]

References

• 1. joqora.de [joqora.de]
• 2. vah-online.de [vah-online.de]
• 3. Wofasteril classic 25kg | Starkes Desinfektionsmittel [bhs-vertrieb.de]
• 4. calvatis-bionik.com [calvatis-bionik.com]
• 5. kesla.de [kesla.de]
• 6. kesla.de [kesla.de]
• 7. kesla.de [kesla.de]
• 8. moellerchemie.com [moellerchemie.com]
• 9. openagrar.de [openagrar.de]
• 10. Peressigsäure | Stabilität und Zersetzung - Evonik Industries [active-oxygens.evonik.com]

An In-depth Technical Guide to the Ecological Impact of Wofasteril Byproducts in Laboratory Waste

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ecological impact of Wofasteril and its byproducts when disposed of in laboratory waste streams. Wofasteril, a peracetic acid (PAA)-based disinfectant, is widely used for its broad-spectrum antimicrobial activity. However, its improper disposal can pose risks to aquatic ecosystems. This document outlines the chemical composition of Wofasteril, its degradation pathways, and the ecotoxicological effects of its primary components and byproducts. Detailed experimental protocols for assessing aquatic toxicity and biodegradability are also provided to enable researchers to evaluate and mitigate the environmental impact of their laboratory waste.

Chemical Composition and Degradation of Wofasteril

Wofasteril is an aqueous solution primarily composed of peracetic acid (CH₃CO₃H), hydrogen peroxide (H₂O₂), and acetic acid (CH₃COOH) in a state of equilibrium. Different formulations of Wofasteril, such as E400, E250, and Lspez, contain varying ratios of these components, which influences their toxicological profiles.

Upon dilution in laboratory wastewater, Wofasteril and its active components undergo degradation. The primary degradation pathway for peracetic acid is hydrolysis, which breaks it down into acetic acid and hydrogen peroxide. These byproducts, along with the initial components, are then further broken down into harmless substances: water, oxygen, and carbon dioxide. Acetic acid, a major byproduct, is readily biodegradable in the environment.

Figure 1: Degradation Pathway of Wofasteril in Laboratory Wastewater.

Ecotoxicity of Wofasteril Components and Byproducts

The primary ecological concern with Wofasteril is its acute toxicity to aquatic organisms upon direct release into waterways without sufficient dilution or neutralization. Peracetic acid is highly toxic to aquatic life, and its toxicity is influenced by the concentration of hydrogen peroxide in the formulation.

Data Presentation: Aquatic Toxicity

The following tables summarize the quantitative data on the acute toxicity of Wofasteril formulations, peracetic acid, and hydrogen peroxide to key aquatic indicator species.

Table 1: Acute Toxicity of Wofasteril Formulations to Daphnia magna

Formulation	24-hour LC₅₀ (mg/L PAA)	Reference
Wofasteril E400	1.1 - 2.6	[1][2][3][4][5]
Wofasteril E250	0.7 - 1.5	[1][2][3][4][5]
Wofasteril Lspez	0.176 - 0.4	[1][2][3][4][5]

Table 2: Acute Toxicity of Peracetic Acid (PAA) and Hydrogen Peroxide (H₂O₂) to Various Aquatic Species

Species	Substance	Endpoint	Value (mg/L)	Reference
Daphnia magna (Water Flea)	Pure PAA	48-h LC₅₀	0.74	[5]
Daphnia magna (Water Flea)	Commercial PAA	48-h LC₅₀	0.78	[5]
Daphnia magna (Water Flea)	Hydrogen Peroxide	48-h LC₅₀	3.46	[5]
Vibrio fischeri (Bacterium)	Pure PAA	30-min EC₅₀	0.84	[5]
Vibrio fischeri (Bacterium)	Commercial PAA	30-min EC₅₀	0.42	[5]
Vibrio fischeri (Bacterium)	Hydrogen Peroxide	30-min EC₅₀	5.67	[5]
Oncorhynchus mykiss (Rainbow Trout)	Peracetic Acid	96-h LC₅₀	> 24.5	[6]
Pimephales promelas (Fathead Minnow)	Peracetic Acid	96-h LC₅₀	309	[1]

Experimental Protocols for Ecotoxicity Assessment

To evaluate the ecological impact of laboratory waste containing Wofasteril byproducts, standardized ecotoxicity tests should be performed. The following are detailed methodologies for key experiments.

Daphnia sp. Acute Immobilisation Test (OECD 202)

This test assesses the acute toxicity of a substance to Daphnia magna.

• Test Organism: Daphnia magna, neonates aged less than 24 hours.

• Principle: Young daphnids are exposed to the test substance at a range of concentrations for 48 hours. Immobilisation is recorded at 24 and 48 hours and compared with control values.

• Procedure:

  • Prepare a geometric series of at least five concentrations of the test substance in reconstituted or natural water (pH 6-9, hardness 140–250 mg CaCO₃/L).

  • Dispense the test solutions into replicate test vessels. Use at least 20 animals per concentration, divided into at least four replicates.

  • Introduce the neonate daphnids into the test and control vessels.

  • Incubate at 20 ± 2 °C under a 16-hour light/8-hour dark photoperiod for 48 hours.

  • At 24 and 48 hours, count the number of immobilised daphnids (those unable to swim within 15 seconds after gentle agitation).

  • Calculate the EC₅₀ (the concentration that immobilises 50% of the daphnids) at 48 hours.

Figure 2: Workflow for OECD 202 Daphnia sp. Acute Immobilisation Test.

Fish Embryo Acute Toxicity (FET) Test (OECD 236)

This test determines the acute toxicity of chemicals on the embryonic stages of the zebrafish (Danio rerio).

• Test Organism: Newly fertilised zebrafish (Danio rerio) eggs.

• Principle: Zebrafish embryos are exposed to the test chemical for 96 hours. Lethality is assessed daily based on four apical observations.

• Procedure:

  • Prepare a control and at least five increasing concentrations of the test substance.

  • Distribute newly fertilised zebrafish eggs into 24-well plates, with one embryo per well and 20 embryos per concentration.

  • Incubate the plates at 26 ± 1 °C for 96 hours.

  • Every 24 hours, examine the embryos under a microscope and record the following indicators of lethality:

    • Coagulation of fertilised eggs

    • Lack of somite formation

    • Lack of detachment of the tail-bud from the yolk sac

    • Lack of heartbeat

  • At the end of the 96-hour exposure, determine the number of dead embryos for each concentration.

  • Calculate the LC₅₀ (the concentration that is lethal to 50% of the embryos).

Vibrio fischeri Luminescence Inhibition Test (ISO 11348-3)

This bioassay assesses the toxicity of a sample by measuring the inhibition of light emission from the marine bacterium Vibrio fischeri.

• Test Organism: Freeze-dried Vibrio fischeri.

• Principle: The light output of the luminescent bacteria is measured before and after exposure to the test sample. A reduction in light intensity indicates a toxic effect.

• Procedure:

  • Reconstitute the freeze-dried bacteria according to the manufacturer's instructions.

  • Prepare a dilution series of the test sample.

  • In a luminometer cuvette, combine the bacterial suspension with the test sample or a dilution.

  • Measure the initial luminescence (I₀).

  • Incubate for a specified contact time (typically 5, 15, or 30 minutes) at 15 °C.

  • Measure the final luminescence (Iₜ).

  • Calculate the percent inhibition of luminescence for each concentration.

  • Determine the EC₅₀ (the concentration causing a 50% reduction in luminescence).

Ready Biodegradability - CO₂ Evolution Test (OECD 301B)

This test evaluates the ready biodegradability of a chemical substance by microorganisms.

• Principle: The test substance is exposed to an inoculum of aerobic microorganisms in a mineral medium. The amount of carbon dioxide produced from the biodegradation of the substance is measured over 28 days.

• Procedure:

  • Prepare a mineral medium containing the test substance as the sole source of organic carbon.

  • Inoculate the medium with activated sludge from a wastewater treatment plant.

  • Aerate the test flasks with CO₂-free air.

  • The evolved CO₂ is trapped in a potassium hydroxide solution.

  • The amount of trapped CO₂ is determined by titration at regular intervals over a 28-day period.

  • The percentage of biodegradation is calculated by comparing the amount of CO₂ produced with the theoretical maximum. A substance is considered readily biodegradable if it reaches a 60% degradation level within a 10-day window during the 28-day test.

Genotoxicity of Byproducts

The primary degradation byproduct of Wofasteril is acetic acid. Studies using the Ames test, a bacterial reverse mutation assay, have been conducted to assess the mutagenic potential of peracetic acid and its byproducts. These studies generally indicate that under the conditions of use and subsequent degradation, Wofasteril and its byproducts do not lead to the formation of significant amounts of genotoxic byproducts.

Ames Test (Bacterial Reverse Mutation Assay)

• Principle: This test uses several strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot produce their own histidine). The test chemical is assessed for its ability to cause a reverse mutation, allowing the bacteria to grow on a histidine-free medium.

• Procedure:

  • The tester strains are exposed to the test chemical at various concentrations, both with and without a metabolic activation system (S9 mix from rat liver).

  • The bacteria are then plated on a minimal agar medium lacking histidine.

  • After incubation for 48-72 hours, the number of revertant colonies (colonies that have regained the ability to produce histidine) is counted.

  • A significant increase in the number of revertant colonies compared to the control indicates that the substance is mutagenic.

Figure 3: Workflow for the Ames Test for Mutagenicity Assessment.

Recommendations for Laboratory Waste Management

To minimize the ecological impact of Wofasteril byproducts, the following best practices for laboratory waste management are recommended:

• Minimize Use: Use the minimum effective concentration and volume of Wofasteril for disinfection.

• Neutralization: Before disposal, neutralize residual Wofasteril and its acidic byproducts with a weak base, such as sodium bicarbonate, to a pH of approximately 7.

• Dilution: After neutralization, dilute the waste stream with a large volume of water before drain disposal, in accordance with local regulations.

• Avoid Direct Release: Never dispose of concentrated Wofasteril solutions directly into the sanitary sewer or the environment.

• Consult Safety Data Sheets (SDS): Always refer to the product-specific SDS for detailed disposal instructions and safety precautions.

By adhering to these guidelines and understanding the ecotoxicological profile of Wofasteril and its byproducts, researchers and laboratory professionals can significantly reduce the environmental impact of their work.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. OECD 236: Fish Embryo Acute Toxicity Test | ibacon GmbH [ibacon.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. downloads.regulations.gov [downloads.regulations.gov]

research articles on the efficacy of Wofasteril in decontamination

This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the decontamination efficacy of Wofasteril, a disinfectant with peracetic acid as a primary active ingredient. This document summarizes key quantitative data, details experimental protocols used in efficacy testing, and illustrates the disinfectant's mechanism of action.

Core Active Ingredient and Formulation

Wofasteril is a disinfectant concentrate containing peracetic acid (PAA), also known as peroxyacetic acid.[1][2] Formulations like Wofasteril® classic contain approximately 40% (w/v) acetyl hydroperoxide (peracetic acid).[1] Peracetic acid is a strong oxidizing agent, which accounts for its broad-spectrum antimicrobial activity, including sporicidal effects.[3][4] It is effective even at low temperatures and concentrations.[1][2] Wofasteril is often used in combination with additives like alcapur® to create a less odorous and more material-compatible solution.[5]

Mechanism of Action

The antimicrobial and sporicidal action of peracetic acid is not based on a specific signaling pathway but rather on a multi-targeted oxidative assault on microbial cells. This broad-based mechanism prevents the development of microbial resistance.[1] The primary mechanisms include:

• Disruption of Cell Wall and Membrane: Peracetic acid oxidizes the outer cell membrane of microorganisms, including vegetative bacterial cells, endospores, yeast, and mold spores. This leads to increased permeability, leakage of cellular contents, and eventual cell lysis.[3][4]

• Denaturation of Proteins and Enzymes: It denatures proteins and inactivates essential enzymes by oxidizing sulfhydryl and sulfur bonds.[6]

• DNA Damage: Peracetic acid can generate reactive oxygen species (ROS) that damage microbial DNA, leading to mutations and fragmentation.

Figure 1. Mechanism of action of Wofasteril (Peracetic Acid) on a microbial cell.

Quantitative Data on Decontamination Efficacy

The following tables summarize the sporicidal efficacy of Wofasteril and its formulations from various research articles. Efficacy is typically measured as a log reduction in viable spores. A higher log reduction indicates a more effective disinfectant.

Table 1: Sporicidal Efficacy of Wofasteril against Clostridium difficile

Wofasteril Formulation	Test Organism	Organic Load	Contact Time	Log Reduction	Reference
Peracetic acid-based (Wofasteril)	Clostridium difficile (ribotype 027)	Absent	30 minutes	>3	[7]
Peracetic acid-based (Wofasteril)	Clostridium difficile (ribotype 027)	Present	60 minutes	No significant difference from dichloroisocyanurate	[7]

Table 2: Sporicidal Efficacy of Wofasteril Formulations against Bacillus Species on Personal Protective Equipment (PPE)

Wofasteril Formulation	Test Organism	Temperature	Contact Time	Log Reduction	Reference
Wofasteril® SC super (1.75% peracetic acid)	B. thuringiensis	35°C	5 minutes	≥6.60 ± 0.20	[8]
Wofasteril® (2% peracetic acid)	B. thuringiensis	35°C	5 minutes	≥6.14 ± 0.49	[8]
Wofasteril® SC super (1.75% peracetic acid)	B. cereus	Room Temp.	5 minutes	Full inactivation	[8]
Wofasteril® SC super (1.75% peracetic acid)	B. anthracis Sterne	Room Temp.	5 minutes	Full inactivation	[8]
Wofasteril® SC super (1.75% peracetic acid)	Fully virulent Bacillus spores	Not specified	Not specified	≥5	[8]

Experimental Protocols

The efficacy of Wofasteril is evaluated using standardized quantitative suspension tests and carrier tests, which are designed to simulate practical conditions. The following protocols are based on established standards such as EN 13704 and AOAC 966.04.

Quantitative Suspension Test (based on EN 13704)

This test evaluates the sporicidal activity of a disinfectant in a liquid suspension.

a. Preparation of Materials:

• Test Organisms: Spore suspensions of relevant bacteria (e.g., Bacillus subtilis, Clostridium difficile) are prepared and standardized to a specific concentration (e.g., 1.5 x 10⁸ to 5.0 x 10⁸ spores/mL).

• Interfering Substance: To simulate "dirty" conditions, an interfering substance, typically a solution of bovine albumin and yeast extract, is prepared to represent organic load. For "clean" conditions, a lower concentration of bovine albumin is used.

• Test Solution: The Wofasteril product is diluted to the desired concentration with hard water.

• Neutralizer: A solution capable of inactivating the sporicidal activity of peracetic acid without harming the spores is prepared (e.g., sodium thiosulfate-based solution). The effectiveness of the neutralizer must be validated.

b. Test Procedure:

• A sample of the disinfectant is mixed with a test suspension of spores and the interfering substance.

• The mixture is maintained at a specified temperature and for a defined contact time.

• At the end of the contact time, an aliquot is transferred to the neutralizer to stop the disinfectant's action.

• The number of surviving spores is determined by plating the neutralized mixture onto a suitable growth medium.

• Plates are incubated under appropriate conditions (e.g., anaerobically for C. difficile).

• The log reduction is calculated by comparing the number of surviving spores to the initial spore count. A log reduction of ≥ 3 is typically required to pass the test.[9]

Figure 2. Experimental workflow for a quantitative suspension test.

Quantitative Carrier Test (based on AOAC 966.04)

This method evaluates the efficacy of a disinfectant on a contaminated surface.

a. Preparation of Materials:

• Carriers: Standardized carriers, such as stainless steel discs or sutures, are used to represent surfaces.

• Inoculum: Carriers are inoculated with a known number of spores (e.g., 10⁵ to 10⁶ spores per carrier) and allowed to dry.

• Test Solution and Neutralizer: Prepared as in the suspension test.

b. Test Procedure:

• The inoculated carriers are immersed in the Wofasteril test solution for a specified contact time.

• After the contact time, the carriers are transferred to a validated neutralizer.

• The surviving spores are recovered from the carriers and enumerated, typically by plating.

• The log reduction is calculated by comparing the number of surviving spores on the treated carriers to the number recovered from untreated control carriers. For products claiming efficacy against C. difficile, the U.S. Environmental Protection Agency (EPA) requires a minimum 6-log reduction in viable spores.[10]

Bactericidal and Virucidal Efficacy

While this guide focuses on sporicidal activity, it is important to note that Wofasteril, due to its peracetic acid content, also exhibits broad-spectrum bactericidal and virucidal efficacy. Peracetic acid is known to inactivate both gram-positive and gram-negative bacteria, fungi, and yeasts in less than 5 minutes at concentrations below 100 ppm in the absence of organic matter.[6] It is also effective against a wide range of viruses.[11]

Conclusion

Wofasteril is a potent disinfectant with proven sporicidal, bactericidal, and virucidal activity. Its efficacy is attributed to the strong oxidizing properties of its active ingredient, peracetic acid, which acts on multiple cellular targets, making microbial resistance unlikely. Standardized testing protocols are crucial for validating the efficacy of Wofasteril formulations under various conditions, ensuring their effectiveness in decontamination procedures. The quantitative data presented in this guide, along with the detailed experimental protocols, provide a solid foundation for understanding and applying Wofasteril in research and professional settings.

References

• 1. Sporicidal disinfectants: Is your product compliant with the latest testing requirements? [cleanroomtechnology.com]
• 2. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 3. ams.usda.gov [ams.usda.gov]
• 4. Peracetic Acid Solutions | Hydrite Chemical Co. [hydrite.com]
• 5. Sporicidal Tests - Viroxy [viroxylabs.com]
• 6. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 7. microbe-investigations.com [microbe-investigations.com]
• 8. Evaluation of Sporicidal Disinfectants for the Disinfection of Personal Protective Equipment During Biological Hazards - PMC [pmc.ncbi.nlm.nih.gov]
• 9. EN 13704:2018 - Viroxy [viroxylabs.com]
• 10. epa.gov [epa.gov]
• 11. Cleaning and disinfection - KESLA HYGIENE AG [kesla.de]

Wofasteril formulation for use in pharmaceutical cleanrooms

Ein technischer Leitfaden zur Formulierung und Anwendung von Wofasteril in pharmazeutischen Reinräumen

Einführung

Die Aufrechterhaltung der Sterilität in pharmazeutischen Reinräumen ist von entscheidender Bedeutung für die Sicherheit und Wirksamkeit von Arzneimitteln. Die Dekontamination von Oberflächen und Ausrüstung erfordert den Einsatz von hochwirksamen Desinfektionsmitteln mit einem breiten Wirkungsspektrum. Wofasteril, ein Desinfektionsmittel auf Basis von Peressigsäure (PES), ist für den Einsatz in aseptischen Produktionsanlagen der Pharma- und Kosmetikindustrie vorgesehen.[1][2] Dieser technische Leitfaden beschreibt die Formulierung, den Wirkmechanismus, die Wirksamkeitsdaten und die Anwendungsprotokolle von Wofasteril für Fachleute in der Forschung, Wissenschaft und Arzneimittelentwicklung.

Formulierung und Wirkstoffe

Wofasteril ist ein konzentriertes Desinfektionsmittel, dessen Hauptwirkstoff Peressigsäure (PES oder PAA) ist.[3][4] Die Konzentration im Handelsprodukt liegt bei etwa 40 %.[4] Für die Anwendung muss das Konzentrat unmittelbar vor Gebrauch mit Wasser verdünnt werden.[1][3]

Eine Besonderheit von Wofasteril ist die Anwendung im sogenannten Kombinationsverfahren. Hierbei wird das saure Wofasteril-Konzentrat mit einem alkalischen Zusatz namens alcapur® in einem Verhältnis von typischerweise 1:3 in Wasser verdünnt.[1][3] Diese Kombination neutralisiert die Lösung, was zu einer besseren Materialverträglichkeit und einer geringeren Geruchsbelästigung führt, ohne die desinfizierende Wirkung zu beeinträchtigen.[3]

Wirkmechanismus der Peressigsäure

Der Wirkmechanismus von Wofasteril beruht auf den stark oxidativen Eigenschaften der Peressigsäure. Dieser unspezifische Wirkmechanismus verhindert die Entwicklung von mikrobiellen Resistenzen.[4] PES denaturiert Proteine und Enzyme, zerstört die Zellwände von Mikroorganismen und schädigt deren genetisches Material. Nach der Reaktion zerfällt Peressigsäure in umweltverträgliche Substanzen: Essigsäure, Wasser und Sauerstoff.[4]

Wirkmechanismus der Peressigsäure auf mikrobielle Zellen.

Antimikrobielle Wirksamkeit

Wofasteril besitzt ein breites Wirkungsspektrum, das bakterizide, mykobakterizide, fungizide, viruzide und sporizide Eigenschaften umfasst.[1][5] Besonders die sporizide Wirkung ist für den Einsatz in pharmazeutischen Reinräumen von großer Bedeutung.

Sporizide Wirksamkeit

In einer Studie wurde die sporizide Wirksamkeit von Wofasteril-Formulierungen gegen hochresistente Bacillus-Sporen auf Oberflächen von persönlicher Schutzausrüstung (PSA) untersucht. Die Ergebnisse zeigen eine hohe Effektivität.[6][7][8]

Formulierung	Wirkstoffkonzentration	Zielorganismus	Temperatur	Kontaktzeit	Log₁₀-Reduktion	Referenz
Wofasteril® SC super	1,75 % PES	Bacillus thuringiensis	35 °C	5 min	≥ 6.60 ± 0.20	[6][7]
Wofasteril®	2 % PES	Bacillus thuringiensis	35 °C	5 min	≥ 6.14 ± 0.49	[7]
Wofasteril® SC super	1,75 % PES	Bacillus Sporen (Risikogruppe 1 & 2)	Raumtemperatur	5 min	≥ 5.0	[6][7][8]
Wofasteril® SC super	1,75 % PES	B. cereus & B. anthracis Sterne	Raumtemperatur	5 min	Vollständige Inaktivierung	[6]

Tabelle 1: Zusammenfassung der quantitativen Daten zur sporiziden Wirksamkeit von Wofasteril.

Eine weitere Untersuchung bestätigte die sporizide Aktivität einer Peressigsäure-basierten Formulierung gegen Sporen des hypervirulenten Stammes Clostridium difficile (Ribotyp 027).[9]

Anwendungsprotokolle in Reinräumen

Die Anwendung von Wofasteril in Reinräumen muss nach einem validierten Protokoll erfolgen, um eine gleichbleibende und effektive Dekontamination sicherzustellen.

Oberflächen-Wischdesinfektion

Die Wischdesinfektion ist die gängigste Methode zur Dekontamination von Oberflächen wie Werkbänken, Wänden, Böden und Geräten.

Allgemeiner Arbeitsablauf für die Oberflächen-Wischdesinfektion.

Raumdesinfektion mittels Verdampfung

Für eine umfassende Dekontamination ganzer Räume inklusive schwer zugänglicher Bereiche eignet sich die Verdampfung. Die Variante Wofasteril® SC wurde speziell für diesen Zweck entwickelt.[10]

Protokoll-Eckpunkte:

• Vorbereitung: Der zu dekontaminierende Raum muss abgedichtet werden.

• Lösung: Eine 80%ige (v/v) Wofasteril® SC Lösung wird angesetzt.[10]

• Dosierung: Pro Kubikmeter Raumvolumen werden 20–30 ml der Lösung benötigt.[10]

• Verdampfung: Die Lösung wird in einem geeigneten Gerät bei bis zu 103 °C verdampft, bis ca. 60 % des Füllvolumens verdampft sind.[10]

• Einwirkzeit: Die empfohlene Kontaktzeit beträgt 1-2 Stunden.[10]

Experimentelles Protokoll zur Wirksamkeitsprüfung (Beispiel)

Die in Tabelle 1 zitierten Daten wurden mittels eines standardisierten Oberflächentests gewonnen. Ein solches Protokoll ist entscheidend für die Validierung der Desinfektionsmittelwirksamkeit unter praxisnahen Bedingungen.

Workflow eines experimentellen Protokolls zur sporiziden Wirksamkeitsprüfung.

Zusammenfassung

Wofasteril ist ein hochwirksames Desinfektionsmittel auf Peressigsäurebasis mit einem breiten antimikrobiellen Spektrum, das für die anspruchsvollen Bedingungen in pharmazeutischen Reinräumen geeignet ist. Seine starke sporizide Wirkung, der unspezifische Oxidationsmechanismus, der Resistenzen verhindert, und die umweltverträglichen Zerfallsprodukte machen es zu einer zuverlässigen Wahl für die Aufrechterhaltung aseptischer Bedingungen. Die Anwendung im Kombinationsverfahren mit alcapur® verbessert zudem die Materialverträglichkeit und Anwendersicherheit. Die Implementierung muss stets im Rahmen validierter Reinigungs- und Desinfektionsprotokolle erfolgen.

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. Wofasteril® Premium - KESLA HYGIENE AG [kesla.de]
• 3. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 4. kesla.de [kesla.de]
• 5. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 6. Evaluation of Sporicidal Disinfectants for the Disinfection of Personal Protective Equipment During Biological Hazards - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Wofasteril® SC - KESLA HYGIENE AG [kesla.de]

Protocols & Analytical Methods

Wofasteril-Protokoll zur Desinfektion von Zellkulturinkubatoren

Anwendungshinweise und Protokolle für Forschung, Wissenschaft und Wirkstoffentwicklung

Diese Anwendungsbeschreibung bietet ein detailliertes Protokoll und technische Informationen für die effektive Desinfektion von Zellkulturinkubatoren unter Verwendung von Wofasteril, einem Desinfektionsmittel auf Peressigsäurebasis (PES). Die Einhaltung eines strikten Desinfektionsprotokolls ist entscheidend, um Kontaminationen durch Bakterien, Pilze, Viren und insbesondere Mykoplasmen zu verhindern und die Integrität von Zellkulturen zu gewährleisten.

Einleitung

Wofasteril ist ein hochwirksames Flächendesinfektionsmittel mit einem breiten Wirkungsspektrum, das Bakterien, Pilze, Sporen und Viren zuverlässig abtötet.[1][2][3] Sein aktiver Wirkstoff, die Peressigsäure, ist ein starkes Oxidationsmittel, das schnell in umweltverträgliche Substanzen wie Essigsäure, Wasser und Sauerstoff zerfällt.[3][4] Dies macht es zu einer geeigneten Wahl für den Einsatz in sensiblen Bereichen wie der Zellkultur. Die korrekte Anwendung von Wofasteril gewährleistet eine sterile Umgebung im Inkubator und schützt wertvolle Zelllinien und Experimente.

Chemische Zusammensetzung von Wofasteril-Konzentraten (Beispiele):

Produktvariante	Peressigsäure (PES)	Wasserstoffperoxid	Weitere Bestandteile
Wofasteril® classic	ca. 35-40%	Ja	Essigsäure, Stabilisatoren[5]
Wofasteril® Premium	ca. 17% (m/V)	Ja	Essigsäure im chemischen Gleichgewicht[6]

Hinweis: Die genaue Zusammensetzung kann je nach Produktvariante variieren. Beachten Sie stets das Sicherheitsdatenblatt des jeweiligen Produkts.

Wirkungsweise der Peressigsäure

Der Wirkmechanismus von Peressigsäure beruht auf ihrer starken oxidativen Wirkung. Sie denaturiert Proteine, stört die Permeabilität der Zellwand und oxidiert Schwefelbindungen in Proteinen und Enzymen, was zu einer schnellen und irreversiblen Inaktivierung von Mikroorganismen führt.[7] Aufgrund dieses unspezifischen Wirkmechanismus ist die Entwicklung von Resistenzen ausgeschlossen.[3]

Quantitative Daten zur Wirksamkeit

Die nachfolgende Tabelle fasst die mikrobizide Wirksamkeit von Peressigsäure gegen relevante Kontaminanten in der Zellkultur zusammen.

Mikroorganismus	Konzentration (ppm PES)	Einwirkzeit	Log-Reduktion	Quelle(n)
Gram-positive & -negative Bakterien	< 100	< 5 Minuten	> 5	[7]
Hefen & Pilze	< 100	< 5 Minuten	> 5	[7]
Bakteriensporen (B. subtilis)	500 - 10,000 (0.05% - 1%)	15 Sek. - 30 Min.	> 6	[7][8]
Viren (z.B. Poliovirus)	12 - 2250	Variabel	Variabel	[7]
Mykoplasmen	500 - 1000 (0.05% - 0.1%)	Nicht spezifiziert	Effektiv zur Sterilisation	[9][10]

Hinweis: Die Wirksamkeit kann durch organische Belastung beeinflusst werden. Bei Vorhandensein von organischem Material sind höhere Konzentrationen (200-500 ppm) erforderlich.[7]

Experimentelles Protokoll: Desinfektion eines CO2-Inkubators

Dieses Protokoll beschreibt die schrittweise Durchführung der manuellen Desinfektion eines Zellkulturinkubators mit einer Wofasteril-Arbeitslösung.

4.1 Benötigte Materialien

• Wofasteril-Konzentrat

• Destilliertes oder deionisiertes Wasser

• Persönliche Schutzausrüstung (PSA): Schutzbrille, chemikalienresistente Handschuhe (z.B. aus Butylkautschuk), Laborkittel

• Fusselfreie, sterile Tücher oder Schwämme

• Sterile Sprühflasche

• Eimer oder Behälter zum Ansetzen der Desinfektionslösung

• Autoklav (optional, für Einbauteile)

4.2 Vorbereitung des Inkubators

Abbildung 1: Vorbereitungsschritte vor der Desinfektion.

• Sicherheit zuerst: Legen Sie die vollständige persönliche Schutzausrüstung an.

• Inkubator leeren: Schalten Sie den Inkubator aus und trennen Sie die CO2-Versorgung. Entnehmen Sie alle Zellkulturen und lagern Sie diese sicher in einem anderen Inkubator.

• Einbauten entfernen: Entnehmen Sie alle losen Innenteile wie Regale, Regalträger, Luftkanäle und die Wasserwanne.

4.3 Reinigung

Vor der eigentlichen Desinfektion müssen alle Oberflächen gründlich gereinigt werden, um organische Verschmutzungen zu entfernen, die die Wirksamkeit des Desinfektionsmittels beeinträchtigen können.

• Reinigen Sie die entfernten Einbauteile und die Innenflächen des Inkubators (Wände, Boden, Decke und die Innenseite der Tür) mit einem milden Laborreiniger und warmem Wasser.

• Spülen Sie alle gereinigten Oberflächen gründlich mit destilliertem oder deionisiertem Wasser ab, um Reinigerrückstände zu entfernen.

• Trocknen Sie die Oberflächen mit sauberen, fusselfreien Tüchern.

4.4 Ansetzen der Wofasteril-Arbeitslösung

Empfohlene Konzentration: Für die Routinedesinfektion von Zellkulturinkubatoren wird eine Konzentration von 0,5% bis 1,0% Wofasteril empfohlen. Dies entspricht einer Konzentration von ca. 5000 bis 10000 ppm. Beachten Sie stets die Herstellerangaben des spezifischen Wofasteril-Produkts.

Beispiel für eine 1%ige Lösung: Mischen Sie 10 ml Wofasteril-Konzentrat mit 990 ml destilliertem Wasser, um 1 Liter Arbeitslösung herzustellen. Die Gebrauchslösung sollte immer frisch angesetzt werden.[2][11]

4.5 Desinfektionsvorgang

Abbildung 2: Kompletter Workflow der Inkubator-Desinfektion.

• Einbauteile desinfizieren: Legen Sie die gereinigten Einbauteile in die Wofasteril-Lösung oder besprühen Sie sie vollständig. Alternativ können autoklavierbare Teile im Autoklaven sterilisiert werden.

• Inkubatorinnenraum desinfizieren: Tragen Sie die Wofasteril-Arbeitslösung großzügig auf alle Innenflächen des Inkubators auf. Verwenden Sie hierfür ein steriles Tuch oder eine Sprühflasche. Stellen Sie sicher, dass alle Oberflächen, einschließlich der Türdichtung und schwer zugänglicher Ecken, vollständig benetzt sind.

• Einwirkzeit: Lassen Sie die Desinfektionslösung für eine empfohlene Einwirkzeit von mindestens 30 Minuten einwirken.[5][12] Die Oberflächen müssen während der gesamten Einwirkzeit feucht bleiben.

• Trocknen: Lassen Sie die Oberflächen an der Luft vollständig trocknen. Ein Nachwischen ist in der Regel nicht erforderlich, da Peressigsäure in unbedenkliche Produkte zerfällt.[4] Stellen Sie sicher, dass kein stechender Geruch mehr wahrnehmbar ist, bevor Sie den Inkubator wieder in Betrieb nehmen.

• Wiedereinbau und Inbetriebnahme: Setzen Sie die trockenen, desinfizierten Einbauteile wieder ein. Füllen Sie die Wasserwanne mit frischem, sterilem Wasser. Schließen Sie den Inkubator und nehmen Sie ihn wieder in Betrieb. Lassen Sie das Gerät für mehrere Stunden laufen, um stabile Temperatur- und CO2-Bedingungen zu erreichen, bevor Sie neue Kulturen einstellen.

Materialverträglichkeit und Sicherheit

Materialverträglichkeit: Peressigsäure ist in den empfohlenen Anwendungskonzentrationen im Allgemeinen gut mit Materialien verträglich, die in Zellkulturinkubatoren verwendet werden, wie z.B. Edelstahl und diverse Kunststoffe.[13][14] Bei unedlen Metallen oder empfindlichen Kunststoffen kann es jedoch zu Korrosion kommen.[15] Es wird empfohlen, die Herstellerangaben des Inkubators zu prüfen oder im Zweifelsfall an einer unauffälligen Stelle einen Materialverträglichkeitstest durchzuführen.

Sicherheitshinweise:

• Wofasteril-Konzentrat ist stark ätzend und brandfördernd.[15] Vermeiden Sie den Kontakt mit Haut und Augen.

• Tragen Sie bei der Handhabung des Konzentrats und der Arbeitslösung immer die vorgeschriebene persönliche Schutzausrüstung.[2][6]

• Sorgen Sie für eine gute Belüftung des Arbeitsbereichs.

• Lagern Sie Wofasteril kühl, an einem gut belüfteten Ort und nur im Originalbehälter.[11]

• Mischen Sie Wofasteril niemals mit anderen Reinigungs- oder Desinfektionsmitteln, insbesondere nicht mit Laugen oder chlorhaltigen Produkten.[5][11]

Lesen Sie vor der Anwendung stets das Sicherheitsdatenblatt und die Produktinformationen des Herstellers.

References

• 1. stockmeier.com [stockmeier.com]
• 2. kesla.de [kesla.de]
• 3. schuelke.com [schuelke.com]
• 4. iblspecifik.com [iblspecifik.com]
• 5. allarznei.de [allarznei.de]
• 6. kesla.de [kesla.de]
• 7. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 8. Peracetic acid‐based disinfectant is the most appropriate solution for a biological decontamination procedure of responders and healthcare workers in the field environment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Suitability of peracetic acid for sterilization of media for mycoplasma cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Suitability of peracetic acid for sterilization of media for mycoplasma cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. kesla.de [kesla.de]
• 12. openagrar.de [openagrar.de]
• 13. buerkert.at [buerkert.at]
• 14. Beständigkeitsliste | Reichelt Chemietechnik [rct-online.de]
• 15. iho.de [iho.de]

Application Notes and Protocols for Sterilizing Surgical Instruments for Animal Research Using Wofasteril

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the cold sterilization of surgical instruments for animal research using Wofasteril, a peracetic acid-based disinfectant. Adherence to these guidelines is crucial for ensuring the sterility of surgical instruments, thereby preventing post-operative infections and ensuring the welfare of research animals.

Introduction to Wofasteril

Wofasteril is a concentrated, peracetic acid-based solution with broad-spectrum antimicrobial activity, effective against bacteria, fungi, viruses, and spores.[1][2] Its active ingredient, peracetic acid, is a powerful oxidizing agent that denatures proteins and disrupts cell walls, leading to rapid microbial inactivation even at low temperatures.[1] Wofasteril is a suitable alternative for sterilizing heat-sensitive instruments that cannot be autoclaved.

Key Experimental Data

The efficacy of peracetic acid, the active component of Wofasteril, is dependent on concentration and contact time. The following tables summarize the required concentrations and contact times for achieving sterilization.

Microorganism Type	Effective Peracetic Acid Concentration (ppm)	Required Contact Time
Gram-positive & Gram-negative Bacteria	< 100 ppm	< 5 minutes
Fungi & Yeasts	< 100 ppm	< 5 minutes
Viruses	12 - 2250 ppm	15 minutes
Bacterial Spores	500 - 10,000 ppm (0.05% to 1%)	15 seconds to 30 minutes

Table 1: General Microbicidal Activity of Peracetic Acid. [3]

For practical application in surgical instrument sterilization, a conservative approach is recommended to ensure a high level of sterility.

Application	Wofasteril Concentration	Immersion Time
Surface Disinfection (Smooth Surfaces)	0.5%	30 minutes
Surface Disinfection (Rough Surfaces)	0.5%	60 minutes

Table 2: Recommended Wofasteril Concentration and Contact Times for Surface Disinfection. [2] Note: For complete sterilization of surgical instruments, longer contact times are generally recommended.

Material Compatibility

Peracetic acid solutions can be corrosive to some metals.[4][5] It is essential to consider the material of your surgical instruments. Most surgical instruments are made from stainless steel grades such as 316, 410, and 420, which offer good to moderate corrosion resistance.[6][7][8][9][10]

Material	Compatibility with Peracetic Acid	Notes
Stainless Steel (Austenitic e.g., 316)	Good	Highly resistant to corrosion.[10]
Stainless Steel (Martensitic e.g., 410, 420)	Moderate	May show some corrosion over time with prolonged exposure.[6][8]
Aluminum	Poor	Prone to corrosion.
Plastics (e.g., Polypropylene, Polyethylene)	Good	Generally compatible.
Rubber/Silicone	Good	Generally compatible.

Table 3: Material Compatibility with Peracetic Acid Solutions.

Always consult the instrument manufacturer's instructions for chemical sterilant compatibility. For mixed-metal instruments, it is crucial to test on a small, inconspicuous area first.

Experimental Protocols

Preparation of Wofasteril Solution

Wofasteril is a concentrate and must be diluted with purified water (e.g., distilled or deionized water) immediately before use.[1][4]

To prepare a 0.5% working solution:

• Add 5 ml of Wofasteril concentrate to 995 ml of purified water.

• Always add the concentrate to the water, not the other way around, to minimize splashing of the concentrated solution.

Sterilization Workflow

The following diagram outlines the complete workflow for sterilizing surgical instruments using Wofasteril.

Caption: Workflow for surgical instrument sterilization using Wofasteril.

Detailed Protocol

Step 1: Pre-Cleaning (Decontamination)

• Objective: To remove all visible organic debris (blood, tissue, etc.) which can inhibit the effectiveness of the sterilant.[11][12][13]

• Procedure:

  • Immediately after surgery, rinse instruments under cool running water to remove gross contamination.

  • Disassemble instruments with multiple parts.

  • Immerse instruments in a neutral pH enzymatic cleaner or a suitable instrument detergent. Follow the manufacturer's instructions for dilution and soaking time.

  • Manually scrub instruments with a soft-bristled brush, paying close attention to joints, serrations, and lumens.

  • Alternatively, use an ultrasonic cleaner for a more thorough cleaning, following the manufacturer's instructions.

Step 2: Rinsing and Drying

• Objective: To remove all traces of cleaning agents.

• Procedure:

  • Thoroughly rinse instruments with purified water.

  • Dry instruments completely using a lint-free cloth or filtered compressed air. Moisture can dilute the sterilant and promote corrosion.[14]

Step 3: Immersion in Wofasteril Solution

• Objective: To achieve sterilization by exposing all surfaces of the instruments to the Wofasteril solution.

• Procedure:

  • Prepare a fresh 0.5% Wofasteril solution in a clean, dedicated immersion tray (e.g., stainless steel or high-density plastic).

  • Completely immerse the cleaned and dried instruments in the solution, ensuring there are no air bubbles trapped on the surfaces. For instruments with lumens, flush the lumens with the solution.

  • Cover the immersion tray to prevent contamination and minimize vapor inhalation.

  • Allow the instruments to soak for a minimum of 60 minutes to ensure sporicidal activity. For critical procedures, a longer immersion time of up to several hours may be considered, but be mindful of material compatibility.

Step 4: Sterile Rinsing

• Objective: To remove all residual Wofasteril, which can be toxic to tissues.[12][15]

• Procedure:

  • Aseptically remove the instruments from the Wofasteril solution using sterile forceps.

  • Rinse the instruments thoroughly with sterile saline or sterile purified water. A minimum of three separate rinses is recommended. For instruments with lumens, flush the lumens with sterile rinse solution.

Step 5: Aseptic Drying

• Objective: To dry the instruments without re-contaminating them.

• Procedure:

  • Place the rinsed instruments on a sterile field (e.g., a sterile surgical drape).

  • Allow the instruments to air-dry in a protected, sterile environment, or use a sterile, lint-free cloth to gently pat them dry.

Step 6: Sterile Storage

• Objective: To maintain the sterility of the instruments until use.

• Procedure:

  • Store the sterilized and dried instruments in a sterile, covered container or a peel-pouch.

  • Label the container with the date of sterilization.

  • Store in a clean, dry, and controlled environment.

Safety Precautions and Disposal

Signaling Pathway for Safe Handling

The following diagram illustrates the necessary precautions when working with Wofasteril.

Caption: Safety precautions for handling Wofasteril.

Detailed Safety Guidelines

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat when handling Wofasteril concentrate and its solutions.[1][5][16]

• Ventilation: Work in a well-ventilated area to avoid inhalation of vapors, which can cause respiratory irritation.[4][16]

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with water and seek medical attention.[1][2] Do not eat, drink, or smoke when using this product.[16]

• Storage: Store Wofasteril concentrate in its original container in a cool, dark, and well-ventilated place, away from heat and incompatible materials.[1][4]

• Disposal: Wofasteril solutions should be neutralized to a near-neutral pH (approximately pH 7) before disposal down the drain with copious amounts of water, in accordance with local regulations.[1][2][4] Unused concentrate should be disposed of as hazardous waste.

By following these detailed application notes and protocols, researchers can ensure the effective sterilization of surgical instruments for animal research, promoting animal welfare and the integrity of scientific data.

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. Wofasteril® SC super for hobby pet owners - KESLA HYGIENE AG [kesla.de]
• 3. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 4. Wofasteril® Premium - KESLA HYGIENE AG [kesla.de]
• 5. kesla.de [kesla.de]
• 6. surgiportal.com [surgiportal.com]
• 7. source21.com [source21.com]
• 8. bssa.org.uk [bssa.org.uk]
• 9. Surgical stainless steel - Medical stainless steel | STAINLESS FRÜCHTL [stainless-fruechtl.de]
• 10. wpiinc.com [wpiinc.com]
• 11. Sterilization techniques – Veterinary Surgery Online [vetsurgeryonline.com]
• 12. drexel.edu [drexel.edu]
• 13. Sterilisation of Surgical Instruments: A Step-by-Step Guide - Detro Healthcare - Detrox Hygiene and Disinfectant Products [detrox.com.tr]
• 14. Steps in the sterilisation process | Cisa Group [cisagroup.it]
• 15. Sterilization - Accepted Methods & Monitoring (IACUC Guideline) | Vertebrate Animal Research - Office of the Vice President for Research | The University of Iowa [animal.research.uiowa.edu]
• 16. Wofasteril® SC - KESLA HYGIENE AG [kesla.de]

Application Notes and Protocols for Surface Decontamination of Biosafety Cabinets using Wofasteril®

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Wofasteril®, a peracetic acid-based disinfectant, for the routine surface decontamination of biosafety cabinets (BSCs). Adherence to these protocols is crucial for maintaining a sterile working environment and ensuring the safety of laboratory personnel.

Introduction to Wofasteril®

Wofasteril® is a broad-spectrum disinfectant with bactericidal, mycobactericidal, fungicidal, virucidal, and sporicidal activity.[1] Its active ingredient, peracetic acid, is a powerful oxidizing agent that decomposes into environmentally friendly byproducts: acetic acid, water, and oxygen.[2] Wofasteril® is supplied as a concentrate and must be diluted to the appropriate working concentration before use.[1]

For applications requiring reduced odor and enhanced material compatibility, a combination method involving Wofasteril® and alcapur®, a buffering agent, is recommended.[1][3] This combination neutralizes the pungent smell of peracetic acid and lessens its corrosive effects on sensitive surfaces.[3]

Mechanism of Action

Peracetic acid, the active component of Wofasteril®, exerts its antimicrobial effect through oxidation. It denatures proteins, disrupts the cell wall permeability of microorganisms, and oxidizes sulfhydryl and sulfur bonds in proteins, enzymes, and other metabolites. This broad-based mode of action prevents the development of microbial resistance.

Mechanism of Wofasteril® Action

Safety Precautions

Wofasteril® concentrate is corrosive and a strong oxidizer. Handle with care in a well-ventilated area, and always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][4] In case of contact with skin or eyes, rinse immediately and thoroughly with water and seek medical attention.[1] Refer to the Safety Data Sheet (SDS) for complete safety information.

Wofasteril® Safety Procedures

Experimental Protocols

Preparation of Wofasteril® Working Solution

Materials:

• Wofasteril® concentrate

• alcapur® (optional, for combination method)

• Sterile distilled or deionized water

• Sterile graduated cylinders and flasks

• Appropriate PPE

Procedure:

• Standard Solution: Prepare a 0.5% working solution by adding 5 mL of Wofasteril® concentrate to 995 mL of sterile water.

• Combination Method (Recommended): To prepare a 0.5% Wofasteril® solution with alcapur®, add 15 mL of alcapur® to 980 mL of sterile water and mix. Then, add 5 mL of Wofasteril® concentrate and mix thoroughly. The recommended ratio for the combination method is 1 part Wofasteril® to 3 parts alcapur®.[1]

• Prepare fresh working solutions daily.

Routine Decontamination of Biosafety Cabinet Surfaces

This protocol is intended for routine decontamination before and after work in the biosafety cabinet.

Materials:

• Prepared Wofasteril® working solution (0.5%)

• Sterile, non-shedding wipes

• Appropriate PPE

Procedure:

• Ensure the biosafety cabinet is running for at least five minutes to establish proper airflow.

• Don appropriate PPE.

• Soak sterile, non-shedding wipes in the prepared 0.5% Wofasteril® working solution.

• Wipe the interior surfaces of the biosafety cabinet, starting with the back wall and moving towards the front. Use overlapping strokes to ensure complete coverage. Wipe the side walls, the work surface, and the interior of the sash.

• Ensure that the surfaces remain wet for the recommended contact time (see Table 1). For smooth surfaces such as stainless steel and plastic, a contact time of 30 minutes is recommended.[5]

• After the contact time has elapsed, wipe the surfaces with sterile wipes soaked in sterile 70% ethanol or sterile water to remove any residue, if required by your laboratory's standard operating procedures.

• Dispose of all used materials in the appropriate biohazardous waste container.

Biosafety Cabinet Decontamination Workflow

Data Presentation

Efficacy of Wofasteril® (Peracetic Acid)

The following table summarizes the efficacy of peracetic acid against various microorganisms.

Microorganism	Concentration of Peracetic Acid	Contact Time	Efficacy (Log Reduction)	Reference
Bacteria
Enterococcus faecium	5 ppm	5 minutes	3-log	[6]
Gram-positive & Gram-negative Bacteria	<100 ppm	<5 minutes	Effective Inactivation	[7]
Viruses
Coliphages (Virus Indicator)	50 ppm	10 minutes	3-log	[6]
Poliovirus	1500-2250 ppm	15 minutes	Effective Inactivation	[7]
SARS-CoV-2	200 ppm	10 minutes	>3-log	[8]
Fungi
Fungi and Yeasts	<100 ppm	<5 minutes	Effective Inactivation	[7]
Spores
Bacillus subtilis Spores	3000 ppm	5 minutes	3-log	[6]
Bacterial Spores	500-10,000 ppm	15 sec - 30 min	Effective Inactivation	[7]

Material Compatibility of Wofasteril® (Peracetic Acid)

It is recommended to test the Wofasteril® working solution on a small, inconspicuous area of the material before widespread use. The combination method with alcapur® is advised for sensitive surfaces.

Material	Compatibility with Peracetic Acid	Recommendations
Metals
Stainless Steel (304, 316)	Good	Rinse after contact time to prevent potential long-term corrosion.
Aluminum	Poor	Avoid use.
Copper, Brass, Bronze	Poor	Avoid use.[9]
Plastics
Polypropylene (PP)	Good
Polyethylene (PE)	Good
Polyvinyl Chloride (PVC)	Fair to Good	Test on a small area first.
Acrylic	Fair	May cause crazing over time. Test on a small area.
Elastomers
Silicone	Fair	May experience some swelling.
Neoprene	Poor	Avoid use.
Other
Glass	Excellent
Epoxy Resin (Countertops)	Good

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. 1+1 Wofasteril® SC super - KESLA HYGIENE AG [kesla.de]
• 3. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 4. kesla.de [kesla.de]
• 5. Wofasteril® SC super for hobby pet owners - KESLA HYGIENE AG [kesla.de]
• 6. Efficiency of peracetic acid in inactivating bacteria, viruses, and spores in water determined with ATP bioluminescence, quantitative PCR, and culture-based methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. Wofasteril® SC - KESLA HYGIENE AG [kesla.de]

Wofasteril Application for Sterilizing Heat-Sensitive Laboratory Equipment: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Wofasteril, a peracetic acid-based sterilant, for the sterilization of heat-sensitive laboratory equipment. Peracetic acid is a potent, broad-spectrum sterilizing agent effective against bacteria, fungi, viruses, and spores.[1][2][3] Its breakdown into environmentally benign products—acetic acid, water, and oxygen—makes it a favorable choice for laboratory applications.[3][4][5][6][7]

These guidelines are intended for professionals in research, scientific, and drug development fields who require sterile instrumentation without the damaging effects of high-temperature autoclaving.

Introduction to Wofasteril and Peracetic Acid Sterilization

Wofasteril is a brand of sterilant with peracetic acid (PAA) as its active ingredient.[1] PAA functions as a powerful oxidizing agent that denatures proteins, disrupts cell wall permeability, and oxidizes sulfhydryl and disulfide bonds in proteins and enzymes, leading to rapid microbial inactivation.[3][4][8] It is effective at low concentrations and temperatures, making it ideal for the sterilization of heat-labile materials.[1][4]

Two primary methods are employed for PAA sterilization of laboratory equipment:

• Liquid Immersion: This involves the complete submersion of the equipment in a diluted Wofasteril solution. This method is suitable for immersible and corrosion-resistant instruments.

• Vapor Phase Sterilization: This method utilizes vaporized peracetic acid in a specialized chamber. It is particularly useful for complex instruments with lumens, electronic components, or materials sensitive to liquid immersion.[5][9]

Quantitative Data for Sterilization Parameters

The efficacy of Wofasteril is dependent on the concentration of peracetic acid, contact time, temperature, and the level of organic soil. The following tables summarize recommended parameters for achieving sterilization.

Table 1: Recommended Liquid Immersion Sterilization Parameters for Wofasteril

Microorganism Type	Wofasteril Concentration (as Peracetic Acid)	Contact Time	Temperature	Notes
Vegetative Bacteria	100 - 500 ppm (0.01% - 0.05%)	5 - 15 minutes	Room Temperature	Higher concentration recommended in the presence of organic matter.[8]
Fungi and Yeasts	100 - 500 ppm (0.01% - 0.05%)	< 5 minutes	Room Temperature	[2][8]
Viruses	12 - 2250 ppm (0.0012% - 0.225%)	15 minutes	Room Temperature	Dosage is highly dependent on the specific virus.[2][8]
Bacterial Spores	500 - 10,000 ppm (0.05% - 1.0%)	15 seconds - 30 minutes	Room Temperature	Higher concentrations and longer contact times are necessary for high-level sporicidal activity.[2][8]
Medical Instruments (Automated System)	2000 ppm (0.2%)	12 minutes	~50°C	Based on automated endoscope reprocessors.[2][8]

Table 2: Example Vapor Phase Sterilization Cycle Parameters

Phase	Parameter	Value	Purpose
Pre-treatment	Chamber Evacuation	Vacuum	Removes air to facilitate sterilant penetration.[5]
Sterilization	PAA Vapor Injection	Varies	Introduction of the sterilant vapor.[5]
Exposure Time	1 - 2 hours	Contact time for microbial inactivation.[9]
Temperature	Room Temperature (18-30°C)	Suitable for heat-sensitive materials.[5]
Post-treatment	Chamber Dehumidification & Ventilation	Air Pulses	Removes residual sterilant.[5]

Note: The user must validate the specific cycle parameters for their equipment and load configuration to ensure a Sterility Assurance Level (SAL) of 10⁻⁶.

Material Compatibility

While Wofasteril is suitable for many heat-sensitive materials, compatibility testing is crucial to prevent equipment damage. Peracetic acid can be corrosive to some metals and may degrade certain plastics and elastomers with prolonged exposure.[10]

Table 3: Material Compatibility with Peracetic Acid-Based Sterilants

Material Class	Compatible Materials	Materials to Use with Caution (Testing Recommended)	Incompatible Materials
Plastics	Polyvinylidene fluoride (PVDF), Polyvinyl chloride (PVC), Polypropylene (PP), Polytetrafluoroethylene (PTFE)	Acrylonitrile butadiene styrene (ABS), EPDM	-
Metals	Stainless Steel (304, 316), Titanium, Alumina Ceramic	-	Naval Brass, Copper, Unprotected Iron
Elastomers	Fluorosilicone (FVMQ)	Silicone	Butyl rubber, Chloroprene

Disclaimer: This table provides general guidance. It is imperative to consult both the equipment manufacturer's instructions and Wofasteril's specific product information for detailed material compatibility. Always test on a small, inconspicuous area before full application.[11]

Experimental Protocols

Protocol for Liquid Immersion Sterilization of Laboratory Glassware and Plasticware

This protocol is suitable for items such as non-autoclavable plastic flasks, pipette tip boxes, and small, immersible equipment.

• Pre-Cleaning: Thoroughly clean the equipment with a suitable laboratory detergent to remove all organic soil and residues. Rinse with purified water.

• Drying: Ensure the equipment is completely dry before immersion.

• Solution Preparation: Prepare the Wofasteril working solution to the desired concentration (refer to Table 1) in a clean, dedicated container. For a material-friendly and low-odor application, some Wofasteril formulations can be combined with an alkaline additive like alcapur® in a specified ratio (e.g., 1 part Wofasteril to 3 parts alcapur® added to water).[1][11]

• Immersion: Completely submerge the pre-cleaned and dried equipment in the Wofasteril solution, ensuring all surfaces are in contact with the liquid. For items with lumens, flush the channels to eliminate air bubbles.

• Contact Time: Adhere to the required contact time as determined by the desired level of microbial inactivation (refer to Table 1).

• Rinsing: After the specified contact time, remove the equipment from the sterilant solution and rinse thoroughly with sterile, purified water to remove any residual peracetic acid. A minimum of three rinses is recommended.

• Drying: Dry the sterilized equipment in a sterile environment, such as a laminar flow hood.

• Storage: Store the sterilized equipment in a sterile container or wrapping until use.

Protocol for Vapor Phase Sterilization of Complex, Heat-Sensitive Equipment

This protocol is intended for use with a dedicated vapor phase peracetic acid sterilizer and is suitable for equipment with electronic components, internal channels, or sensitive optics.

• Pre-Cleaning: Meticulously clean the equipment according to the manufacturer's instructions to remove all bioburden.

• Drying: The equipment must be thoroughly dried before being placed in the sterilization chamber.

• Loading: Place the equipment in the chamber in a manner that allows for optimal vapor circulation and contact with all surfaces.

• Cycle Initiation: Select the appropriate, validated sterilization cycle on the vapor phase sterilizer. These cycles typically consist of:

  • Evacuation Phase: The chamber is evacuated to remove air.[5]

  • Injection Phase: The Wofasteril solution is vaporized and injected into the chamber.[5]

  • Exposure Phase: The equipment is exposed to the sterilant vapor for the predetermined time and temperature.[9]

  • Ventilation Phase: The sterilant is purged from the chamber, and the equipment is aerated with filtered air to remove residues.[5]

• Unloading: Once the cycle is complete, the sterile equipment can be removed.

• Storage: Store the equipment in a sterile environment until use.

Diagrams

Caption: General workflow for Wofasteril sterilization.

Caption: Mechanism of action of peracetic acid.

Safety Precautions

• Always handle concentrated Wofasteril in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab coat.[7][11]

• Refer to the Safety Data Sheet (SDS) for Wofasteril for detailed safety information.[12]

• Never mix concentrated Wofasteril with other chemicals, especially alkalis or heavy metals, unless specified in the manufacturer's protocol.[7][11]

• Store Wofasteril according to the manufacturer's instructions, typically in a cool, dark, and well-ventilated place, away from heat sources.[11]

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 3. medivators.com [medivators.com]
• 4. Peracetic Acid: A Practical Agent for Sterilizing Heat-Labile Polymeric Tissue-Engineering Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vertassets.blob.core.windows.net [vertassets.blob.core.windows.net]
• 6. Wofasteril® MZ - KESLA HYGIENE AG [kesla.de]
• 7. 1+1 Wofasteril® SC super - KESLA HYGIENE AG [kesla.de]
• 8. rrs.ir [rrs.ir]
• 9. Wofasteril® SC - KESLA HYGIENE AG [kesla.de]
• 10. marcorubber.com [marcorubber.com]
• 11. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 12. Page loading... [wap.guidechem.com]

Application Notes and Protocols for Wofasteril in a Mycology Laboratory

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the appropriate concentration and contact time for Wofasteril, a peracetic acid-based disinfectant, for effective decontamination in a mycology laboratory setting. Adherence to these protocols is crucial for maintaining aseptic conditions and ensuring the safety of laboratory personnel.

Introduction to Wofasteril

Wofasteril is a broad-spectrum disinfectant with potent fungicidal, sporicidal, bactericidal, and virucidal activity. Its active ingredient, peracetic acid (PAA), functions as a powerful oxidizing agent that denatures proteins, disrupts cell wall permeability, and oxidizes sulfhydryl and sulfur bonds in proteins and enzymes.[1] This mode of action ensures rapid and effective killing of a wide range of microorganisms, including resilient fungal spores. Wofasteril is effective even at low temperatures and maintains its efficacy in the presence of organic matter, although higher concentrations may be required.[1][2] It is considered environmentally friendly as it decomposes into acetic acid, oxygen, and water.

Quantitative Data: Recommended Concentrations and Contact Times

The following tables summarize the recommended Wofasteril (peracetic acid) concentrations and contact times for achieving fungicidal and sporicidal activity against common laboratory contaminants.

Table 1: Fungicidal Activity of Peracetic Acid

Fungal Species	PAA Concentration (ppm)	Contact Time	Notes
Aspergillus niger	200 - 500	< 5 minutes	In the presence of organic matter.[1]
Aspergillus flavus	200 - 500	< 5 minutes	In the presence of organic matter.[1]
Penicillium digitatum (conidia)	72 mg/L (72 ppm)	8 minutes (480 s)	At ambient temperature.[3]
108 mg/L (108 ppm)	2 minutes (120 s)	At ambient temperature.[3]
216 mg/L (216 ppm)	30 seconds	At ambient temperature.[3]
Yeasts (general)	< 100	< 5 minutes	In the absence of organic matter.[1]

Table 2: Sporicidal Activity of Peracetic Acid

Spore Type	PAA Concentration (ppm)	Contact Time	Notes
Bacterial Spores (general)	500 - 10,000 (0.05% - 1%)	15 seconds - 30 minutes	Wide range depending on species and conditions.[1]
Bacillus Spores	17,500 (1.75%)	Not specified	Wofasteril® SC super achieved ≥5 log10 reduction.[4]
20,000 (2%)	Not specified	Wofasteril® is a proven disinfectant for bacterial spores.[4]
Fungal Spores (general)	75 - 150	Reduced development	Compromised external cuticle structure.[5]
300	Micro fragmentation of membrane	Compromised egg quality in a poultry study.[5]

Note: The efficacy of peracetic acid is influenced by factors such as temperature, pH, presence of organic matter, and the specific fungal species and life stage (e.g., spores vs. vegetative cells).[1][6] It is recommended to validate the chosen concentration and contact time for specific laboratory conditions and target organisms.

Experimental Protocols

The following are detailed protocols for common disinfection procedures in a mycology laboratory using Wofasteril.

Routine Surface Disinfection (Benchtops, Biosafety Cabinets, Incubators)

This protocol is for the routine disinfection of non-porous surfaces.

Materials:

• Wofasteril concentrate

• Distilled or deionized water

• Appropriate personal protective equipment (PPE): gloves, lab coat, safety glasses

• Sterile, lint-free wipes or cloths

• Spray bottle

Protocol:

• Preparation of Working Solution:

  • Consult the manufacturer's instructions for the specific Wofasteril product to prepare a working solution with the desired peracetic acid concentration (e.g., 500 - 1000 ppm for general use).

  • Always add the Wofasteril concentrate to water, not the other way around, to minimize splashing of the concentrate.

  • Prepare the working solution fresh daily.

• Surface Preparation:

  • Remove any large debris or visible soil from the surface.

  • Clean the surface with a suitable laboratory detergent and rinse with water if necessary.

• Application of Wofasteril:

  • Thoroughly wet the surface with the Wofasteril working solution using a spray bottle or sterile wipes.

  • Ensure the entire surface remains wet for the required contact time (a minimum of 5-10 minutes is recommended for fungicidal activity).

• Post-Application:

  • Allow the surface to air dry. Rinsing is typically not necessary as Wofasteril decomposes into non-toxic byproducts.

Disinfection of Laboratory Equipment

This protocol is for the disinfection of non-autoclavable equipment.

Materials:

• Wofasteril working solution (1000 - 2000 ppm)

• Immersion tray or container

• PPE

• Sterile water for rinsing (optional)

Protocol:

• Pre-cleaning:

  • Disassemble equipment if possible.

  • Thoroughly clean all surfaces of the equipment with a laboratory detergent to remove any organic load.

  • Rinse with water to remove detergent residue.

• Immersion:

  • Completely immerse the cleaned equipment in the Wofasteril working solution.

  • Ensure there are no air bubbles trapped on the surfaces.

  • Allow the equipment to soak for the recommended contact time (e.g., 15-30 minutes).

• Rinsing and Drying:

  • Remove the equipment from the disinfectant solution using sterile forceps.

  • If required, rinse the equipment with sterile distilled water to remove any residual disinfectant.

  • Allow the equipment to air dry in a sterile environment (e.g., a laminar flow hood).

Fungal Spill Decontamination

This protocol outlines the procedure for safely cleaning and disinfecting a spill of fungal culture.

Materials:

• Wofasteril working solution (2000 - 5000 ppm)

• Absorbent material (e.g., paper towels)

• Forceps

• Biohazard bag

• PPE (including a respirator if a large amount of spores may be aerosolized)

Protocol:

• Containment:

  • Immediately alert others in the area.

  • Restrict access to the spill area.

  • If the spill is in a biosafety cabinet, keep the cabinet running.

• Application of Disinfectant:

  • Gently cover the spill with absorbent material to prevent splashing.

  • Carefully pour the high-concentration Wofasteril working solution over the absorbent material, starting from the outside of the spill and working inwards.

  • Ensure the spill is completely saturated with the disinfectant.

• Contact Time:

  • Allow a contact time of at least 30 minutes to ensure complete inactivation of fungal spores.

• Cleanup:

  • Using forceps, carefully pick up the absorbent material and place it in a biohazard bag.

  • Wipe the spill area again with fresh Wofasteril solution.

• Final Disinfection:

  • Disinfect the entire area, including any potentially contaminated surfaces, with the Wofasteril solution as per the routine surface disinfection protocol.

• Disposal:

  • Dispose of all contaminated materials in accordance with institutional biohazard waste disposal procedures.

Visualizations

The following diagrams illustrate the experimental workflows described above.

Caption: Workflow for Routine Surface Disinfection.

Caption: Workflow for Equipment Disinfection.

References

• 1. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 2. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Inactivation of fungal spores in water by CuO-activated peracetic acid: Kinetics, mechanism and regrowth - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Routine Laboratory Disinfection with Wofasteril®

Introduction

Wofasteril® is a versatile, highly effective disinfectant concentrate with a broad spectrum of antimicrobial activity, including bactericidal, mycobactericidal, fungicidal, virucidal, and sporicidal properties.[1] Its active ingredient, peracetic acid, makes it suitable for a wide range of disinfection tasks in research, scientific, and drug development laboratories.[1][2] Wofasteril® is effective even at low concentrations and temperatures.[1][3] This document provides detailed application notes and protocols for the routine use of Wofasteril® products for laboratory disinfection.

Product Variants

Several Wofasteril® variants are available, including Wofasteril® classic, Wofasteril® Premium, and Wofasteril® SC super. While all are based on peracetic acid, their formulations and recommended applications may differ slightly. Always refer to the product-specific information and safety data sheet before use.[1] For applications requiring reduced odor and enhanced material compatibility, a combination method with alcapur® is recommended.[1][4][5]

Safety Precautions

Wofasteril® is a concentrate and must be handled with care. It can cause severe skin burns and eye damage.[1][6][7] Always wear appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab coat, when handling the concentrate and prepared solutions.[1][4][6] Ensure adequate ventilation during use.[3][6] Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[7][8]

Data Presentation: Dilution and Application Overview

The following tables summarize the recommended dilutions and contact times for various laboratory applications based on available product information.

Table 1: Wofasteril® Dilutions for Surface Disinfection

Application	Wofasteril® Variant	Concentration (%)	Dilution (Wofasteril® in Water)	Contact Time	Efficacy Spectrum
Routine Surface Disinfection	Wofasteril® SC super	0.5%	50 mL in 10 L	30-60 min	Bacteria, Viruses, Fungi
Officially Mandated Disinfection	Wofasteril® classic	2.0%	200 mL in 10 L	1 hour	Spectrum A (Bactericidal, Fungicidal)
Officially Mandated Disinfection	Wofasteril® classic	2.0%	200 mL in 10 L	4 hours	Spectrum AB (Bactericidal, Fungicidal, Virucidal)
Bactericidal Activity (Animal Husbandry)	Wofasteril® Premium	0.25%	2.5 mL in 1 L	30 min	Bacteria

Table 2: Wofasteril® Combination Method for Enhanced Material Compatibility

Application	Wofasteril® classic	alcapur®	Water	Contact Time	Efficacy Spectrum
Officially Mandated Disinfection	2.0% (200 mL)	6.0% (600 mL)	to 10 L	1 hour	Spectrum AB
General Use (Ratio)	1 part	3 parts	Diluted in appropriate water volume	Varies	Broad Spectrum

Experimental Protocols

Protocol 1: Preparation of Wofasteril® Working Solution

This protocol describes the preparation of a 0.5% Wofasteril® SC super working solution for routine surface disinfection.

Materials:

• Wofasteril® SC super concentrate

• Deionized or distilled water

• Graduated cylinder or other calibrated measuring device

• Appropriate container for the final solution (e.g., spray bottle, bucket)

• Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

• Don the appropriate PPE.

• Measure the required volume of water. For a 1 L solution, use 995 mL of water.

• Carefully measure 5 mL of Wofasteril® SC super concentrate.

• Slowly add the Wofasteril® concentrate to the water while gently stirring. Always add disinfectant to water, not the other way around.

• Label the container with the disinfectant name, concentration (0.5%), and date of preparation.

• The solution is now ready for use.[9]

Protocol 2: Routine Disinfection of Laboratory Surfaces

This protocol outlines the steps for disinfecting benchtops, biosafety cabinets, and other non-porous surfaces.

Materials:

• Prepared Wofasteril® working solution (e.g., 0.5%)

• Clean cloths or wipes

• PPE

Procedure:

• Ensure the surface is free of gross contamination by cleaning with a suitable detergent and water if necessary.

• Apply the Wofasteril® working solution to the surface, ensuring it is thoroughly wetted. This can be done by spraying or wiping.

• Allow the disinfectant to remain on the surface for the recommended contact time (e.g., 30 minutes for smooth surfaces).[6] Ensure the surface remains wet during this time.

• After the contact time has elapsed, wipe the surface dry with a clean cloth or allow it to air dry, depending on the laboratory's standard operating procedures.

Protocol 3: Disinfection of Laboratory Equipment

This protocol is for the disinfection of non-critical, non-porous laboratory equipment. Always check for material compatibility before use.[3]

Materials:

• Prepared Wofasteril® working solution

• Clean cloths or wipes

• PPE

Procedure:

• De-energize and unplug any electrical equipment before disinfection.

• Clean the equipment surface to remove any organic load.

• Apply the Wofasteril® working solution to the equipment surfaces using a cloth or wipe. Avoid spraying directly into electrical components.

• Ensure the surfaces remain wet for the entire contact time.

• Wipe away any residual disinfectant after the contact time.

Mandatory Visualizations

Caption: Workflow for preparing Wofasteril® working solution.

Caption: Protocol for routine laboratory surface disinfection.

Material Compatibility

Peracetic acid solutions can be corrosive to some metals, including copper, brass, and unprotected iron.[10] It is recommended to test the working solution on a small, inconspicuous area before widespread use, especially on sensitive surfaces.[3] For improved material compatibility, the use of the Wofasteril® and alcapur® combination method is advised.[1][3]

Disposal

Dispose of unused Wofasteril® concentrate and prepared solutions according to local regulations. Small quantities may be neutralized to approximately pH 7 and flushed with a large amount of water, but always consult your institution's waste disposal guidelines.[1][9][5]

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. [Experiences with Wofasteril disinfection in the washing room of bacteriological laboratories] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. kesla.de [kesla.de]
• 4. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 5. 1+1 Wofasteril® SC super - KESLA HYGIENE AG [kesla.de]
• 6. Wofasteril® SC super for hobby pet owners - KESLA HYGIENE AG [kesla.de]
• 7. duratec.ch [duratec.ch]
• 8. Page loading... [wap.guidechem.com]
• 9. Wofasteril® Premium - KESLA HYGIENE AG [kesla.de]
• 10. Wofasteril® SC - KESLA HYGIENE AG [kesla.de]

Application Notes and Protocols for Cold Sterilization of Bioreactors with Wofasteril

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cold sterilization is a critical process in biopharmaceutical manufacturing, particularly for heat-sensitive components of bioreactors. Wofasteril, a peracetic acid (PAA)-based disinfectant, offers a broad spectrum of antimicrobial activity, including sporicidal effects, at low temperatures.[1] Its efficacy against bacteria, fungi, yeasts, and viruses makes it a suitable candidate for the chemical sterilization of bioreactors.[1][2] The primary active ingredient, peracetic acid, functions by oxidizing cell membranes, denaturing proteins, and disrupting cell wall permeability.[2][3] A significant advantage of PAA is its decomposition into environmentally benign products: acetic acid, water, and oxygen.[3]

This document provides a detailed protocol for the cold sterilization of stainless steel bioreactors using Wofasteril. It is intended as a comprehensive guide; however, all procedures should be validated for specific applications and bioreactor systems.

Quantitative Data Summary

The following tables summarize the sporicidal efficacy and recommended operational parameters for peracetic acid-based sterilants.

Table 1: Sporicidal Efficacy of Peracetic Acid

Microorganism	Concentration of Peracetic Acid	Contact Time	Log Reduction	Reference
Bacillus atrophaeus spores	0.2%	40 minutes	6-7	[4]
Mycobacterium chelonae, Enterococcus faecalis, Bacillus atrophaeus spores	0.2%	12 minutes	>6	[5]
Bacterial spores (in suspension)	500 - 10,000 ppm (0.05% - 1%)	15 seconds - 30 minutes	Not specified	[3][5]

Table 2: Recommended Wofasteril Application Parameters for Surface Disinfection

Wofasteril Product	Application	Concentration	Contact Time	Notes	Reference
Wofasteril classic	Surface Disinfection	2.0%	1 - 4 hours	For officially mandated disinfection.	[1]
Wofasteril Premium	Surface Disinfection	0.25%	30 minutes	At 10°C for animal husbandry.	[6]
Wofasteril 035	Hemodialysis Equipment	~0.1% (1:34 dilution)	15 minutes	Specific application.

Experimental Protocols

Pre-Sterilization Cleaning Protocol

Effective sterilization is contingent upon thorough cleaning to remove organic and inorganic residues.

Materials:

• 1.5-2% hot alkaline solution (e.g., caustic soda)

• 1-2% nitric acid solution or other acidic cleaning agent

• Purified water or Water for Injection (WFI)

• Brushes for manual cleaning of removable parts

Procedure:

• Initial Rinse: Drain any residual contents from the bioreactor. Rinse the vessel and all associated lines thoroughly with purified water.

• Alkaline Wash: Circulate a 1.5-2% hot alkaline solution (≥80°C) through the bioreactor and associated piping for 30-60 minutes.[7] Manually scrub any disassembled parts, such as valves and probes.

• Intermediate Rinse: Rinse the system with warm purified water until the discharge is neutral.

• Acid Wash: Circulate a 1-2% nitric acid solution at room temperature for 15 minutes to remove inorganic scale.[7]

• Final Rinse: Thoroughly rinse the bioreactor and all components with purified water or WFI until the conductivity of the rinse water matches that of the supply water. Drain the system completely.

Wofasteril Solution Preparation

Materials:

• Wofasteril concentrate

• Purified water or WFI

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.[8]

Procedure:

• Consult the manufacturer's instructions for the specific Wofasteril product being used. Wofasteril is a concentrate and must be diluted.[1]

• In a designated, well-ventilated preparation vessel, add the required volume of purified water or WFI.

• Slowly add the calculated amount of Wofasteril concentrate to the water to achieve the target concentration (typically 0.2% to 2.0% for sterilization). Always add acid to water, not the other way around.

• For a material-friendly and low-odor application, a combination method with an alkaline additive like Alcapur® may be recommended by the manufacturer.[1][8] If using this method, add the Alcapur® to the water first, mix, and then add the Wofasteril.[8]

• Mix the solution gently but thoroughly.

Bioreactor Cold Sterilization Protocol

Procedure:

• System Check: Ensure all valves are in the correct position for sterilization and that the system is sealed.

• Introduction of Sterilant: Transfer the freshly prepared Wofasteril solution into the bioreactor. Ensure that the solution will contact all surfaces, including the vessel walls, agitator shaft and impellers, probes (ensure compatibility), and all associated piping, including spargers, and inlet/outlet lines.

• Circulation: Activate the agitator at a low speed and, if applicable, use a circulation pump to ensure the solution flows through all parts of the system. This includes creating a spray ball effect if possible to cover the headspace of the bioreactor.

• Contact Time: Maintain circulation for the validated contact time. Based on available data, a minimum of 30-60 minutes is recommended, but this must be validated for the specific microorganisms and bioreactor system.[7]

• Draining: After the required contact time, completely drain the Wofasteril solution from the bioreactor.

• Rinsing: Rinse the bioreactor and all associated lines multiple times with sterile purified water or WFI until the rinse water is free of any residual Wofasteril. The absence of peracetic acid can be confirmed using commercially available test strips.

• Final Drain and Air Purge: Completely drain the rinse water. Purge the system with sterile air or nitrogen to dry the surfaces. The bioreactor is now ready for the introduction of sterile media.

Mandatory Visualizations

Caption: Workflow for the cold sterilization of a bioreactor using Wofasteril.

Caption: Simplified signaling pathway of peracetic acid's antimicrobial action.

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. ecocaretech.com [ecocaretech.com]
• 3. medivators.com [medivators.com]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 6. Wofasteril® Premium - KESLA HYGIENE AG [kesla.de]
• 7. micetgroup.com [micetgroup.com]
• 8. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]

Wofasteril® for Mycoplasma Contamination Control in Cell Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mycoplasma contamination is a pervasive and challenging issue in cell culture, with the potential to significantly alter cell physiology, metabolism, and growth characteristics, thereby compromising experimental results and the integrity of biological products. Due to their small size and lack of a cell wall, mycoplasmas are resistant to many common antibiotics and are not readily visible by standard microscopy, often leading to undetected contamination.

Wofasteril®, a peracetic acid (PAA)-based disinfectant, offers a broad spectrum of antimicrobial activity, encompassing bactericidal, mycobactericidal, fungicidal, virucidal, and sporicidal properties.[1] While its high cytotoxicity prohibits its direct use on live cell cultures as a routine treatment, it serves as a powerful tool for preventing mycoplasma contamination through the rigorous disinfection of laboratory surfaces and equipment. This document provides detailed protocols for the use of Wofasteril® in a comprehensive mycoplasma contamination control strategy.

Product Information and Efficacy

Wofasteril® products are concentrates that must be diluted for use.[1][2] The active ingredient, peracetic acid, is a strong oxidizing agent that effectively eliminates a wide range of microorganisms. For a material-friendly and low-odor application, the manufacturer recommends a combination method with alcapur®, a buffering agent.[1][2]

Table 1: Wofasteril® Formulations and Recommended Applications for Laboratory Decontamination

Product Name	Recommended Dilution for Surface Disinfection	Key Features & Applications
Wofasteril® classic	2.0% for 1-4 hours contact time (RKI listing)	Broad-spectrum disinfectant for surfaces and equipment.[1] Combination with alcapur® (1 part Wofasteril® to 3 parts alcapur® in water) is recommended to reduce odor and corrosiveness.[2]
1+1 Wofasteril® SC super	0.5% (50 ml in 10 liters of water) for 30-60 minutes contact time	Fast-acting, low concentration formula. Decomposes into acetic acid, water, and oxygen.[3]
Wofasteril® L special	Apply 0.4 L of ready-to-use solution per m²	Suitable for hygienization of surfaces, equipment, and air in sensitive areas like food production and laboratories.[4]

Cytotoxicity of Peracetic Acid

It is critical to understand that peracetic acid, the active component of Wofasteril®, is highly cytotoxic to mammalian cells. Direct contact of residual disinfectant with cell cultures can lead to cell death.

Table 2: Summary of Peracetic Acid (PAA) Cytotoxicity Data

Cell Type	PAA Concentration	Observed Effect	Reference
Human Keratinocytes (HaCaT)	≥ 1 ppm	Strong cytotoxic effects; >50% cell destruction at 10 ppm.	[5]
Murine Fibroblasts (L929)	1% PAA solution (tested in various dilutions)	Higher cytotoxic potential than 2.5% Sodium Hypochlorite. Induced cell death predominantly by necrosis.	[6][7]
Normal Human Bronchial Epithelial Cells (NHBE)	12-24 ppm (vapor)	Cell layer disruption and indicators of cell death.	[3]

These data underscore the necessity of ensuring that all surfaces and equipment treated with Wofasteril® are free of active residuals before they are used for cell culture.

Experimental Protocols

Protocol for Routine Decontamination of Laboratory Equipment to Prevent Mycoplasma Contamination

This protocol is designed for the disinfection of incubators, biosafety cabinets, and other laboratory surfaces.

Materials:

• Wofasteril® concentrate (e.g., Wofasteril® classic)

• alcapur® (recommended for combination method)

• Personal Protective Equipment (PPE): gloves, safety goggles, lab coat

• Sterile, deionized water

• Sterile wipes or cloths

Procedure:

• Preparation of Disinfectant Solution:

  • Work in a well-ventilated area.

  • Prepare the desired volume of a 2.0% Wofasteril® solution by diluting the concentrate with sterile deionized water.

  • For the combination method, first add 3 parts alcapur® to the water, mix, and then add 1 part Wofasteril® classic.[2]

• Decontamination of CO₂ Incubator:

  • Remove all cell cultures to a safe, uncontaminated incubator.

  • Turn off the incubator and remove all internal components (shelves, water pan).

  • Thoroughly clean all interior surfaces and components with a laboratory-grade detergent and rinse with sterile water.

  • Liberally apply the 2.0% Wofasteril® solution to all interior surfaces and components, ensuring complete coverage.

  • Allow a contact time of at least 1 hour.[1]

  • After the contact time, thoroughly wipe down all surfaces with sterile water to remove any residue.

  • Allow the incubator and its components to air dry completely in a sterile environment (e.g., a biosafety cabinet).

  • Crucially, leave the incubator to ventilate for at least 12-24 hours before reintroducing cell cultures to ensure the degradation of residual peracetic acid. [8]

• Decontamination of Biosafety Cabinet:

  • Clean the work surface and interior with 70% ethanol to remove loose debris.

  • Apply the 2.0% Wofasteril® solution to the work surface and interior walls.

  • Allow a contact time of at least 30 minutes.

  • Wipe away the disinfectant with sterile water and then with 70% ethanol.

  • Allow the cabinet to air dry with the fan running for at least 30 minutes before use.

• Verification of Efficacy (Optional):

  • Use ATP swabs or surface contact plates to verify the cleanliness of the surfaces post-disinfection.

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 3. Peracetic acid effects on human bronchial cells in an air liquid interface - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biocompare.com [biocompare.com]
• 5. Keratinocyte Cytotoxicity of Peracetic Acid Used as Sterilizing Agent for Implant Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of peracetic acid: evaluation of effects on metabolism, structure and cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Secondary effluent disinfection: PAA long term efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Disinfecting Pipettes and Plasticware with Wofasteril® Solution

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the effective disinfection of laboratory pipettes and plasticware using Wofasteril® solution, a peracetic acid (PAA)-based disinfectant. Adherence to these protocols is crucial for maintaining aseptic conditions and ensuring the integrity of experimental results in research, development, and quality control laboratories.

Introduction to Wofasteril®

Wofasteril® is a powerful, broad-spectrum disinfectant with rapid action against a wide range of microorganisms, including bacteria, fungi, viruses, and spores.[1][2] Its active ingredient, peracetic acid, is a strong oxidizing agent that denatures proteins, disrupts cell wall permeability, and oxidizes essential enzymes, leading to microbial inactivation.[3] Wofasteril® is an environmentally friendly option as it decomposes into harmless byproducts: acetic acid, water, and oxygen.[2][3]

For applications requiring enhanced material compatibility and reduced odor, Wofasteril® is often used in combination with alcapur®, an alkaline additive.[1][2][3][4] This combination is particularly recommended for surface disinfection.[2]

Data Presentation: Efficacy and Material Compatibility

The following tables summarize the disinfectant efficacy of peracetic acid and its compatibility with common laboratory plastics.

Table 1: Antimicrobial Efficacy of Peracetic Acid

Microorganism Type	PAA Concentration	Contact Time	Efficacy	Reference
Gram-positive & Gram-negative Bacteria	<100 ppm	<5 minutes	Inactivation	[3][5]
Fungi & Yeasts	<100 ppm	<5 minutes	Inactivation	[3][5]
Viruses (general)	12 - 2250 ppm	Varies	Inactivation	[3][5]
Poliovirus	1500 ppm	5 minutes	Inactivation	[6]
Adenovirus	400 ppm	5 minutes	Inactivation	[6]
Murine Norovirus	1000 ppm	5 minutes	Inactivation	[6]
Bacterial Spores	500 - 10,000 ppm (0.05% - 1%)	15 seconds - 30 minutes	Inactivation	[3][5]
Pseudomonas aeruginosa biofilms on polystyrene	1.61% PERAsafe® (PAA donor)	Not specified	100% killing efficacy	[1]
Salmonella Typhimurium on plastic surfaces	50 ppm	5 minutes	Complete eradication of biofilms	[7]
Listeria monocytogenes biofilms	Not specified	1 - 5 minutes	5.10–7.39 log CFU/cm² reduction	[8]

Table 2: Compatibility of Peracetic Acid with Laboratory Plastics

Plastic Type	Chemical Name	PAA Compatibility	Notes	Reference
PP	Polypropylene	Good to Excellent	Good resistance to non-oxidizing acids. Not compatible with strong oxidants.	[4][9][10][11]
PE	Polyethylene	Good	Service life may depend on temperature and grade.	[4][9]
PS	Polystyrene	Limited	Limited chemical resistance; unsuitable for strong solvents.	[4]
PC	Polycarbonate	Moderate	Susceptible to stress cracking from alcohols and detergents.	[4]
PTFE/PVDF	Polytetrafluoroethylene/Polyvinylidene fluoride	Excellent	Recommended for contact with PAA solutions.	[9]
PVC	Polyvinyl chloride	Fair to Good	-	[9]

Experimental Protocols

Safety First: Always wear appropriate Personal Protective Equipment (PPE), including gloves, safety goggles, and a lab coat, when handling Wofasteril® concentrate and its solutions.[7][12] Prepare and use solutions in a well-ventilated area.

Protocol 1: Preparation of Wofasteril® Working Solution

This protocol describes the preparation of a 0.1% peracetic acid working solution from a Wofasteril® concentrate. Note that different Wofasteril® products may have varying PAA concentrations; always refer to the manufacturer's instructions for the specific product in use.

Materials:

• Wofasteril® concentrate

• Distilled or deionized water

• Graduated cylinders or volumetric flasks

• A clean, dedicated container for the working solution

Procedure:

• Determine the required volume of the working solution.

• Consult the product datasheet for the specific dilution ratio. For example, Wofasteril® 035 requires a 1:34 dilution to achieve a 0.1% PAA solution.

• Measure the required volume of water and pour it into the dedicated container.

• Carefully measure the corresponding volume of Wofasteril® concentrate and add it to the water. Always add concentrate to water, not the other way around.

• Gently mix the solution. The working solution is now ready for use.

• Label the container with the solution name, concentration, and date of preparation. Use the solution shortly after preparation as its efficacy may decrease over time.[1][4][7]

Protocol 2: Disinfection of Serological Pipettes and Pipette Tips (by immersion)

This protocol is suitable for reusable glass or plastic pipettes and for the decontamination of used disposable pipette tips before disposal.

Materials:

• 0.1% Wofasteril® working solution

• Container for immersion (e.g., a pipette washer or a deep tray)

• Sterile, distilled, or deionized water for rinsing

• Drying rack

Procedure:

• Pre-clean: If the pipettes are heavily soiled, rinse them with distilled water to remove any gross contamination. For serological pipettes, you can use a soft brush for manual cleaning before disinfection.[12]

• Immersion: Completely immerse the pipettes or tips in the 0.1% Wofasteril® working solution. Ensure that all surfaces, including the inner bores of the pipettes, are in contact with the disinfectant.

• Contact Time: Allow a minimum contact time of 15 minutes. For highly resistant organisms or biofilms, a longer contact time may be necessary (refer to Table 1).

• Rinsing: After the contact time, carefully remove the pipettes/tips from the disinfectant solution. Rinse them thoroughly with sterile, distilled, or deionized water to remove any residual PAA. A triple rinse is recommended.

• Drying: Place the cleaned pipettes on a drying rack and allow them to air dry completely before use or autoclaving (for autoclavable pipettes).

Protocol 3: Disinfection of Plasticware (e.g., tubes, flasks, plates)

This protocol is for the disinfection of common laboratory plasticware.

Materials:

• 0.1% Wofasteril® working solution

• Container for immersion or a spray bottle

• Sterile, distilled, or deionized water for rinsing

Procedure:

• Pre-clean: As with pipettes, pre-clean the plasticware if necessary to remove visible dirt and residues.

• Application:

  • Immersion (for smaller items): Completely submerge the plasticware in the 0.1% Wofasteril® working solution.

  • Wiping/Spraying (for larger items): Thoroughly wipe or spray all surfaces of the plasticware with the 0.1% Wofasteril® working solution, ensuring complete coverage.

• Contact Time: Maintain a wet surface for at least 15 minutes.

• Rinsing: Rinse the plasticware thoroughly with sterile, distilled, or deionized water.

• Drying: Allow the plasticware to air dry in a clean environment.

Visualizations

The following diagrams illustrate the key processes involved in the disinfection protocol.

Caption: Workflow for preparing the Wofasteril® working solution.

Caption: Experimental workflow for plasticware disinfection.

Caption: Mechanism of action of Peracetic Acid on microorganisms.

References

• 1. researchgate.net [researchgate.net]
• 2. Peracetic acid (PAA) exhibits higher antimicrobial efficacy compared to chlorine-based disinfectants against Salmonella Typhimurium on chicken skin and food-contact surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medivators.com [medivators.com]
• 4. gmpplastic.com [gmpplastic.com]
• 5. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 6. Virucidal efficacy of peracetic acid for instrument disinfection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Peracetic acid (PAA) exhibits higher antimicrobial efficacy compared to chlorine-based disinfectants against Salmonella Typhimurium on chicken skin and food-contact surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chemron.com.au [chemron.com.au]
• 10. calpaclab.com [calpaclab.com]
• 11. ipexna.com [ipexna.com]
• 12. How To Clean A Serological Pipette? - Blogs - News [pekybio.com]

Wofasteril Dampfphasen-Desinfektion für geschlossene Laborräume: Applikationshinweise und Protokolle

Zielgruppe: Forscher, Wissenschaftler und Fachleute aus der Arzneimittelentwicklung.

Einführung: Wofasteril ist ein hochwirksames Desinfektionsmittel auf Basis von Peressigsäure (PES), das ein breites Wirkungsspektrum gegen Bakterien, Viren, Pilze und Sporen aufweist.[1] Insbesondere das Produkt Wofasteril SC wurde für die Verdampfung in geschlossenen Räumen wie Laboratorien, Tierställen und in der Lebensmittelverarbeitung entwickelt.[2][3] Die Dampfphasen-Desinfektion ermöglicht eine gleichmäßige Verteilung des Wirkstoffs im gesamten Raum und erreicht auch schwer zugängliche Oberflächen, was sie zu einer effektiven Methode zur Dekontamination von Laborräumen und -geräten macht.

Chemische Eigenschaften und Wirkmechanismus

Wofasteril-Produkte sind wässrige Lösungen, die Peressigsäure (CH₃CO₃H), Wasserstoffperoxid (H₂O₂), Essigsäure (CH₃COOH) und Stabilisatoren enthalten.[2][4] Peressigsäure ist ein starkes Oxidationsmittel und der primäre biozide Wirkstoff.

Der Wirkmechanismus der Peressigsäure beruht auf der Oxidation zellulärer Komponenten.[1][5] Sie denaturiert Proteine, stört die Permeabilität der Zellwand und oxidiert Sulfhydryl- und Disulfidbindungen in Proteinen und Enzymen.[1][4] Dieser unspezifische Wirkmechanismus verhindert die Bildung von Resistenzen. Nach der Anwendung zerfällt Peressigsäure in umweltverträgliche Produkte wie Essigsäure, Wasser und Sauerstoff.

Abbildung 1: Wirkmechanismus von Wofasteril (Peressigsäure).

Quantitative Daten zur Wirksamkeit

Die Wirksamkeit der Dampfphasen-Desinfektion mit Peressigsäure ist von der Konzentration, der Einwirkzeit und der relativen Luftfeuchtigkeit abhängig. Höhere Luftfeuchtigkeit verbessert in der Regel die biozide Wirkung.

Mikroorganismus	Produkt/Konzentration	Methode	Log-Reduktion	Einwirkzeit	Quelle
Bacillus Sporen	Wofasteril® SC super (1,75% PES)	Oberfläche (PPE)	≥ 5	-	[6]
Geobacillus stearothermophilus Sporen	0,06% Peressigsäure	Vernebelung	> 5	10 min	[1][4]
Gram-positive & -negative Bakterien, Pilze, Hefen	<100 ppm Peressigsäure	Suspension	Inaktivierung	< 5 min	[4][7]
Bakteriensporen	500 - 10,000 ppm (0,05 - 1%) PES	Suspension	Inaktivierung	15 sek - 30 min	[7]

Hinweis: Die Daten stammen aus verschiedenen Studien mit unterschiedlichen Testbedingungen. Für kritische Anwendungen wird eine prozessspezifische Validierung mit geeigneten Bioindikatoren (z.B. Geobacillus stearothermophilus) empfohlen.

Experimentelle Protokolle

Vorbereitung des Raumes

Eine sorgfältige Vorbereitung ist entscheidend für den Erfolg der Desinfektion.

Abbildung 2: Workflow der Raumvorbereitung.

Protokoll - Raumvorbereitung:

• Mechanische Reinigung: Entfernen Sie grobe Verschmutzungen von allen Oberflächen. Die Wirksamkeit der Desinfektion wird auf sauberen Oberflächen maximiert.

• Materialverträglichkeit: Obwohl Wofasteril eine gute Materialverträglichkeit aufweist, sollten besonders empfindliche elektronische Geräte oder Materialien, die gegenüber Peressigsäure nicht beständig sind, aus dem Raum entfernt oder abgedeckt werden.[2][3] Eine Vorprüfung an einer unauffälligen Stelle wird empfohlen.[2][3]

• Positionierung des Verdampfers: Stellen Sie den Kaltnebel- oder Verdampfungsgenerator zentral im Raum auf, um eine optimale Verteilung des Dampfes zu gewährleisten. Beachten Sie die Herstellerangaben des Geräts.

• Abdichtung: Schließen Sie alle Fenster und Türen. Schalten Sie die Lüftungs- und Klimaanlage aus und dichten Sie die Lüftungsschlitze ab, um ein Entweichen des Desinfektionsmitteldampfes zu verhindern.

• Warnhinweise: Kennzeichnen Sie den Raum deutlich mit Warnhinweisen, die auf die laufende Desinfektion und das Betretungsverbot hinweisen.

• Persönliche Schutzausrüstung (PSA): Der Anwender muss während der Vorbereitung der Lösung und dem Start des Verdampfers eine angemessene PSA tragen, einschließlich Schutzhandschuhe, Schutzkleidung, Augenschutz/Gesichtsschutz und Atemschutz für saure Gase/Dämpfe.[5][8][9]

Durchführung der Dampfphasen-Desinfektion

Sicherheitshinweis: Mischen Sie Wofasteril SC niemals als Konzentrat mit anderen Chemikalien, insbesondere nicht mit Alkalien oder der Pufferlösung alcapur.[2][3]

Empfohlenes Protokoll für Wofasteril SC: [2]

• Herstellung der Gebrauchslösung: Stellen Sie eine 80 %ige (v/v) Gebrauchslösung von Wofasteril SC mit deionisiertem oder destilliertem Wasser her. Die Gebrauchslösung sollte arbeitstäglich frisch angesetzt werden.[5][6]

• Berechnung der Menge: Berechnen Sie das Raumvolumen (Länge x Breite x Höhe in m³). Verwenden Sie 20-30 ml der 80%igen Gebrauchslösung pro m³ Rauminhalt.

• Befüllung des Geräts: Füllen Sie die berechnete Menge der Gebrauchslösung in den Vorratsbehälter des Verdampfers.

• Start des Prozesses: Starten Sie den Verdampfer gemäß den Herstellerangaben. Die Verdampfungstemperatur sollte bis zu 103 °C betragen. Verlassen Sie den Raum umgehend und schließen Sie die Tür.

• Einwirkzeit: Die empfohlene Einwirkzeit beträgt 1-2 Stunden nach Abschluss der Verdampfungsphase. Die Verdampfungsphase dauert an, bis ca. 60 % der eingefüllten Menge verdampft sind.

• Lüftung: Nach Ablauf der Einwirkzeit muss der Raum gründlich gelüftet werden, bis die Konzentration von Peressigsäuredampf unter dem Arbeitsplatzgrenzwert liegt. Betreten Sie den Raum erst nach ausreichender Lüftung und idealerweise nach Messung der Luftkonzentration.

• Dokumentation: Führen Sie ein Protokoll über die durchgeführte Desinfektion (Datum, Zeit, verwendete Konzentration, Raumidentifikation, verantwortliche Person).

Abbildung 3: Logischer Ablauf der Dampfphasen-Desinfektion.

Sicherheit und Entsorgung

• Gefahrenhinweise: Wofasteril ist gesundheitsschädlich bei Verschlucken und Einatmen und verursacht schwere Verätzungen der Haut und schwere Augenschäden.[8][10] Erwärmung kann einen Brand verursachen.[5][10] Es ist sehr giftig für Wasserorganismen mit langfristiger Wirkung.[10]

• Lagerung: Lagern Sie Wofasteril kühl, an einem gut belüfteten Ort, nur im Originalbehälter mit Entgasungsverschluss und halten Sie es von Hitze, Funken, offenen Flammen und anderen Zündquellen fern.[4][8][10]

• Handhabung: Vermeiden Sie das Einatmen von Gas/Nebel/Dampf/Aerosol.[2][5] Tragen Sie bei der Handhabung des Konzentrats und der Gebrauchslösung immer die vorgeschriebene persönliche Schutzausrüstung.

• Erste Hilfe:

  • Nach Hautkontakt: Alle kontaminierten Kleidungsstücke sofort ausziehen. Haut mit Wasser abwaschen/duschen.[2][10]

  • Nach Augenkontakt: Einige Minuten lang behutsam mit Wasser spülen. Eventuell vorhandene Kontaktlinsen nach Möglichkeit entfernen. Weiter spülen. Sofort einen Arzt hinzuziehen.[8][10]

  • Nach Verschlucken: Mund ausspülen. KEIN Erbrechen herbeiführen. Sofort einen Arzt hinzuziehen.[2][10]

  • Nach Einatmen: Die Person an die frische Luft bringen und für ungehinderte Atmung sorgen.[2]

• Entsorgung: Kleine Mengen können nach Neutralisierung (pH ca. 7) und starker Verdünnung mit Wasser dem Abwasser zugeführt werden. Größere Mengen müssen einem zugelassenen Entsorgungsunternehmen zugeführt werden.[2][5] Beachten Sie die lokalen Vorschriften.

Haftungsausschluss: Diese Applikationshinweise basieren auf den verfügbaren Herstellerinformationen und wissenschaftlichen Publikationen. Sie entbinden den Anwender nicht von der Pflicht zur sorgfältigen Lektüre und Beachtung der produktspezifischen Sicherheitsdatenblätter und Gebrauchsanweisungen. Vor dem Einsatz des Verfahrens ist eine eigene Risikobewertung und ggf. eine Validierung für die spezifische Anwendung durchzuführen.

References

• 1. Inactivation kinetics of Geobacillus stearothermophilus spores by a peracetic acid or hydrogen peroxide fog in comparison to the liquid form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pnnl.gov [pnnl.gov]
• 4. researchgate.net [researchgate.net]
• 5. purifiedenvironments.com [purifiedenvironments.com]
• 6. researchgate.net [researchgate.net]
• 7. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 8. researchgate.net [researchgate.net]
• 9. Decontamination of common healthcare facility surfaces contaminated with SARS-CoV-2 using peracetic acid dry fogging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medivators.com [medivators.com]

Technical Notes & Optimization

Technical Support Center: Wofasteril Neutralization for Cell Culture Applications

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective neutralization of Wofasteril residues before seeding cell cultures. Adherence to these protocols is critical to prevent cytotoxicity and ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What is Wofasteril and why is neutralization necessary for cell culture?

A1: Wofasteril is a broad-spectrum disinfectant highly effective against bacteria, fungi, viruses, and spores.[1] Its primary active ingredients are peracetic acid (PAA) and hydrogen peroxide (H₂O₂), both of which are strong oxidizing agents.[2][3] While excellent for sterilization, residual amounts of these chemicals are highly cytotoxic and can lead to cell death, altered cell morphology, and complete failure of cell cultures.[4] Therefore, complete neutralization and removal of Wofasteril residues from all surfaces and equipment that will come into contact with cells is a critical step.

Q2: What are the active ingredients in Wofasteril that require neutralization?

A2: The two primary active ingredients in Wofasteril that are cytotoxic to cell cultures are:

• Peracetic Acid (PAA): A powerful oxidizing agent.

• Hydrogen Peroxide (H₂O₂): Another strong oxidizing agent present in equilibrium with PAA.[3]

The concentration of these components can vary between different Wofasteril formulations. For example, Wofasteril® classic contains approximately 40% (w/v) peracetic acid.[5]

Q3: What are the recommended methods for neutralizing Wofasteril residues?

A3: There are several effective methods for neutralizing Wofasteril residues. The choice of method may depend on the material of the surface being treated and laboratory preferences.

• Chemical Neutralization: Using chemical reducing agents is a common and effective method.

  • Sodium Thiosulfate (Na₂S₂O₃): Reacts with both PAA and H₂O₂ to neutralize them. A 5% solution has been used to inactivate PAA-based disinfectants.[6]

  • Sodium Metabisulfite (Na₂S₂O₅): Another reducing agent that effectively neutralizes both PAA and H₂O₂.

• Rinsing and Aeration: Thorough rinsing with sterile, high-purity water (e.g., cell culture grade water or Water for Injection - WFI) is essential after chemical neutralization to remove the neutralizer and its byproducts.[7] Aeration (air drying in a sterile environment like a biosafety cabinet) helps to ensure the evaporation of any remaining volatile residues.

Q4: Are the neutralization agents or their byproducts toxic to cells?

A4: Yes, this is a critical consideration.

• Sodium Thiosulfate: Generally considered to have low cytotoxicity at the concentrations used for neutralization, followed by thorough rinsing.

• Sodium Metabisulfite: Has been shown to be cytotoxic in a dose-dependent manner, so its complete removal is crucial.

• Byproducts: The neutralization of PAA and H₂O₂ with sodium thiosulfate or sodium metabisulfite results in the formation of salts like sodium sulfate and sodium acetate. While sodium acetate at low concentrations (up to 12.5 mM) can be tolerated and even beneficial for some cell lines, higher concentrations can inhibit cell growth.[8][9][10] The tolerance to sodium sulfate varies among cell lines. Therefore, extensive rinsing to remove these byproducts is a mandatory step.

Q5: How can I verify that Wofasteril residues have been completely neutralized and removed?

A5: Visual inspection is not sufficient. You must use a validated method to confirm the absence of residual PAA and H₂O₂.

• Test Strips: Commercially available test strips for peracetic acid and hydrogen peroxide offer a rapid and semi-quantitative method to check for residues on surfaces and in final rinse water.[11][12][13][14][15] It is recommended to use low-range test strips for this purpose to ensure high sensitivity.

• Colorimetric and Titration Methods: For more quantitative validation, various chemical tests can be performed on the final rinse water. These methods, such as those using DPD (N,N-diethyl-p-phenylenediamine), provide a higher level of accuracy.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Complete cell death shortly after seeding.	1. Incomplete neutralization of Wofasteril. 2. Insufficient rinsing, leaving behind cytotoxic disinfectant residues.	1. Review and optimize the neutralization protocol. Ensure the correct concentration of the neutralizing agent and sufficient contact time. 2. Increase the number of rinsing steps with sterile, high-purity water. 3. Validate the absence of PAA and H₂O₂ in the final rinse water using low-range test strips.
Poor cell attachment and spreading.	1. Sub-lethal concentration of residual Wofasteril or neutralization byproducts. 2. Altered surface chemistry of the cell culture vessel due to harsh chemical treatment.	1. Perform a more thorough rinsing procedure. 2. After the final rinse, consider a final wash with a sterile, isotonic solution like Phosphate-Buffered Saline (PBS) without calcium and magnesium. 3. If the problem persists, consider using pre-sterilized, disposable cell culture plastics.
Slow cell proliferation or signs of cellular stress (e.g., vacuolization).	1. Trace amounts of residual chemicals. 2. Cytotoxicity from the neutralization byproducts (e.g., high concentration of sodium acetate or sulfate).	1. Validate the neutralization and rinsing protocol by testing the final rinse water for residues. 2. Increase the volume and number of rinses. 3. As a control, test the effect of the neutralization byproducts (at concentrations expected to be present in trace amounts) on your specific cell line.
Inconsistent results between experiments.	1. Inconsistent application of the sterilization and neutralization protocol. 2. Variability in the preparation of Wofasteril and neutralizing solutions.	1. Standardize the entire protocol, including volumes, concentrations, and contact times. 2. Prepare fresh solutions for each use and verify their concentrations if possible. 3. Maintain detailed records of each sterilization and neutralization cycle.

Experimental Protocols

Protocol 1: Neutralization of Wofasteril Residues on Surfaces

This protocol describes the chemical neutralization of Wofasteril residues on non-porous surfaces such as glass, stainless steel, and polystyrene.

Materials:

• Wofasteril solution (prepared according to manufacturer's instructions)

• 5% (w/v) Sodium Thiosulfate solution in sterile, high-purity water (prepare fresh)

• Sterile, high-purity water (e.g., cell culture grade water or WFI)

• Sterile Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺ free

• Peracetic acid and hydrogen peroxide low-range test strips

Procedure:

• Disinfection: Apply the prepared Wofasteril solution to the surface and ensure complete coverage for the contact time specified by the manufacturer.

• Initial Rinse (Optional but Recommended): After the disinfection time, rinse the surface thoroughly with sterile, high-purity water to remove the bulk of the Wofasteril solution.

• Neutralization:

  • Generously apply the 5% sodium thiosulfate solution to the entire surface.

  • Ensure a minimum contact time of 5 minutes. For complex equipment, ensure the neutralizing solution reaches all crevices.

• Thorough Rinsing:

  • Rinse the surface extensively with sterile, high-purity water. It is recommended to perform at least three to five vigorous rinsing cycles.

  • For immersion, submerge the item in a large volume of sterile water and agitate. Replace the water for each rinse cycle.

• Final Rinse: Perform a final rinse with sterile PBS to ensure the surface is in a physiologically compatible state.

• Drying: Allow the surface to air dry completely in a sterile environment, such as a laminar flow hood or biosafety cabinet.

• Validation:

  • Perform a final rinse with a small, known volume of sterile, high-purity water and collect the rinse water.

  • Test the collected rinse water for the presence of peracetic acid and hydrogen peroxide using low-range test strips.

  • The results should be negative (0 ppm) before the surface is approved for use in cell culture.

Protocol 2: Validation of Neutralization Efficacy

This protocol provides a method to validate the effectiveness of the neutralization and rinsing procedure.

Materials:

• Surface material representative of your cell culture equipment (e.g., a small piece of polystyrene from a flask)

• Wofasteril solution

• Neutralizing agent solution

• Sterile, high-purity water

• Low-range peracetic acid and hydrogen peroxide test strips or a quantitative detection kit

• A sensitive cell line (e.g., fibroblasts)

• Complete cell culture medium

• Cell viability assay (e.g., Trypan Blue, MTT, or a live/dead staining kit)

Procedure:

• Treat Surface: Follow the complete disinfection and neutralization protocol (Protocol 1) on the representative surface material.

• Elution:

  • Place the treated and dried surface material into a sterile vessel.

  • Add a small volume of complete cell culture medium, ensuring it covers the surface.

  • Incubate at 37°C for a period that mimics the initial hours of cell culture (e.g., 4-6 hours). This will serve as your "conditioned medium."

• Cell Viability Assay:

  • Seed a sensitive cell line in a multi-well plate at a known density.

  • After allowing the cells to attach, replace the medium in the wells with the "conditioned medium" from step 2.

  • Include positive (cells in fresh medium) and negative (cells exposed to a dilute, non-neutralized Wofasteril solution) controls.

  • Incubate for 24-48 hours.

  • Assess cell viability and morphology using a standard assay.

• Acceptance Criteria: The viability of cells exposed to the "conditioned medium" should not be significantly different from the positive control. Any signs of cytotoxicity would indicate incomplete removal of residues.

Quantitative Data Summary

Table 1: Neutralizing Agent Concentrations and Byproducts

Neutralizing Agent	Typical Concentration	Key Byproducts	Cytotoxicity Notes
Sodium Thiosulfate (Na₂S₂O₃)	5% (w/v) for surface neutralization	Sodium Sulfate (Na₂SO₄), Sodium Acetate (CH₃COONa)	Low cytotoxicity, but byproducts must be thoroughly rinsed.
Sodium Metabisulfite (Na₂S₂O₅)	Varies, requires careful calculation based on PAA and H₂O₂ concentration	Sodium Sulfate (Na₂SO₄), Sodium Acetate (CH₃COONa)	Can be cytotoxic in a dose-dependent manner. Complete removal is critical.
Sodium Pyruvate (in media)	1-10 mM	Acetate, CO₂, H₂O	Generally non-toxic and can be a nutrient for cells. Primarily neutralizes H₂O₂.

Table 2: Tolerable Limits of Neutralization Byproducts in Cell Culture (Literature-Derived)

Compound	Cell Line Example	Tolerable Concentration	Effect at Higher Concentrations	Reference(s)
Sodium Acetate	Human Gastric Adenocarcinoma (AGS)	Up to 12.5 mM	Inhibition of cell growth	[8][9]
Sodium Acetate	Human Embryonic Kidney (HEK293)	4-8 mM	Increased protein production, decreased cell density	[10]

Note: Tolerable limits can be highly cell-line dependent. It is recommended to perform a dose-response experiment for your specific cell line if you have concerns about residual byproducts.

Visualizations

Figure 1: Workflow for Wofasteril neutralization.

Figure 2: Troubleshooting decision tree.

Figure 3: Cytotoxic effects of Wofasteril residues.

References

• 1. dr-ponsold.de [dr-ponsold.de]
• 2. Kesla Wofasteril classic hier günstig kaufen [melktechnik-discount.de]
• 3. researchgate.net [researchgate.net]
• 4. cellculturecompany.com [cellculturecompany.com]
• 5. kesla.de [kesla.de]
• 6. Peracetic acid‐based disinfectant is the most appropriate solution for a biological decontamination procedure of responders and healthcare workers in the field environment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. plantcelltechnology.com [plantcelltechnology.com]
• 8. Effect of sodium acetate on cell proliferation and induction of proinflammatory cytokines: a preliminary evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. geneticsmr.org [geneticsmr.org]
• 10. Frontiers | Sodium acetate increases the productivity of HEK293 cells expressing the ECD-Her1 protein in batch cultures: experimental results and metabolic flux analysis [frontiersin.org]
• 11. ProSource Scientific-Precision Laboratories Peracetic Acid Test Strips - PAA-1000 [psscientific.com]
• 12. preclaboratories.com [preclaboratories.com]
• 13. bartovation.com [bartovation.com]
• 14. Peroxide Test Strips 0-100 ppm - Hazmat Resource, Inc. [hazmatresource.com]
• 15. bartovation.com [bartovation.com]

Technical Support Center: Preventing Corrosion of Stainless Steel Equipment with Wofasteril Use

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper use of Wofasteril disinfectants with stainless steel equipment to prevent corrosion.

Frequently Asked Questions (FAQs)

Q1: What is Wofasteril and how can it affect stainless steel?

A1: Wofasteril is a disinfectant solution with peracetic acid (PAA) and hydrogen peroxide as its primary active ingredients.[1] These components are strong oxidizing agents that can cause corrosion on metallic surfaces, including stainless steel.[2] The risk of corrosion increases with higher concentrations, elevated temperatures, and the presence of chlorides.[3]

Q2: Are all types of stainless steel compatible with Wofasteril?

A2: Austenitic stainless steel grades, such as 304 and 316, are generally more resistant to corrosion from Wofasteril's components compared to ferritic grades like 430.[4][5] Type 304 stainless steel is widely used in laboratory and hospital equipment and is endorsed for use with the components of PAA-based disinfectants.[4]

Q3: What is the purpose of using alcapur® with Wofasteril®?

A3: Alcapur® is a strongly alkaline additive that, when mixed with Wofasteril®, raises the pH of the solution to a neutral range (pH 7 ± 1).[2][6] This neutralization significantly reduces the corrosiveness of the peracetic acid solution, making it more compatible with a wider range of materials, including less noble metals.[2] The combination also renders the solution odorless.[6]

Q4: What is passivation and why is it important for stainless steel equipment?

A4: Passivation is a chemical process that removes free iron from the surface of stainless steel and promotes the formation of a protective chromium oxide layer.[7] This passive layer is crucial for the corrosion resistance of the steel.[8] Equipment should be passivated before its first use and after any repairs or modifications to ensure maximum corrosion resistance.[7]

Q5: How can I tell if my stainless steel equipment is corroding?

A5: Signs of corrosion on stainless steel can include:

• Rouging: A reddish-brown discoloration on the surface.[9]

• Pitting: Small, localized holes or cavities on the steel surface.[10][11]

• Discoloration: Stains or a tarnished appearance, which can be a precursor to more severe corrosion.[12]

• Rust-colored precipitates: The formation of iron oxides on the surface.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Reddish-brown discoloration (Rouging) on equipment surfaces	- Inadequate passivation.[9]- High temperatures in combination with low oxygen levels in water systems.[9]- Use of Wofasteril® without the neutralizing alcapur® additive.	- Re-passivate the stainless steel surface using a citric or nitric acid protocol.- Ensure the use of the Wofasteril® and alcapur® combination in the recommended ratio to maintain a neutral pH.[2][6]
Small pits or holes on the stainless steel surface (Pitting Corrosion)	- Presence of chlorides in the water or from other sources.[10][13]- Breakdown of the passive layer due to mechanical scratches or harsh chemicals.[10]	- Avoid the use of cleaning agents containing chlorides, such as bleach.[14]- Inspect water quality for chloride content.- Re-passivate the equipment to restore the protective layer.
General discoloration or staining	- Reaction with hydrogen peroxide in Wofasteril®.[12]- Extended contact time with the disinfectant solution.	- Reduce the contact time of the Wofasteril® solution to the minimum required for effective disinfection.- Ensure thorough rinsing with deionized water after disinfection.- For stubborn stains, a paste of baking soda and hydrogen peroxide can be used for cleaning, followed by thorough rinsing.[15]
Rust spots appearing after cleaning	- Use of abrasive cleaning tools like steel wool, which can embed iron particles on the surface.- Forgetting to rinse and dry the equipment thoroughly after using a chlorine-based cleaner for decontamination.[16]	- Use only non-abrasive pads or cloths for cleaning.- If rust is present, treat the area with a mild oxidant like a citric acid solution to remove the rust and re-passivate the surface.[16]

Quantitative Data on Corrosion

The following table summarizes the corrosion rates of common stainless steel grades when exposed to peracetic acid solutions.

Stainless Steel Grade	PAA Concentration	Temperature	Exposure Time	Corrosion Rate (mpy*)	Reference
304	100 ppm	70°F (21°C)	30 days	0	[17]
304	200 ppm	70°F (21°C)	30 days	0	[17]
304	400 ppm	70°F (21°C)	30 days	0	[17]
316	100 ppm	70°F (21°C)	30 days	0	[17]
316	200 ppm	70°F (21°C)	30 days	0	[17]
316	400 ppm	70°F (21°C)	30 days	0	[17]

*mpy = mils per year (thousandths of an inch per year). A corrosion rate of <5 mpy is generally considered very good.[17]

Experimental Protocols

Protocol 1: Weight Loss Corrosion Test (Based on ASTM G1)

This protocol outlines a procedure for determining the corrosion rate of stainless steel coupons when exposed to Wofasteril solutions.

1. Specimen Preparation:

• Obtain stainless steel coupons of a known grade (e.g., 304, 316) and surface area.
• Clean the coupons thoroughly to remove any dirt, oil, or grease.[18][19][20][21]
• Degrease with a suitable solvent and dry.
• Accurately weigh each coupon to the nearest 0.1 mg.

2. Exposure:

• Prepare the Wofasteril® solution to the desired concentration, with or without the alcapur® additive.
• Fully immerse the prepared coupons in the test solution.
• Maintain the solution at a constant temperature for a predetermined exposure period (e.g., 30 days).[17]
• Ensure the solution is refreshed at regular intervals if required.[17]

3. Post-Exposure Cleaning and Evaluation:

• At the end of the exposure period, remove the coupons from the solution.
• Clean the coupons according to ASTM G1 procedures to remove any corrosion products without removing the base metal.[18][19][20][21]
• Rinse with deionized water and dry thoroughly.
• Reweigh the coupons to the nearest 0.1 mg.
• Calculate the mass loss and determine the corrosion rate in mpy.

Protocol 2: Citric Acid Passivation of Stainless Steel Equipment

This protocol provides a general procedure for the passivation of stainless steel laboratory equipment using citric acid.

1. Pre-Cleaning:

• Thoroughly clean the stainless steel equipment to remove all contaminants, oils, and greases using an alkaline cleaner.[22]
• Rinse the equipment thoroughly with deionized water.

2. Passivation Bath:

• Prepare a 4-10% (w/v) citric acid solution in a suitable container.[22][23]
• Heat the solution to a temperature between 120-160°F (49-71°C).[22][23]

3. Immersion:

• Fully immerse the cleaned stainless steel parts in the heated citric acid bath.[22]
• The immersion time will depend on the temperature, typically ranging from 4 to 20 minutes.[22][23]

4. Post-Rinse and Drying:

• Remove the parts from the passivation bath and rinse them immediately and thoroughly with deionized water to remove all traces of the acid.[22]
• Dry the parts completely. The protective passive layer will reform upon exposure to air.

Visualizations

Caption: Workflow for preventing corrosion of stainless steel equipment.

Caption: Chemical interaction and corrosion prevention mechanism.

References

• 1. PAA Basics & Misc Reports - Enviro Tech Chemical Services, Inc. [envirotech.com]
• 2. meetb.de [meetb.de]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of AISI Type 304 stainless steel as a suitable surface material for evaluating the efficacy of peracetic acid-based disinfectants against Clostridium difficile spores - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bssa.org.uk [bssa.org.uk]
• 6. Alcapur cleaner and wetting agent buffer additive - KESLA HYGIENE AG [kesla.de]
• 7. solenis.com [solenis.com]
• 8. pharmtech.com [pharmtech.com]
• 9. cougartron.com [cougartron.com]
• 10. masteel.co.uk [masteel.co.uk]
• 11. youtube.com [youtube.com]
• 12. housedigest.com [housedigest.com]
• 13. Pitting and Crevice Corrosion - SSINA [ssina.com]
• 14. onepointesolutions.com [onepointesolutions.com]
• 15. dalstrong.ca [dalstrong.ca]
• 16. Cleaning Stainless Steel in the Pharmacy & Lab - Guardian Medical Systems [guardianmed.net]
• 17. envirotech.com [envirotech.com]
• 18. store.astm.org [store.astm.org]
• 19. Standard Practice for Preparing, Cleaning, and Evaluating Corrosion Test Specimens | Testing Standard | WJE [wje.com]
• 20. store.astm.org [store.astm.org]
• 21. standards.iteh.ai [standards.iteh.ai]
• 22. benchchem.com [benchchem.com]
• 23. galvanizeit.com [galvanizeit.com]

troubleshooting incomplete sterilization with Wofasteril in a research lab

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for incomplete sterilization using Wofasteril products. All recommendations are based on publicly available safety data sheets, product information, and scientific literature on peracetic acid-based sterilants.

Troubleshooting Guide for Incomplete Sterilization

Incomplete sterilization can compromise experimental integrity and lead to significant setbacks. This guide addresses common issues encountered when using Wofasteril and provides a systematic approach to identify and resolve them.

Problem: Positive sterility test (e.g., growth in biological indicator) after Wofasteril treatment.

Potential Cause	Troubleshooting Steps	Acceptable Parameters
1. Incorrect Wofasteril Concentration	1.1. Verify the dilution of the Wofasteril concentrate. Ensure accurate measurement of both concentrate and diluent (e.g., sterile distilled water). 1.2. Prepare a fresh solution for each sterilization cycle. Wofasteril solutions can lose efficacy over time. 1.3. Use test strips to confirm that the peracetic acid concentration of the working solution is within the effective range.	Refer to the product-specific documentation for the recommended concentration for your application. For general surface disinfection, a 0.5% solution may be used.[1]
2. Insufficient Contact Time	2.1. Ensure that the items being sterilized remain in contact with the Wofasteril solution for the entire recommended duration. 2.2. For complex objects with lumens or hard-to-reach surfaces, ensure the solution fills all spaces and that air pockets are eliminated.	Contact time is dependent on the type of microorganism and the material being sterilized. For smooth surfaces, a 30-minute contact time is recommended, while rough surfaces may require up to 60 minutes.[1]
3. Inadequate Pre-Cleaning	3.1. Thoroughly clean all instruments and surfaces to remove organic soil (e.g., proteins, lipids, carbohydrates) and other residues before sterilization. 3.2. Disassemble complex instruments to ensure all parts are accessible for cleaning.	Visibly clean surfaces, free of any debris or residue.
4. Incompatible Materials	4.1. Confirm that the materials of the items being sterilized are compatible with peracetic acid. Incompatible materials can degrade, leading to incomplete sterilization and damage to the equipment. 4.2. Consult the manufacturer's instructions for both the equipment and Wofasteril.	Suitable materials include glass, stainless steel, and certain plastics. Avoid contact with brass, copper, and unprotected iron.[2]
5. Improper Storage of Wofasteril	5.1. Store Wofasteril concentrate in its original container in a cool, well-ventilated area, protected from direct sunlight.[3] 5.2. Ensure the container cap is properly sealed to prevent degradation.	Refer to the product safety data sheet for specific storage temperature recommendations.
6. Water Quality Issues	6.1. Use sterile, distilled, or deionized water for preparing Wofasteril solutions to avoid impurities that could interfere with the sterilant's efficacy.	High-purity water with low levels of organic and inorganic contaminants.

Frequently Asked Questions (FAQs)

Q1: What is Wofasteril and how does it work?

A1: Wofasteril is a peracetic acid-based disinfectant.[3][4][5] Peracetic acid is a strong oxidizing agent that disrupts the cell membranes of microorganisms, leading to their inactivation. It has a broad spectrum of activity, effective against bacteria, viruses, fungi, and spores.[4]

Q2: Can I reuse Wofasteril solutions?

A2: It is generally not recommended to reuse Wofasteril solutions. The efficacy of the solution decreases over time and with exposure to organic material. For critical applications, a freshly prepared solution should be used for each sterilization cycle.

Q3: What personal protective equipment (PPE) should I wear when handling Wofasteril?

A3: When handling concentrated Wofasteril, you should wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[6] Work in a well-ventilated area to avoid inhaling vapors.[6] Refer to the product's Safety Data Sheet (SDS) for detailed safety information.[7][8]

Q4: How do I dispose of used Wofasteril solutions?

A4: Small quantities of used, diluted Wofasteril solution can often be neutralized to a near-neutral pH (approximately 7) and disposed of down the drain with copious amounts of water.[3][4] However, always consult your institution's and local regulations for hazardous waste disposal. Never dispose of concentrated Wofasteril without proper treatment.

Q5: What should I do in case of a Wofasteril spill?

A5: In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and dispose of it as hazardous waste. For larger spills, evacuate the area and follow your institution's emergency procedures for chemical spills. Ensure adequate ventilation.

Data Presentation

Table 1: Recommended Sterilization Parameters for Peracetic Acid (PAA)

Microorganism Type	Recommended PAA Concentration	Minimum Contact Time	Temperature
Bacteria (Vegetative)	0.25%	30 minutes	10°C
Fungi	0.5%	30-60 minutes	Ambient
Viruses	0.5%	30-60 minutes	Ambient
Mycobacteria	0.5%	30-60 minutes	Ambient
Bacterial Spores	0.2%	40 minutes	Ambient

Note: These are general recommendations. Always refer to the specific product instructions for your application. The efficacy of sterilization is dependent on numerous factors including bioburden, temperature, and the cleanliness of the items.

Experimental Protocols

Protocol 1: Preparation of Wofasteril Working Solution (Example: 0.5% Solution)

Materials:

• Wofasteril concentrate

• Sterile distilled or deionized water

• Sterile graduated cylinders or volumetric flasks

• Appropriate PPE (gloves, safety glasses, lab coat)

• Clean, sterile container for the working solution

Procedure:

• Don the appropriate PPE.

• In a well-ventilated area, carefully measure the required volume of sterile water into the sterile container.

• Carefully measure the required volume of Wofasteril concentrate. For a 0.5% working solution from a concentrate, the dilution factor will depend on the concentration of the stock solution. Always refer to the manufacturer's instructions for the correct dilution ratio.

• Slowly add the Wofasteril concentrate to the water while gently stirring. Never add water to the concentrate.

• Label the container with the solution name, concentration, and date of preparation.

• Use the solution immediately for best results.

Protocol 2: Validation of Wofasteril Sterilization using Biological Indicators

Materials:

• Biological indicators (BIs) containing Geobacillus stearothermophilus spores (or other appropriate resistant spores)

• Items to be sterilized

• Freshly prepared Wofasteril working solution

• Sterile culture medium and incubator for BIs

• Positive control BI (not exposed to Wofasteril)

• Appropriate PPE

Procedure:

• Place BIs in the most challenging locations to sterilize within the load (e.g., inside lumens, in the most densely packed areas).

• Submerge the items, including the BIs, in the freshly prepared Wofasteril solution. Ensure all surfaces are in contact with the sterilant and there are no air bubbles.

• Allow the items to soak for the recommended contact time at the appropriate temperature.

• Aseptically remove the BIs from the sterilized items.

• Following the BI manufacturer's instructions, activate and incubate the treated BIs along with a positive control BI (one that was not exposed to Wofasteril).

• After the specified incubation period, observe the BIs for any signs of growth (e.g., color change of the medium).

• Interpretation of Results:

  • Successful Sterilization: The treated BIs show no growth, while the positive control BI shows growth.

  • Incomplete Sterilization: The treated BIs show growth. In this case, review the troubleshooting guide and repeat the validation process.

Visualizations

Signaling Pathways and Workflows

Caption: Troubleshooting workflow for incomplete Wofasteril sterilization.

Caption: Simplified mechanism of action for Wofasteril.

References

• 1. Wofasteril® SC super for hobby pet owners - KESLA HYGIENE AG [kesla.de]
• 2. Wofasteril® SC - KESLA HYGIENE AG [kesla.de]
• 3. Wofasteril® Premium - KESLA HYGIENE AG [kesla.de]
• 4. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 5. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 6. 1+1 Wofasteril® SC super - KESLA HYGIENE AG [kesla.de]
• 7. duratec.ch [duratec.ch]
• 8. Page loading... [guidechem.com]

Technical Support Center: Managing Wofasteril® Odor in the Laboratory

This guide provides troubleshooting protocols and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively managing the pungent odor associated with Wofasteril® (a peracetic acid-based disinfectant) in a laboratory setting.

Troubleshooting Guide

This section addresses specific odor-related issues you may encounter during experiments.

Issue 1: A strong, pungent odor is noticeable during the active handling of Wofasteril® solutions.

• Initial Assessment: The pungent, vinegar-like odor is primarily due to peracetic acid and acetic acid vapors.[1][2][3] Acute exposure can irritate the eyes, respiratory tract, and skin.[1][4][5]

• Troubleshooting Steps:

  • Verify Engineering Controls:

    • Chemical Fume Hood: Confirm that all handling of Wofasteril® concentrate and preparation of dilutions are performed inside a certified chemical fume hood.[6][7] The hood's face velocity should be between 80-120 feet per minute (fpm).[7] Check that the sash is lowered to the indicated working height.

    • General Ventilation: Ensure the laboratory's general ventilation system is operational. Laboratories should have a minimum of 4-12 air changes per hour (ACH) to prevent the buildup of contaminants.[8][9][10]

  • Review Personal Practices:

    • Keep all Wofasteril® containers, including working solutions and waste, tightly sealed when not in immediate use.[6][11][12]

    • Dispense liquids carefully to minimize aerosol generation.

    • Keep work materials at least six inches behind the face of the hood to ensure proper containment.[7]

  • Check for Spills: Immediately inspect the work area for any drips or small spills and clean them up promptly according to the established spill protocol (see Issue 3).

Issue 2: A lingering Wofasteril® odor persists in the lab after work is completed.

• Initial Assessment: Lingering odors suggest that vapors have either escaped primary containment or contaminated surfaces and materials.

• Troubleshooting Steps:

  • Surface Decontamination: Wipe down all surfaces within the fume hood, as well as any potentially contaminated external surfaces (benchtops, equipment) with a suitable cleaning agent followed by water.

  • Proper Waste Disposal: Ensure all Wofasteril®-contaminated waste (e.g., pipette tips, tubes, gloves) is immediately placed in a designated, sealed hazardous waste container. Do not leave it in open trash receptacles.[11]

  • Storage Check: Verify that all Wofasteril® stock containers are properly sealed. Consider wrapping the cap threads with parafilm or Teflon tape for a better seal, or placing the container in a secondary chemical storage bag.[13] Containers should be stored in a cool, well-ventilated area away from incompatible materials.[6][11][12]

  • PPE Disposal: Dispose of contaminated gloves and lab coats in the appropriate designated containers immediately after use. Do not hang contaminated lab coats in open areas.

Issue 3: A small Wofasteril® spill has occurred, causing a strong localized odor.

• Initial Assessment: Spills must be managed immediately to control vapor release and prevent exposure.[14]

• Detailed Protocol: Small Spill Management

  • Alert Personnel: Notify others in the immediate area of the spill.[11][15]

  • Don PPE: Ensure you are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (nitrile for small quantities, butyl rubber for larger volumes is recommended).[6][15][16]

  • Containment & Neutralization:

    • For acidic spills like Wofasteril®, use a weak base such as sodium bicarbonate to neutralize the spill.[17]

    • Sprinkle the neutralizing agent over the spill, starting from the outside and working inward.

    • Specialized spill kits for peracetic acid are available and contain appropriate absorbents and neutralizers.[14][18]

  • Cleanup:

    • Allow the neutralizer to react for at least 5 minutes.[14]

    • Use absorbent pads or inert material to soak up the neutralized mixture.[16]

    • Scoop the material into a designated hazardous waste container.[14]

  • Final Decontamination: Clean the spill area thoroughly with soap and water, then rinse with water.[14]

  • Ventilation: If safe to do so, increase ventilation to the area to help disperse any remaining vapors.[17]

Frequently Asked Questions (FAQs)

Q1: What is Wofasteril® and what causes its pungent odor?

Wofasteril® is a commercial disinfectant and sterilant.[5][19] Its active ingredients are an equilibrium mixture of peracetic acid (PAA), hydrogen peroxide, and acetic acid in a water solution.[1][4][20] The strong, sharp, vinegar-like odor is primarily caused by the volatilization of peracetic acid and acetic acid.[3]

Q2: What are the primary health and safety concerns with Wofasteril® vapor exposure?

The primary concern is irritation. Acute exposure to peracetic acid vapor is irritating to the eyes, skin, and respiratory tract.[1][4][5] High concentrations can cause severe discomfort, and it can be fatal if inhaled in large amounts.[6] It is crucial to adhere to occupational exposure limits.

Q3: What are the recommended occupational exposure limits for peracetic acid?

While OSHA has not set a specific Permissible Exposure Limit (PEL) for peracetic acid, other agencies provide guidance[1][4][21][22]:

• ACGIH TLV-STEL: The American Conference of Governmental Industrial Hygienists recommends a Threshold Limit Value–Short-Term Exposure Limit of 0.4 ppm as a 15-minute time-weighted average.[4][21][22]

• EPA AEGL-1: The US Environmental Protection Agency has set an Acute Exposure Guideline Level-1 (the level at which notable discomfort may occur) at 0.17 ppm for an 8-hour exposure.[22][23]

Q4: What is the correct Personal Protective Equipment (PPE) for handling Wofasteril®?

Proper PPE is essential to prevent contact and exposure[16]:

• Eye Protection: ANSI-approved safety goggles or a face shield if there is a splash hazard.[6][15]

• Hand Protection: Chemical-resistant gloves. Nitrile gloves are suitable for handling small volumes, while thicker butyl rubber or neoprene gloves are recommended for larger quantities or prolonged handling.[6][11][15]

• Body Protection: A flame-resistant lab coat buttoned to its full length and a chemical-resistant apron.[6][11]

• Respiratory Protection: If handling outside of a fume hood is unavoidable, a respiratory protection analysis should be performed by an EHS professional. A respirator suitable for acidic gases may be required, especially when aerosols are generated.[6][19][24]

Q5: How should Wofasteril® solutions be stored to minimize odor?

Proper storage is critical for both safety and odor control:

• Location: Store in a cool, dry, and well-ventilated area away from direct sunlight, heat sources, and incompatible materials (e.g., combustibles, metals, bases).[5][6][12][25] A recommended temperature is 2-8 °C.[11][15]

• Containers: Keep containers tightly closed in their original packaging, which includes a degassing cap to release pressure from decomposition.[24][25] Always keep containers upright.[11][24] Never return unused solution to the original container to avoid contamination.[16][25]

Quantitative Data Summary

Parameter	Recommended Value / Limit	Agency / Source	Citation
Occupational Exposure Limits
ACGIH TLV-STEL (15-min)	0.4 ppm (1.24 mg/m³)	ACGIH	[4][21][22]
EPA AEGL-1 (8-hr)	0.17 ppm (0.52 mg/m³)	EPA	[4][22][23]
Laboratory Ventilation
General Lab Air Exchange Rate	4-12 ACH (minimum)	OSHA / ANSI	[8][9][10]
Chemical Fume Hood Face Velocity	80 - 120 fpm	EH&S Guideline	[7]
Spill Neutralization
Neutralizing Agent	Weak Base (e.g., Sodium Bicarbonate)	Lab Safety Practice	[17]

Visualized Workflows and Protocols

References

• 1. Docket 295: Occupational Exposures to Peracetic Acid | NIOSH | CDC [cdc.gov]
• 2. Peracetic Acid Solutions | Hydrite Chemical Co. [hydrite.com]
• 3. gentaur.com [gentaur.com]
• 4. Federal Register :: Health Risks to Workers Associated With Occupational Exposures to Peracetic Acid; Request for Information [federalregister.gov]
• 5. duratec.ch [duratec.ch]
• 6. purdue.edu [purdue.edu]
• 7. Chapter 12, Chemical Hygiene Plan: Laboratory Ventilation | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 8. Ventilation systems in laboratories | Alnor [ventilation-alnor.co.uk]
• 9. safety.fsu.edu [safety.fsu.edu]
• 10. Laboratory Ventilation [nsh.org]
• 11. uwm.edu [uwm.edu]
• 12. 10 Tips for Handling and Storing Peracetic Acid - EHSLeaders [ehsleaders.org]
• 13. Control volatile organic chemical smells | UW Environmental Health & Safety [ehs.washington.edu]
• 14. Spill Kits for OPA, Glutaraldehyde, Hydrogen Peroxide & Peracetic Acid | CIVCO [civco.com]
• 15. safety.charlotte.edu [safety.charlotte.edu]
• 16. Peracetic Acid | Safety and Handling - Evonik Industries [active-oxygens.evonik.com]
• 17. How to Neutralize Chemical Spills | Lab Manager [labmanager.com]
• 18. spillking.com.au [spillking.com.au]
• 19. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 20. rochestermidland.com [rochestermidland.com]
• 21. Peracetic Acid Uses and Hazards [publications.aiha.org]
• 22. chemdaq.com [chemdaq.com]
• 23. Peracetic Acid Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 25. drweigert.com [drweigert.com]

material compatibility of Wofasteril with common laboratory plastics

This technical support center provides guidance on the material compatibility of Wofasteril® with common laboratory plastics. For researchers, scientists, and drug development professionals, ensuring the integrity of laboratory equipment is critical for reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Wofasteril and what are its active ingredients?

Wofasteril is a disinfectant and sterilant solution. Its primary active ingredients are peracetic acid (PAA) and hydrogen peroxide (H₂O₂). The compatibility of laboratory plastics with Wofasteril is largely determined by their resistance to these strong oxidizing agents.

Q2: Is Wofasteril compatible with my plastic labware?

The compatibility of Wofasteril with plastic labware depends on the type of plastic, the concentration of the Wofasteril solution, the contact time, and the temperature. Some plastics may degrade, swell, or become brittle upon prolonged exposure. Always consult the manufacturer's guidelines and, when in doubt, perform a spot test on a non-critical surface before widespread use.[1][2][3][4]

Q3: What are the general compatibility ratings for common laboratory plastics with Wofasteril's active ingredients?

The following table summarizes the general chemical resistance of common laboratory plastics to peracetic acid and hydrogen peroxide, the active components of Wofasteril. Note that these are general guidelines, and compatibility can be affected by factors such as concentration, temperature, and exposure duration.[5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20]

Table 1: Chemical Compatibility of Common Laboratory Plastics with Wofasteril Active Ingredients

Plastic Material	Chemical Resistance to Peracetic Acid (PAA)	Chemical Resistance to Hydrogen Peroxide (H₂O₂)	General Recommendation for Wofasteril Use
Polyethylene (PE)	Good to Excellent	Excellent	Suitable for most applications.
Polypropylene (PP)	Good to Limited	Excellent	Generally Suitable , but long-term exposure may cause some degradation.[6][10][21][22]
Polystyrene (PS)	Limited to Poor	Good to Limited	Not Recommended for prolonged contact. May cause crazing or cracking.[8][14][17][23]
Polycarbonate (PC)	Limited to Poor	Good	Not Recommended . Prone to stress cracking and chemical attack.[24][25][26][27][28]
Polyvinyl Chloride (PVC)	Limited	Good	Use with Caution . Plasticized PVC may be more susceptible to degradation.[6][11][29][30]

Rating Key:

• Excellent: No effect.

• Good: Minor effect, slight discoloration or swelling.

• Limited: Moderate effect, not recommended for continuous use.

• Poor/Not Recommended: Severe effect, significant degradation.

Q4: How can I test the compatibility of Wofasteril with my specific labware?

It is highly recommended to perform a compatibility test under your specific experimental conditions. A general protocol for this is provided in the "Experimental Protocols" section below. The manufacturer of Wofasteril also suggests testing on an inconspicuous area first.[1][4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Plasticware appears cloudy, crazed, or cracked after disinfection.	Chemical incompatibility. The plastic may be polystyrene or polycarbonate, which have poor resistance to the active ingredients of Wofasteril.	Immediately discontinue use of the affected plasticware with Wofasteril. Switch to a more compatible plastic such as polyethylene or polypropylene.
Plastic tubing becomes brittle and cracks.	Material degradation. Prolonged exposure or use at elevated temperatures can accelerate the aging of some plastics.	Replace the tubing with a more chemically resistant option. Consider the concentration of Wofasteril and the contact time.
Disinfected surfaces feel sticky or soft.	Plasticizer leaching or surface degradation. This can be common with flexible PVC.	Reduce the contact time with Wofasteril. If the issue persists, switch to a different plastic.
Unexpected experimental results after disinfection.	Leaching of chemicals from the plastic into the experimental solution.	Verify the compatibility of your plasticware. Consider using plastics with higher chemical resistance, such as PTFE for critical applications, although Wofasteril compatibility should still be verified.

Experimental Protocols

Protocol: Assessing Material Compatibility of Laboratory Plastics with Wofasteril

This protocol is based on the principles of ASTM D543 - Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents.[10][13][31]

1. Materials:

• Samples of the plastic material to be tested (e.g., cut pieces of labware, test strips).
• Wofasteril solution at the intended use-concentration.
• Control solution (e.g., deionized water).
• Sealed containers for immersion.
• Calipers and analytical balance.
• Visual inspection tools (e.g., magnifying glass).

2. Procedure:

• Initial Measurements: For each plastic sample, measure and record its dimensions, weight, and visual appearance (color, transparency, surface texture).
• Immersion: Place the plastic samples in sealed containers with the Wofasteril solution. For the control group, place samples in containers with the control solution. Ensure samples are fully submerged.
• Exposure: Maintain the containers at the intended operating temperature for a specified period (e.g., 24, 48, or 72 hours, or longer to simulate prolonged use).
• Post-Exposure Analysis:

• Carefully remove the samples from the solutions and rinse with deionized water.
• Dry the samples thoroughly.
• Re-measure the dimensions and weight of each sample.
• Visually inspect for any changes such as swelling, discoloration, crazing, cracking, or softening.

• Data Interpretation: Compare the post-exposure measurements and observations with the initial data. Significant changes in weight, dimensions, or appearance indicate material incompatibility.

Visualizations

Caption: Workflow for assessing Wofasteril compatibility with lab plastics.

Caption: Troubleshooting guide for plastic degradation issues.

References

• 1. kesla.de [kesla.de]
• 2. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 3. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 4. Wofasteril® SC super for hobby pet owners - KESLA HYGIENE AG [kesla.de]
• 5. wisconsin.edu [wisconsin.edu]
• 6. chemron.com.au [chemron.com.au]
• 7. hcs-lab.com [hcs-lab.com]
• 8. bmbio.com [bmbio.com]
• 9. cipax.com [cipax.com]
• 10. braskem.com.br [braskem.com.br]
• 11. plastexmatting.com [plastexmatting.com]
• 12. PP (Polypropylene) – Chemical Resistance Chart [blog.darwin-microfluidics.com]
• 13. hmcpolymers.com [hmcpolymers.com]
• 14. PS (Polystyrene) – Chemical Resistance Chart [blog.darwin-microfluidics.com]
• 15. braskem.com.br [braskem.com.br]
• 16. dutscher.com [dutscher.com]
• 17. Polystyrene Chemical Resistance INORGANIC ACIDS, ORGANIC ACIDS, ALKALIES, ALCOHOLS, KETONES ESTERS, Ethers, HALOGENATED ORGANIC COMPOSITES, HYDROCARBONS [k-mac-plastics.com]
• 18. cdf1.com [cdf1.com]
• 19. calpaclab.com [calpaclab.com]
• 20. hippoplastique.com [hippoplastique.com]
• 21. labdepotinc.com [labdepotinc.com]
• 22. calpaclab.com [calpaclab.com]
• 23. Polystyrene Chemical Resistance, Excellent, Good, Limited, Severe Effects [k-mac-plastics.net]
• 24. thepolycarbonatestore.co.uk [thepolycarbonatestore.co.uk]
• 25. gmpplastic.com [gmpplastic.com]
• 26. calpaclab.com [calpaclab.com]
• 27. Polycarbonate Chemical Resistance Chart - Fibox [fiboxusa.com]
• 28. theplasticshop.co.uk [theplasticshop.co.uk]
• 29. PVC (Polyvinyl Chloride) – Chemical Resistance Chart [blog.darwin-microfluidics.com]
• 30. calpaclab.com [calpaclab.com]
• 31. puremaintenancesb.com [puremaintenancesb.com]

impact of organic load on Wofasteril disinfectant efficacy

Welcome to the technical support center for Wofasteril and peracetic acid (PAA)-based disinfectants. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions regarding the use of Wofasteril, with a specific focus on the impact of organic load on its disinfectant efficacy.

Frequently Asked Questions (FAQs)

Q1: What is Wofasteril and what is its primary mode of action?

A1: Wofasteril is a concentrated surface disinfectant with peracetic acid (PAA) as its active ingredient[1]. Peracetic acid is a highly biocidal oxidizer[2]. Its primary mode of action is oxidation; it denatures proteins, disrupts cell wall permeability, and oxidizes sulfhydryl and sulfur bonds in proteins, enzymes, and other metabolites of microorganisms[2][3]. This strong oxidizing potential allows it to inactivate a broad spectrum of microorganisms, including bacteria, fungi, viruses, and spores[1][2].

Q2: What is "organic load" and why does it affect Wofasteril's efficacy?

A2: "Organic load" (or organic soil) refers to the presence of organic matter such as blood, serum, proteins, or other biological material on a surface or in a solution being disinfected[4]. Wofasteril's active ingredient, peracetic acid, is a non-selective oxidant, meaning it reacts with and is consumed by organic matter[5][6]. This reaction reduces the amount of active PAA available to kill microorganisms, thereby decreasing the disinfectant's efficacy[7]. If the organic load is high enough, it can completely neutralize the disinfectant, leading to failed disinfection cycles[8][9].

Q3: Is Wofasteril still effective in the presence of organic matter?

A3: Yes, peracetic acid is known to maintain its efficacy in the presence of organic soil, but higher concentrations or longer contact times are required to compensate for the amount of disinfectant neutralized by the organic load[2]. Standardized testing protocols for disinfectants, such as those from the AOAC and European Norms (EN), require efficacy testing under both "clean" and "dirty" conditions to ensure the product is effective in real-world scenarios[10][11]. For example, while less than 100 ppm of PAA can inactivate bacteria and fungi in under 5 minutes under clean conditions, 200-500 ppm is required in the presence of organic matter[2].

Q4: How do I know if my experiment has a high organic load?

A4: Your experiment likely has a high organic load if the surfaces or liquids to be disinfected contain visible soil, blood, tissue culture media with serum (e.g., Fetal Bovine Serum), or other biological fluids. In regulatory testing, a high organic load is often simulated by adding specific concentrations of proteins like bovine albumin and sheep erythrocytes[11][12]. If you are working in conditions where surfaces are not pre-cleaned, you should assume a high organic load is present and adjust your disinfection protocol accordingly.

Troubleshooting Guide

Problem: Reduced or inconsistent disinfectant efficacy in my experiments.

This guide will help you troubleshoot common issues related to the performance of Wofasteril, particularly when organic load is a potential factor.

Step 1: Diagnose the Potential Cause

Follow the logical workflow below to identify the root cause of the efficacy failure.

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 3. ams.usda.gov [ams.usda.gov]
• 4. microchemlab.com [microchemlab.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. The Testing of Disinfectants in the Presence of Organic Matter | Epidemiology & Infection | Cambridge Core [cambridge.org]
• 8. Effect of disinfectant formulation and organic soil on the efficacy of oxidizing disinfectants against biofilms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The rules for validating a disinfectant [cleanroomtechnology.com]
• 11. microbe-investigations.com [microbe-investigations.com]
• 12. nobelcert.com [nobelcert.com]

Technical Support Center: Optimizing Wofasteril Contact Time for Resistant Bacterial Spores

This technical support center provides guidance for researchers, scientists, and drug development professionals on effectively using Wofasteril to inactivate resistant bacterial spores.

Frequently Asked Questions (FAQs)

Q1: What is Wofasteril and what are its active ingredients?

Wofasteril is a concentrated disinfectant based on peracetic acid (PAA).[1][2][3][4] Its primary active ingredient is peracetic acid, which is formed in an equilibrium mixture of acetic acid and hydrogen peroxide.[5] Wofasteril is recognized for its broad-spectrum antimicrobial activity, which includes bactericidal, fungicidal, virucidal, and sporicidal effects.[1][4]

Q2: How does Wofasteril inactivate resistant bacterial spores?

The sporicidal action of Wofasteril, driven by its active ingredient peracetic acid, is primarily due to its high oxidizing potential. PAA disrupts the chemical bonds within the cell membrane of microorganisms.[5] For bacterial spores, this involves the breakdown of the spore coat, allowing the oxidizing agent to damage the inner membrane and critical internal components, ultimately leading to inactivation. Due to this mechanism of action, the development of resistance to peracetic acid is not expected.[6]

Q3: What are the critical factors influencing the sporicidal efficacy of Wofasteril?

Several factors can impact the effectiveness of Wofasteril against bacterial spores:

• Concentration: Higher concentrations of peracetic acid generally lead to a more rapid and effective sporicidal action.

• Contact Time: Sufficient contact time is crucial for the penetration of the disinfectant through the protective layers of the spore.

• Temperature: Temperature can influence the rate of the chemical reaction. However, Wofasteril is effective even at low temperatures (0–10°C).[6] Studies have shown that a decrease in temperature to 4°C or -20°C can correlate with a decreased efficacy of peracetic acid-based disinfectants against B. thuringiensis spores.[7]

• pH: The pH of the solution can affect the stability and efficacy of peracetic acid.

• Organic Load: The presence of organic matter, such as soil or biological fluids, can reduce the efficacy of Wofasteril by reacting with the active ingredient. It is essential to clean surfaces thoroughly before disinfection.

Q4: What is the "combination method" with alcapur® mentioned for Wofasteril?

The combination method involves mixing Wofasteril with alcapur®, an alkaline component, in a recommended ratio (e.g., 1 part Wofasteril to 3 parts alcapur®) after dilution with water.[1][2] This combination results in a working solution that is odorless and has improved material compatibility, reducing its corrosive nature.[2][3] It is crucial to never mix undiluted Wofasteril and alcapur®.[2]

Q5: What are the recommended concentrations of Wofasteril for inactivating resistant bacterial spores?

The required concentration of Wofasteril can vary depending on the target organism and the level of contamination. Studies have shown that a 1.75% peracetic acid solution of Wofasteril® SC super can achieve a reliable reduction of ≥5 log10 levels of even fully virulent Bacillus spores.[7][8] For bacterial spores in suspension, peracetic acid concentrations of 500 to 10,000 ppm (0.05% to 1%) are reported to be effective, with contact times ranging from 15 seconds to 30 minutes.[9]

Troubleshooting Guides

Problem 1: Inconsistent or failed spore inactivation after Wofasteril treatment.

Possible Cause	Troubleshooting Steps
Incorrect Concentration	- Verify the dilution calculations and ensure the correct concentration of Wofasteril is being used for the target spores. - Prepare fresh working solutions for each experiment, as the efficacy of diluted peracetic acid can decrease over time.
Insufficient Contact Time	- Review the experimental protocol and ensure the contact time is adequate for the specific spore type and Wofasteril concentration. - For highly resistant spores, a longer contact time may be necessary. Refer to the data tables for guidance.
Presence of Organic Load	- Ensure all surfaces and equipment are thoroughly cleaned to remove any organic material before applying Wofasteril. - If cleaning is not possible, consider increasing the Wofasteril concentration to compensate for the organic load.
Improper Storage of Wofasteril	- Store Wofasteril concentrate in a cool, well-ventilated area, protected from direct sunlight and heat, as high temperatures can cause it to degrade.[2][3] - Ensure the container is kept upright and tightly closed with the original degassing cap.[2]
Low Temperature of Working Solution	- While Wofasteril is effective at low temperatures, its efficacy may be reduced.[7] - If possible, perform disinfection at room temperature or consider a slightly longer contact time at lower temperatures.

Problem 2: Material damage or corrosion after disinfection with Wofasteril.

Possible Cause	Troubleshooting Steps
High Concentration of Wofasteril	- Use the lowest effective concentration of Wofasteril for the required level of disinfection. - For sensitive materials, consider using the combination method with alcapur® to create a more material-friendly solution.[2]
Material Incompatibility	- Always test the Wofasteril working solution on a small, inconspicuous area of the material before full-scale application.[6] - Avoid using Wofasteril on incompatible metals.
Prolonged Contact Time	- Adhere to the recommended contact time. Unnecessarily long exposure can increase the risk of material damage.

Data Summary Tables

Table 1: Efficacy of Peracetic Acid (PAA) against Bacillus Spores

Bacillus Species	PAA Concentration	Contact Time	Log Reduction (CFU/mL)	Reference
B. thuringiensis	1.75% (Wofasteril® SC super)	5 minutes	≥5	[7]
B. subtilis	450 ppm	3 minutes	Dose-dependent reduction	[10]
B. subtilis	650 ppm	3 minutes	Dose-dependent reduction	[10]
B. subtilis	1500 ppm	3 minutes	Dose-dependent reduction	[10]
Spores in suspension	500 - 10,000 ppm	15 sec - 30 min	Effective inactivation	[9]

Table 2: Efficacy of Peracetic Acid (PAA) against Clostridium difficile Spores

PAA Concentration	Contact Time	Log Reduction (CFU/mL)	Reference
450 ppm	3 minutes	Dose-dependent reduction	[10]
650 ppm	3 minutes	Dose-dependent reduction	[10]
1500 ppm	3 minutes	Dose-dependent reduction	[10]

Experimental Protocols

Protocol 1: Quantitative Suspension Test for Sporicidal Efficacy

This protocol is a generalized method to determine the efficacy of a Wofasteril solution against a specific bacterial spore suspension.

• Preparation of Spore Suspension:

  • Culture the desired bacterial strain on an appropriate sporulation medium.

  • Harvest the spores and wash them multiple times with sterile distilled water by centrifugation to remove vegetative cells and debris.

  • Verify the purity of the spore suspension (≥90% spores) using phase-contrast microscopy.

  • Determine the spore concentration (CFU/mL) by plating serial dilutions.

• Preparation of Wofasteril Working Solution:

  • Prepare the desired concentration of Wofasteril in sterile, hard water or another specified diluent immediately before the experiment.

• Efficacy Testing:

  • At time zero, add a small volume of the spore suspension to a larger volume of the Wofasteril working solution to achieve the target spore concentration.

  • At predetermined contact times (e.g., 1, 5, 10, 30 minutes), withdraw an aliquot of the mixture.

  • Immediately transfer the aliquot to a validated neutralizer solution to stop the sporicidal action of the peracetic acid.

  • Perform serial dilutions of the neutralized sample.

• Quantification of Survivors:

  • Plate the dilutions onto an appropriate recovery medium.

  • Incubate the plates under suitable conditions until colonies are formed.

  • Count the number of colonies to determine the concentration of viable spores (CFU/mL).

• Calculation of Log Reduction:

  • Calculate the log reduction in spore viability for each contact time compared to the initial spore concentration.

Visualizations

Caption: Workflow for determining the sporicidal efficacy of Wofasteril.

Caption: Troubleshooting logic for inconsistent Wofasteril efficacy.

Caption: Simplified pathway of PAA action on bacterial spores.

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 3. Wofasteril® Premium - KESLA HYGIENE AG [kesla.de]
• 4. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 5. psdocs.spes.vt.edu [psdocs.spes.vt.edu]
• 6. kesla.de [kesla.de]
• 7. Evaluation of Sporicidal Disinfectants for the Disinfection of Personal Protective Equipment During Biological Hazards - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 10. academic.oup.com [academic.oup.com]

Technical Support Center: The Effect of Temperature on the Sporicidal Activity of Wofasteril

This guide provides researchers, scientists, and drug development professionals with technical information, troubleshooting advice, and answers to frequently asked questions regarding the influence of temperature on the sporicidal activity of Wofasteril, a peracetic acid-based disinfectant.

Frequently Asked Questions (FAQs)

Q1: What is Wofasteril and what is its sporicidal mechanism of action?

A1: Wofasteril is a disinfectant concentrate with peracetic acid (PAA) as its active ingredient.[1][2] It has a broad spectrum of antimicrobial activity, including sporicidal effects.[1] The sporicidal action of PAA-based disinfectants is not fully elucidated, but it is understood that they work by disrupting the spore's outer layers. In many formulations, hydrogen peroxide is also present and acts synergistically with PAA.[3] Hydrogen peroxide helps to compromise the spore coat, which is a primary resistance factor, allowing for better penetration of PAA.[3] The PAA then likely acts to block the spore germination process, rendering the spore non-viable.[3][4]

Q2: How does temperature generally influence the sporicidal activity of Wofasteril?

A2: Like most chemical reactions, the rate of disinfection by Wofasteril is temperature-dependent. Generally, higher temperatures increase its sporicidal efficacy, leading to a faster and more complete inactivation of spores. Conversely, a decrease in temperature correlates with a decreased efficacy against bacterial spores.[5][6]

Q3: What is the documented effect of low temperatures (e.g., 4°C or -20°C) on Wofasteril's efficacy?

A3: Studies have shown a significant reduction in the sporicidal activity of Wofasteril at lower temperatures. For example, against Bacillus thuringiensis spores, both Wofasteril® (2% peracetic acid) and Wofasteril® SC super (1.75% peracetic acid) showed incomplete spore inactivation at 4°C.[5][6] At -20°C, the efficacy was further reduced.[5] While the manufacturer states that Wofasteril is microbiologically effective even at low temperatures (0-10°C), experimental conditions, spore type, and concentration will significantly impact the outcome.[2]

Q4: Can the reduced efficacy at low temperatures be overcome?

A4: Yes, it is possible to compensate for the reduced efficacy at lower temperatures. Research has shown that increasing the concentration of the active ingredient or extending the contact time can restore the disinfection capacity. For instance, while 1.75% peracetic acid was insufficient at 4°C, increasing the concentration to 2.75% led to a reliable reduction of B. thuringiensis spores within 5 minutes.[6] At -20°C, a 10-minute exposure time was required to achieve a sufficient spore inactivation (above 5 log10 levels) with 2.75% peracetic acid.[5]

Q5: What is the optimal temperature for Wofasteril's sporicidal activity?

A5: The highest efficacy in cited studies was observed at 35°C. At this temperature, a 1.75% solution of Wofasteril® SC super achieved a complete inactivation of B. thuringiensis spores (≥6.60 ± 0.20 log10 reduction) within a 5-minute exposure time.[5] While this suggests that warmer temperatures are more effective, always consider the stability of the disinfectant and the material compatibility of the surfaces being treated at elevated temperatures.

Data Summary: Sporicidal Efficacy of Wofasteril at Various Temperatures

The following table summarizes the sporicidal activity of different Wofasteril formulations against Bacillus thuringiensis spores under varying temperature and contact time conditions.

Temperature	Wofasteril Formulation	Peracetic Acid Conc.	Contact Time	Log₁₀ Reduction	Outcome
35°C	Wofasteril® SC super	1.75%	5 min	≥6.60 ± 0.20	Full Inactivation[5]
35°C	Wofasteril®	2%	5 min	-	Impaired Efficacy*[5]
4°C	Wofasteril® SC super	1.75%	5 min	-	Incomplete Inactivation[5][6]
4°C	Wofasteril® SC super	2.75%	5 min	-	Reliable Reduction[6]
-20°C	Wofasteril®	2%	-	-	Insufficient Inactivation[5]
-20°C	Wofasteril® SC super	2.75%	10 min	>5	Sufficient Inactivation[5]

*Compared to the Wofasteril® SC super formulation under the same conditions.

Troubleshooting Guide

Issue: I am not achieving the expected sporicidal efficacy at low temperatures (4°C or below).

Answer: This is a known challenge as the sporicidal action of peracetic acid is significantly reduced at lower temperatures.[5][6] Consider the following adjustments:

• Increase Concentration: As demonstrated in studies, increasing the peracetic acid concentration (e.g., from 1.75% to 2.75%) can restore effective sporicidal activity at 4°C.[6] Always prepare solutions according to the manufacturer's guidelines and ensure they are fresh.[1][7]

• Extend Contact Time: At sub-zero temperatures (-20°C), extending the contact time from 5 to 10 minutes was necessary to achieve a >5-log reduction.[5]

• Pre-warm Surfaces: If possible and practical, allowing the surfaces or equipment to equilibrate to a higher temperature before applying the disinfectant can improve efficacy.

• Validate Your Protocol: Ensure your test method is validated. The presence of organic soil can inhibit disinfectant activity, and the type of bacterial spore can also influence resistance.[8][9]

Issue: My Wofasteril solution seems less effective than documented, even at room temperature.

Answer: Several factors could be contributing to this issue:

• Solution Age and Dilution: Wofasteril must be used diluted and ready-to-use solutions should be prepared shortly before use by diluting the concentrate with drinking water.[1][7] The stability of the diluted solution can decrease over time.

• Improper Mixing: Wofasteril is often used in a combination method with an alkalizing agent like Alcapur®.[1][7] Ensure the components are never mixed undiluted and are combined only after proper dilution with water according to the recommended dosage.[7]

• Organic Load: The presence of organic matter (e.g., soil, tissue culture media, proteins) can neutralize the active ingredient. Surfaces should be cleaned prior to disinfection.[8]

• Water Quality: The quality of the water used for dilution can impact the stability and efficacy of the disinfectant.

Issue: I am concerned about material compatibility, especially when increasing concentration or temperature.

Answer: Peracetic acid can be corrosive to some materials.[10]

• Use the Combination Method: The manufacturer recommends using Wofasteril in combination with Alcapur® for a more material-friendly and low-odor application.[7]

• Test Compatibility: Always test the working solution on a small, inconspicuous area of the material before widespread use.[2]

• Rinse After Disinfection: If the protocol allows, rinsing surfaces with sterile water after the required contact time can help prevent corrosion, though for some applications, no rinsing is necessary as the active ingredient decomposes into acetic acid, water, and oxygen.[2][11]

Experimental Protocols & Workflows

Protocol: Carrier Test for Sporicidal Efficacy

This protocol is a generalized methodology based on standard sporicidal testing procedures to evaluate the efficacy of Wofasteril at different temperatures.[5][12][13]

• Spore Preparation:

  • Prepare a high-titer spore suspension of a suitable test organism (e.g., Bacillus subtilis ATCC 19659 or Bacillus thuringiensis) according to standard methods (e.g., AOAC 966.04).[12]

  • The final spore count should be between 1x10⁵ and 1x10⁶ spores per carrier.[12]

• Carrier Inoculation:

  • Use sterile carriers (e.g., 2-cm² circular stainless steel discs or porcelain penicylinders).[5][13]

  • Pipette a defined volume (e.g., 10 µL) of the spore suspension onto the center of each carrier.

  • Allow the carriers to dry completely in a biosafety cabinet (approximately 30-45 minutes).[5]

• Disinfectant Preparation:

  • Prepare the desired concentration of Wofasteril solution fresh on the day of the experiment using sterile, distilled water.

  • Equilibrate the disinfectant solution to the target test temperature (e.g., 35°C, 4°C, or -20°C).

• Exposure:

  • Place the inoculated, dried carriers into a sterile container.

  • Add a sufficient volume of the temperature-equilibrated Wofasteril solution to completely cover the carriers.

  • Incubate for the specified contact time (e.g., 5 or 10 minutes) at the target temperature. Ensure the temperature is maintained throughout the exposure period.

• Neutralization and Recovery:

  • After the contact time, transfer each carrier into a tube containing a validated neutralizing broth (e.g., Dey-Engley neutralizing broth) to immediately stop the sporicidal action.

  • Agitate (vortex) the tube vigorously to recover any surviving spores from the carrier.

• Quantification:

  • Perform serial dilutions of the neutralized suspension.

  • Plate the dilutions onto a suitable growth medium (e.g., Tryptic Soy Agar).

  • Incubate the plates under appropriate conditions until colonies are visible.

  • Count the colonies to determine the number of surviving spores.

  • Calculate the log₁₀ reduction by comparing the number of surviving spores on the treated carriers to the initial number of spores on control carriers (treated with a benign solution like sterile water).

Workflow Diagrams

Caption: Experimental workflow for testing the sporicidal efficacy of Wofasteril.

Caption: Proposed mechanism of synergistic sporicidal action of Wofasteril.

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. kesla.de [kesla.de]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. Studies on the mechanisms of the sporicidal action of ortho-phthalaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of Sporicidal Disinfectants for the Disinfection of Personal Protective Equipment During Biological Hazards - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 8. tga.gov.au [tga.gov.au]
• 9. Influence of temperature and organic load on chemical disinfection of Geobacillus steareothermophilus spores, a surrogate for Bacillus anthracis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Wofasteril® Premium - KESLA HYGIENE AG [kesla.de]
• 11. Wofasteril® MZ - KESLA HYGIENE AG [kesla.de]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. Evaluating the Sporicidal Activity of Disinfectants against Clostridium difficile and Bacillus amyloliquefaciens Spores by Using the Improved Methods Based on ASTM E2197-11 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring Complete Removal of Wofasteril from Treated Surfaces

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on ensuring the complete removal of Wofasteril, a peracetic acid-based disinfectant, from treated surfaces. Adherence to these protocols is critical to prevent residual disinfectant from interfering with sensitive downstream applications.

Troubleshooting Guide

This guide addresses specific issues that may arise during the Wofasteril removal process.

Issue	Potential Cause	Recommended Action
Visible residue or film on the surface after rinsing.	Inadequate rinsing.	Increase the volume and/or number of rinses with sterile, purified water. Ensure the entire surface is thoroughly flushed.
High mineral content in the rinse water.	Use deionized (DI) or distilled water for the final rinsing steps to prevent mineral deposition.
Inconsistent or high background readings in sensitive assays (e.g., cell culture, HPLC).	Residual Wofasteril or its byproducts (acetic acid, hydrogen peroxide) interfering with the assay.	Implement a more rigorous rinsing protocol. Consider a chemical neutralization step as outlined in the experimental protocols below. Validate the complete removal of residues using a sensitive analytical method.
Contamination from rinse water.	Ensure the use of sterile, high-purity water for all rinsing steps.[1]
Discoloration or corrosion of metallic surfaces.	Prolonged contact time with concentrated Wofasteril solution.	Adhere strictly to the manufacturer's recommended contact time and dilution.[2]
Incompatibility of the surface material with peracetic acid.	Consult the equipment manufacturer's guidelines for chemical compatibility. Test Wofasteril on a small, inconspicuous area before widespread use.
Persistent odor of vinegar (acetic acid) after cleaning.	Incomplete removal of Wofasteril byproducts.	Enhance the rinsing procedure with fresh, purified water. Ensure adequate ventilation in the area to help dissipate any remaining volatile residues.

Frequently Asked Questions (FAQs)

Q1: What is Wofasteril and why is its complete removal important?

A1: Wofasteril is a concentrated disinfectant containing peracetic acid (PAA), which is effective against a broad spectrum of microorganisms.[3] Complete removal is crucial because residual PAA and its components, such as hydrogen peroxide and acetic acid, can be reactive and interfere with sensitive biological experiments, including cell cultures, and analytical techniques like high-performance liquid chromatography (HPLC).[4]

Q2: How does Wofasteril break down?

A2: Peracetic acid decomposes into acetic acid, water, and oxygen, which are generally considered harmless residuals.[5] However, ensuring these byproducts are completely removed is essential to avoid any impact on subsequent procedures.

Q3: Is rinsing with water sufficient for removing Wofasteril?

A3: For many applications, thorough rinsing with high-purity water is effective.[1][6] However, for highly sensitive applications, a chemical neutralization step followed by rinsing is recommended to ensure complete removal of all oxidizing residues.

Q4: What are the options for neutralizing residual Wofasteril?

A4: Chemical neutralization can be achieved using reducing agents. Common neutralizers for peracetic acid include dilute solutions of sodium carbonate, sodium metabisulfite, or sodium bisulfite.[3][7] It is critical to thoroughly rinse the surface with sterile, purified water after neutralization to remove any remaining neutralizer salts.

Q5: How can I verify that Wofasteril has been completely removed?

A5: Verification can be performed using analytical methods to detect residual peracetic acid. For low concentrations, colorimetric methods using reagents like N,N-diethyl-p-phenylenediamine (DPD) or 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulphonic acid) (ABTS) are suitable.[8][9] Commercially available test strips can also provide a qualitative or semi-quantitative assessment.[10]

Q6: Are there established acceptable limits for residual Wofasteril?

A6: While specific regulatory limits for PAA surface residuals in a research setting are not well-defined, the goal is to reduce residues to a level that does not interfere with the intended application. For pharmaceutical manufacturing, cleaning validation must demonstrate that residues are reduced to a predetermined, safe level.[11][12] The acceptable limit is often determined on a case-by-case basis, considering the sensitivity of the subsequent processes. The FDA does not permit PAA to exceed 80 ppm in produce wash water, which can serve as a conservative reference point.[5]

Experimental Protocols

Protocol 1: Standard Rinsing Procedure for Wofasteril Removal

• Initial Draining: After the recommended contact time, ensure the Wofasteril solution is completely drained from the treated surface or equipment.

• First Rinse: Thoroughly rinse the surface with a generous volume of sterile, purified water (e.g., deionized or distilled water). Ensure all areas of the surface come into contact with the rinse water. Discard the rinse water.

• Subsequent Rinses: Repeat the rinsing step at least two more times, using fresh, sterile, purified water for each rinse. The CDC recommends four rinses with filtered water in the context of automated endoscope reprocessors using peracetic acid.[1]

• Final Rinse: For the final rinse, use water of the highest purity available (e.g., water for injection [WFI] or HPLC-grade water), especially if the surface will be used for sensitive applications.

• Drying: Allow the surface to dry completely in a controlled environment to prevent recontamination.

Protocol 2: Chemical Neutralization and Rinsing Procedure

• Initial Draining and Rinse: Following the application of Wofasteril, drain the solution and perform an initial rinse with sterile, purified water as described in Protocol 1.

• Preparation of Neutralizing Solution: Prepare a dilute solution of a suitable neutralizer. For example, a dilute solution of sodium carbonate.[3] The exact concentration should be optimized based on the concentration of Wofasteril used.

• Application of Neutralizer: Apply the neutralizing solution to the surface, ensuring complete coverage. Allow for a short contact time (e.g., 5-10 minutes) to allow the neutralization reaction to complete.

• Rinsing Post-Neutralization: Thoroughly rinse the surface multiple times (at least three times) with sterile, purified water to remove both the neutralized Wofasteril byproducts and any residual neutralizing agent.

• Final Rinse and Drying: Perform a final rinse with high-purity water and allow the surface to dry completely.

Protocol 3: Validation of Wofasteril Removal using a Colorimetric Assay

This protocol provides a general method for validating the removal of PAA residues.

• Sample Collection:

  • Swab Sampling: After the final rinse and drying of the treated surface, wipe a defined area (e.g., 10 cm x 10 cm) with a sterile swab moistened with high-purity water.

  • Rinse Sampling: Collect a sample of the final rinse water.

• Sample Preparation:

  • For swab samples, extract the swab into a known volume of high-purity water.

• Analytical Procedure (using DPD as an example):

  • Use a commercially available DPD-based test kit for low-level peroxide or PAA detection.[8]

  • Follow the manufacturer's instructions for adding the DPD reagent to the sample.

  • Measure the absorbance of the resulting color change using a spectrophotometer at the recommended wavelength.

• Data Analysis:

  • Compare the absorbance of the sample to a standard curve prepared with known concentrations of peracetic acid to quantify the residual amount.

  • The acceptable limit should be below the detection limit of the assay or a level determined to have no impact on downstream applications. The limit of detection for some DPD/I- colorimetric assays can be as low as 1.5 µg·L⁻¹.[9]

Visualizations

Caption: Workflow for Wofasteril Removal and Validation.

Caption: Troubleshooting Logic for Wofasteril Residue Issues.

References

• 1. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 2. water-membrane-solutions.mann-hummel.com [water-membrane-solutions.mann-hummel.com]
• 3. environmental-expert.com [environmental-expert.com]
• 4. Disinfectant Validation Protocol | Pharmaguideline [pharmaguideline.com]
• 5. psdocs.spes.vt.edu [psdocs.spes.vt.edu]
• 6. rvpadmin.cce.cornell.edu [rvpadmin.cce.cornell.edu]
• 7. envirotech.com [envirotech.com]
• 8. A review of measurement methods for peracetic acid (PAA) [journal.hep.com.cn]
• 9. Colorimetric Quantification Methods for Peracetic Acid together with Hydrogen Peroxide for Water Disinfection Process Control - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Peracetic Acid | Analytical Methods - Evonik Industries [active-oxygens.evonik.com]
• 11. gmpsop.com [gmpsop.com]
• 12. eurofinsus.com [eurofinsus.com]

Reference Data & Comparative Studies

A Comparative Guide to Wofasteril and Glutaraldehyde for Medical Device Sterilization

For Researchers, Scientists, and Drug Development Professionals

The sterilization of medical devices is a critical process in preventing healthcare-associated infections. The choice of a sterilant depends on various factors, including its antimicrobial efficacy, compatibility with device materials, and safety for healthcare personnel. This guide provides an objective comparison of two commonly used chemical sterilants: Wofasteril, a peracetic acid-based formulation, and glutaraldehyde. The information presented is supported by experimental data to aid in the selection of the most appropriate sterilization method for specific medical devices.

Performance Comparison at a Glance

Feature	Wofasteril (Peracetic Acid-based)	Glutaraldehyde
Mechanism of Action	Oxidation of cellular components	Alkylation and cross-linking of proteins and nucleic acids
Antimicrobial Spectrum	Broad: bactericidal, virucidal, fungicidal, and sporicidal	Broad: bactericidal, virucidal, fungicidal, and sporicidal
Contact Time for Sterilization	Generally shorter	Longer, often requiring hours for sporicidal activity
Material Compatibility	Good with many plastics and stainless steel; can be corrosive to some metals like copper and brass	Excellent with a wide range of materials, including metals, plastics, and rubber
Safety Concerns	Irritant to skin, eyes, and respiratory system; less toxic than glutaraldehyde	Toxic, irritant, and a known sensitizer; requires strict ventilation and handling protocols
Environmental Impact	Decomposes into harmless byproducts (acetic acid, water, and oxygen)	Requires specific disposal procedures due to its toxicity

Antimicrobial Efficacy: A Quantitative Analysis

The effectiveness of a sterilant is determined by its ability to eliminate various types of microorganisms. The following tables summarize the comparative efficacy of Wofasteril (represented by its active ingredient, peracetic acid) and glutaraldehyde against bacteria, viruses, and bacterial spores.

Table 1: Bactericidal Activity

Microorganism	Wofasteril (Peracetic Acid) Concentration	Contact Time	Log Reduction	Glutaraldehyde Concentration	Contact Time	Log Reduction	Reference
Staphylococcus aureus	0.25%	10 min	Complete elimination	2%	30 min	Complete elimination	[1]
Pseudomonas aeruginosa	Not Specified	Not Specified	Not Specified	2%	20-90 min	High-level disinfection	[2]
Enterococcus faecalis	50%	Not Specified	Complete eradication	2%	4 hours	Complete eradication	[3]

Table 2: Virucidal Activity

Virus	Peracetic Acid Concentration	Contact Time	Log Reduction	Glutaraldehyde Concentration	Contact Time	Log Reduction	Reference
Adenovirus	400 ppm	5 min	≥ 4	Not Specified	Not Specified	Not Specified	[4]
Murine Norovirus	400 ppm	5 min	≥ 4	Not Specified	Not Specified	Not Specified	[4]
Poliovirus	1500 ppm at 35°C	5 min	≥ 4	Not Specified	Not Specified	Not Specified	[4]

Table 3: Sporicidal Activity

Microorganism	Wofasteril (Peracetic Acid) Concentration	Contact Time	Log Reduction	Glutaraldehyde Concentration	Contact Time	Log Reduction	Reference
Bacillus atrophaeus spores	0.2%	40 min	6-7	2.0%	Not Specified	Effective	[5]
Bacillus subtilis spores	Not Specified	Not Specified	Not Specified	2%	10 hours	Effective (0/60 carriers showed growth)	[6]
Clostridium sporogenes spores	Not Specified	Not Specified	Not Specified	2%	10 hours	Effective (2/60 carriers showed growth)	[6]

Mechanisms of Action

The distinct antimicrobial activities of Wofasteril and glutaraldehyde stem from their different chemical interactions with microbial cells.

Wofasteril (Peracetic Acid): The primary mode of action for peracetic acid is oxidation. It denatures proteins, disrupts the cell wall, and oxidizes sulfhydryl and disulfide bonds in proteins and enzymes.[7][8] This broad-based oxidative damage leads to rapid cell death.

Glutaraldehyde: Glutaraldehyde acts as an alkylating agent. Its two aldehyde groups react with and cross-link amine groups in proteins and nucleic acids.[1] This cross-linking inactivates enzymes and disrupts cellular function, ultimately leading to cell death.

Figure 1: Mechanisms of action for Wofasteril and glutaraldehyde.

Experimental Protocols

The evaluation of sterilant efficacy follows standardized procedures to ensure reproducibility and comparability of results. The European Standard EN 14885 provides a framework for testing chemical disinfectants and antiseptics.[9][10][11][12][13]

General Experimental Workflow

The testing of disinfectants typically follows a phased approach as outlined in EN 14885.[10]

Figure 2: Phased approach for disinfectant efficacy testing.

Bactericidal Activity Testing (based on EN 1276)

• Preparation of Test Organisms: Cultures of the specified bacteria (e.g., Staphylococcus aureus, Pseudomonas aeruginosa) are grown to a logarithmic phase.[14]

• Preparation of Disinfectant Solutions: The sterilant is diluted to the desired test concentrations.

• Test Procedure: A standardized volume of the bacterial suspension is mixed with a volume of the disinfectant solution. The mixture is maintained at a specified temperature for a defined contact time.

• Neutralization: After the contact time, the antimicrobial action of the disinfectant is stopped by adding a suitable neutralizer.

• Enumeration of Survivors: The number of surviving bacteria is determined by plating the neutralized mixture onto a suitable growth medium.

• Calculation of Log Reduction: The log reduction in viable counts is calculated by comparing the number of surviving bacteria in the test mixture to the initial number of bacteria in the control. A log reduction of ≥ 5 is typically required to demonstrate bactericidal efficacy.

Virucidal Activity Testing (based on EN 14476)

• Preparation of Virus Stock: A high-titer stock of the test virus (e.g., Adenovirus, Poliovirus) is prepared.

• Test Procedure: The virus stock is mixed with the disinfectant solution and incubated for a specific contact time at a controlled temperature.

• Infectivity Assay: The mixture is then serially diluted and used to infect susceptible host cells. The viral titer is determined by observing the cytopathic effect (CPE) or by other quantitative methods.

• Calculation of Log Reduction: The reduction in viral titer is calculated by comparing the titer of the disinfectant-treated virus to that of the control. A log reduction of ≥ 4 is generally required to claim virucidal activity.[4]

Sporicidal Activity Testing (based on AOAC Sporicidal Activity Test)

• Preparation of Spore Suspension: A suspension of bacterial spores (e.g., Bacillus subtilis, Clostridium sporogenes) is prepared and standardized.

• Inoculation of Carriers: Sterile carriers (e.g., porcelain penicylinders) are inoculated with the spore suspension and dried.

• Exposure to Sterilant: The inoculated carriers are immersed in the sterilant solution for the specified contact time.

• Neutralization and Culture: The carriers are then transferred to a suitable culture medium containing a neutralizer to inactivate the sterilant.

• Incubation and Observation: The cultures are incubated and observed for growth. The absence of growth indicates that the spores have been killed. The test is typically performed with a large number of carriers (e.g., 60), and failure is determined by the number of carriers showing growth.[6]

Material Compatibility

The compatibility of a sterilant with the materials of a medical device is crucial to prevent damage and ensure the longevity of the equipment.

Wofasteril (Peracetic Acid): Generally compatible with stainless steel and various plastics. However, it can be corrosive to certain metals such as copper, brass, and bronze. The corrosive effects can be mitigated by using buffered formulations and controlling the pH.

Glutaraldehyde: Exhibits excellent compatibility with a wide range of materials, including metals, plastics, rubber, and lensed instruments.[15] However, glutaraldehyde can fixate proteins, potentially making the cleaning of blood and other organic matter more difficult if not thoroughly removed prior to sterilization.

Material Compatibility Testing Protocol

• Material Selection: Samples of materials commonly used in medical devices are selected.

• Exposure Cycles: The material samples are subjected to repeated cycles of immersion in the sterilant solution, simulating multiple sterilization processes.

• Evaluation: After a predetermined number of cycles, the samples are visually inspected for any changes, such as corrosion, discoloration, cracking, or swelling. Physical properties, such as tensile strength or flexibility, may also be measured.

Safety and Handling

Wofasteril (Peracetic Acid): While considered environmentally friendly due to its decomposition into harmless byproducts, peracetic acid is a strong irritant to the skin, eyes, and respiratory system.[16][17] Adequate ventilation and personal protective equipment (PPE), including gloves and eye protection, are necessary.

Glutaraldehyde: Poses significant health risks, including severe irritation to the eyes, skin, and respiratory tract.[18] It is also a known sensitizer, meaning repeated exposure can lead to allergic reactions, including occupational asthma. Strict adherence to safety protocols, including the use of fume hoods or well-ventilated areas and appropriate PPE, is mandatory.

Conclusion

Both Wofasteril and glutaraldehyde are effective broad-spectrum sterilants for medical devices. Wofasteril, with its active ingredient peracetic acid, offers the advantage of shorter cycle times and environmentally friendly byproducts. However, its material compatibility, particularly with certain metals, needs careful consideration. Glutaraldehyde provides excellent material compatibility but requires longer contact times for sporicidal action and poses more significant health and safety concerns for healthcare workers.

The selection between these two sterilants should be based on a thorough risk assessment that considers the specific medical device's material composition, the required level of sterility, the operational workflow, and the safety of the personnel involved. The experimental data and protocols presented in this guide provide a foundation for making an informed decision.

References

• 1. Chemical RNA Cross-Linking: Mechanisms, Computational Analysis, and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Wofasteril® L special - KESLA HYGIENE AG [kesla.de]
• 3. par.nsf.gov [par.nsf.gov]
• 4. d-nb.info [d-nb.info]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. Sporicidal activity of chemical sterilants used in hospitals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ams.usda.gov [ams.usda.gov]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. BS EN 14885:2022 Chemical disinfectants and antiseptics. Application of European Standards for chemical disinfectants and antiseptics [en-standard.eu]
• 10. Challenges | Disinfectant Efficacies: EN 14885 Guide | Saniswiss [saniswiss.com]
• 11. EN 14885 - Disinfectants activity testing | HygCen® [hygcen.de]
• 12. standards.iteh.ai [standards.iteh.ai]
• 13. webstore.ansi.org [webstore.ansi.org]
• 14. testinglab.com [testinglab.com]
• 15. Enhancing the validity of virucidal activity testing of chemical disinfectants by establishing new reference substances according to EN 14476:2019 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 17. Wofasteril® SC super for hobby pet owners - KESLA HYGIENE AG [kesla.de]
• 18. Glutaraldehyde as a protein cross-linking reagent: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

A Comparative Guide to Laboratory Surface Disinfection: Wofasteril vs. Virkon

For Researchers, Scientists, and Drug Development Professionals

Effective laboratory surface disinfection is a cornerstone of safe and reproducible research. It prevents cross-contamination, protects personnel from hazardous materials, and ensures the integrity of experimental data. This guide provides a detailed comparison of two widely used broad-spectrum disinfectants, Wofasteril and Virkon, to assist laboratory managers and researchers in making informed decisions for their specific needs.

At a Glance: Wofasteril vs. Virkon

Feature	Wofasteril	Virkon
Active Ingredient	Peracetic Acid (PAA)	Potassium Peroxymonosulfate (KMPS)
Mechanism of Action	Oxidation of cellular components, disruption of cell membranes.	Oxidation of key proteins and enzymes, leading to widespread, irreversible damage.[1]
Spectrum of Activity	Bactericidal, mycobactericidal, fungicidal, virucidal, and sporicidal.[2]	Bactericidal, virucidal, and fungicidal. Sporicidal activity is debated and may require higher concentrations or longer contact times.[3][4]
Typical Concentration	Varies by application, often around 0.5% - 2%.	Typically a 1% solution.
Contact Time	Generally 15-60 minutes, depending on the application and target organism.	Often 10 minutes for general disinfection.
Material Compatibility	Can be corrosive to some metals like copper, brass, bronze, and galvanized iron.	Can be corrosive to soft metals.
Environmental Profile	Decomposes into acetic acid, water, and oxygen.	The active ingredient degrades to form potassium salts and oxygen.

Quantitative Efficacy Data

The following tables summarize the performance of Wofasteril (and its active ingredient, peracetic acid) and Virkon against a range of common laboratory contaminants. Data is presented as log reduction, which represents the order of magnitude reduction in viable microorganisms. For example, a 4-log reduction equates to a 99.99% kill rate.

Table 1: Efficacy of Wofasteril (Peracetic Acid-based Disinfectants)

Microorganism	Concentration	Contact Time	Surface/Condition	Log Reduction	Citation
Bacillus subtilis spores	1.75% (Wofasteril SC super)	5 minutes	PPE material	≥5 log₁₀	[5]
Bacillus anthracis Sterne spores	1.75% (Wofasteril SC super)	5 minutes	PPE material	Full inactivation	[6]
Clostridium difficile (ribotype 027)	Not specified	30 minutes	Clean conditions	>3 log₁₀	[7]
Aspergillus niger	AAHPA formulation	5 minutes	Petri plate	Significantly higher than other disinfectants	[8]
Escherichia coli	AAHPA formulation	5 minutes	Smooth surface	Highest bacterial decline	[8]
Staphylococcus aureus	AAHPA formulation	5 minutes	Smooth surface	Highest bacterial decline	[8]
Poliovirus (PV-1)	PAA	10 minutes	Low-temperature	~4.52 log₁₀	[9]

Table 2: Efficacy of Virkon (Potassium Peroxymonosulfate-based Disinfectants)

Microorganism	Concentration	Contact Time	Surface/Condition	Log Reduction	Citation
Staphylococcus aureus	4%	Not specified	Polyester transparencies	>6 log₁₀	[10]
Salmonella enterica	4%	Not specified	Polyester transparencies	>6 log₁₀	[10]
Staphylococcus aureus	1%	Not specified	Dental stone casts	Killed	[3]
Pseudomonas aeruginosa	1%	Not specified	Dental stone casts	Killed	[3]
Candida albicans	1%	Not specified	Dental stone casts	Killed	[3]
Bacillus subtilis	3%	Not specified	Dental stone casts	Killed	[3]
Adenovirus 5	1g/m³ (aerial)	60 minutes	Air	>4 log₁₀	[11]
Murine norovirus (MNV)	1g/m³ (aerial)	60 minutes	Air	>4 log₁₀	[11]
Acinetobacter baumannii	1g/m³ (aerial)	60 minutes	Air	>5 log₁₀	[11]
Staphylococcus aureus	1g/m³ (aerial)	60 minutes	Air	>5 log₁₀	[11]
Newcastle Disease Virus	1x solution	5 seconds	Aqueous phase (no organic matter)	≥3 log₁₀	[12]
Avian Influenza Virus	1x solution	5 seconds	Aqueous phase (no organic matter)	≥3 log₁₀	[12]

Mechanisms of Action

Wofasteril and Virkon employ different oxidative chemistries to achieve their broad-spectrum antimicrobial activity.

Wofasteril (Peracetic Acid): Peracetic acid is a powerful oxidizing agent that functions by denaturing proteins, disrupting the cell wall permeability of microorganisms, and oxidizing sulfhydryl and sulfur bonds in proteins and enzymes. This multifaceted attack ensures a rapid and effective kill.

Virkon (Potassium Peroxymonosulfate): The active ingredient in Virkon, potassium peroxymonosulfate, works through a synergistic combination of an oxidizing agent, a surfactant, and organic acids. It oxidizes key structures and compounds, such as proteins, leading to widespread, irreversible damage and subsequent deactivation and destruction of the microorganism.[1] There is no evidence to suggest that bacteria develop resistance to this mode of action.[1]

Figure 1: Simplified Mechanism of Action for Wofasteril and Virkon.

Experimental Protocols

The efficacy data presented in this guide are based on standardized testing methodologies. The two most relevant for surface disinfection are the EN 13697 and ASTM E2197 standards.

EN 13697: Quantitative Non-porous Surface Test

This European standard is designed to evaluate the bactericidal and/or fungicidal activity of chemical disinfectants on non-porous surfaces.[13][14]

Methodology:

• Test Surface: Stainless steel discs are used as the carrier surface.[15]

• Inoculation: A suspension of the test microorganism is inoculated onto the surface and allowed to dry, creating a microbial film.[16]

• Disinfectant Application: The disinfectant is applied to the dried film for a specified contact time and at a defined temperature.[16]

• Neutralization: After the contact time, the action of the disinfectant is stopped using a validated neutralizer.[16]

• Quantification: The number of surviving microorganisms is determined, and the log reduction is calculated by comparing the count to an untreated control surface.[16]

• Passing Criteria: For bactericidal activity, a ≥ 4-log reduction is typically required, and for fungicidal or yeasticidal activity, a ≥ 3-log reduction is necessary.[15]

ASTM E2197: Standard Quantitative Disk Carrier Test Method

This standard is used to determine the bactericidal, virucidal, fungicidal, mycobactericidal, and sporicidal activities of liquid chemical germicides on a hard, non-porous surface.[17]

Methodology:

• Test Surface: 1 cm diameter brushed stainless steel disks are used as carriers.[17]

• Inoculation: A standardized volume of the test microorganism is applied to the center of the disk and dried under a vacuum.[17]

• Disinfectant Application: A specified volume of the disinfectant is added directly to the dried inoculum and left for the designated contact time.[17]

• Elution and Neutralization: A neutralizer/elution medium is added and vortexed to recover any viable microorganisms.[17]

• Quantification: The eluent is serially diluted and plated to enumerate the surviving microorganisms. The log reduction is then calculated.

Figure 2: General Experimental Workflow for Surface Disinfection Efficacy Testing.

Conclusion

Both Wofasteril and Virkon are effective broad-spectrum disinfectants suitable for laboratory surface disinfection. The choice between them will depend on the specific requirements of the laboratory, including the target microorganisms, required contact times, material compatibility, and cost.

• Wofasteril (peracetic acid-based) demonstrates excellent sporicidal activity, making it a strong candidate for environments where contamination with bacterial spores is a concern. However, its potential corrosiveness to certain metals should be considered.

• Virkon (potassium peroxymonosulfate-based) offers a broad spectrum of activity with a generally shorter contact time for many common laboratory contaminants. While its sporicidal efficacy at standard concentrations is less certain, it is a reliable choice for routine disinfection of bacteria and viruses.

It is crucial for laboratories to validate any chosen disinfectant under their specific environmental conditions and against relevant in-house isolates to ensure optimal performance. Adherence to manufacturer's instructions for dilution, application, and contact time is essential for achieving the desired level of disinfection.

References

• 1. testinglab.com [testinglab.com]
• 2. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 3. Efficacy of Disinfection of Dental Stone Casts: Virkon versus Sodium Hypochlorite - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment of in-vitro efficacy of 1% Virkon against bacteria, fungi, viruses and spores by means of AFNOR guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of Sporicidal Disinfectants for the Disinfection of Personal Protective Equipment During Biological Hazards - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Comparative Evaluation of a Disinfectant Formulation Comprising Hydrogen Peroxide, Peracetic Acid, and Acetic Acid Against Aspergillus niger, Escherichia coli, and Staphylococcus aureus on Various Surfaces in Comparison to Other Disinfectants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effective of different industrial disinfection in subzero cold-chain environment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biosicurezzaweb.net [biosicurezzaweb.net]
• 11. Rely+On Virkon from LANXESS found to be effective in airborne room disinfection [lanxess.com]
• 12. Effectiveness of potassium peroxymonosulfate against enveloped viruses using an aqueous phase and its application on various contaminated carrier surfaces and artificially avian influenza virus-contaminated clothes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. EN 13697: Chemical disinfectants and antiseptics – Quantitative non-porous surface test for bactericidal or fungicidal activity of chemical disinfectants - Situ Biosciences [situbiosciences.com]
• 15. microbe-investigations.com [microbe-investigations.com]
• 16. kriport.com [kriport.com]
• 17. microchemlab.com [microchemlab.com]

A Comparative Guide to Sterilization of Liquid Media: Peracetic Acid (Wofasteril) vs. Autoclaving

For Researchers, Scientists, and Drug Development Professionals

The sterilization of liquid media is a cornerstone of reliable and reproducible research in life sciences and drug development. The choice of sterilization method can significantly impact experimental outcomes, affecting everything from cell viability and growth to the integrity of critical media components. This guide provides an objective comparison of two common sterilization methods: chemical sterilization with peracetic acid-based disinfectants like Wofasteril and traditional heat sterilization via autoclaving. This comparison is supported by available experimental data and outlines detailed protocols for both methods.

At a Glance: Key Differences

Feature	Peracetic Acid (Wofasteril)	Autoclaving
Mechanism of Action	Oxidation of cellular components, including proteins and enzymes, leading to cell death.	Denaturation of proteins and enzymes through high-pressure steam at elevated temperatures.[1]
Operating Temperature	Room temperature to slightly elevated (e.g., 50°C).	Typically 121°C or higher.[1]
Cycle Time	Generally shorter contact times (minutes), but requires post-treatment steps.	Longer overall cycle times, including heat-up and cool-down periods.[2]
Material Compatibility	Suitable for heat-sensitive media components.	Can degrade heat-labile substances such as vitamins, amino acids, and some growth factors.
Capital Cost	Lower initial equipment cost.	Higher initial investment for an autoclave.[3]
Operating Cost	Higher cost of consumables (chemical sterilant).[3][4]	Lower per-cycle cost, primarily energy and water.[2]
Safety Considerations	Requires handling of corrosive and oxidizing chemicals; potential for toxic residues.[5][6]	Risk of burns from high temperatures and pressure; no chemical residue concerns.

Performance Comparison: A Data-Driven Look

A direct quantitative comparison of Wofasteril and autoclaving for liquid media sterilization is not extensively available in peer-reviewed literature. However, we can infer performance characteristics from studies on peracetic acid and autoclaving in related applications.

Efficacy

Both autoclaving and peracetic acid are highly effective sterilants capable of achieving a high sterility assurance level (SAL).

• Peracetic Acid (Wofasteril): Studies have shown that peracetic acid can achieve a 6-log reduction of various microorganisms, including bacteria and spores.[7] It is a broad-spectrum biocide effective against bacteria, fungi, yeasts, and viruses.[7][8]

• Autoclaving: Considered the gold standard for sterilization, autoclaving effectively kills all forms of microbial life, including highly resistant bacterial spores.[1]

Impact on Media Components

The primary advantage of chemical sterilization with peracetic acid lies in its potential to preserve heat-sensitive media components that are degraded by the high temperatures of autoclaving.

Media Component	Peracetic Acid (Wofasteril)	Autoclaving
Amino Acids	Certain amino acids, such as cysteine, methionine, and histidine, are susceptible to oxidation by peracetic acid. Other amino acids show more sluggish reactivity.	High temperatures can lead to the degradation of some amino acids.
Vitamins	Less data is available, but the lower temperature is expected to be less destructive to heat-labile vitamins.	Many vitamins are heat-sensitive and can be significantly degraded during autoclaving.
Glucose	Less likely to cause significant degradation at room temperature.	Can lead to the formation of degradation products that may be toxic to cells.
Growth Factors	Likely to preserve the integrity of protein-based growth factors due to the absence of high heat.	High temperatures will denature and inactivate most protein-based growth factors.

Note: The extent of degradation in both methods can be influenced by factors such as the specific media composition, pH, and the presence of other components.

Experimental Protocols

Autoclaving of Liquid Media

This protocol outlines the standard procedure for sterilizing liquid media using a steam autoclave.

Materials:

• Liquid medium to be sterilized

• Autoclavable bottles or flasks with vented caps

• Autoclave indicator tape

• Autoclave

Procedure:

• Preparation: Dispense the liquid medium into autoclavable containers. Do not fill containers more than two-thirds full to allow for expansion. Loosen the caps or use vented closures to prevent pressure buildup.

• Sealing: If using screw caps, ensure they are loosened by at least one full turn. For flasks, a cotton or foam plug covered with aluminum foil can be used.

• Indicator Application: Place a strip of autoclave indicator tape on each container.

• Loading: Place the containers in the autoclave, ensuring there is adequate space between them for steam circulation.

• Cycle Selection: Select the appropriate liquid cycle on the autoclave. A typical cycle is 121°C for 15-20 minutes. The duration may need to be adjusted based on the volume of the liquid.

• Execution: Run the autoclave cycle. The slow exhaust or liquid cooling cycle should be used to prevent boiling over of the media during depressurization.

• Unloading: Once the cycle is complete and the pressure has returned to a safe level, carefully open the autoclave door, allowing the contents to cool before removal.

• Verification: Check the autoclave indicator tape for the expected color change, confirming exposure to sterilizing conditions.

• Final Steps: Tighten the caps on the containers once they have cooled to room temperature. Store the sterilized media in a clean, dry place.

Peracetic Acid (Wofasteril) Sterilization of Liquid Media (A Proposed Protocol for Validation)

Disclaimer: The following is a generalized protocol based on the principles of chemical sterilization with peracetic acid. This protocol must be rigorously validated for your specific liquid medium and intended application to ensure sterility and the absence of cytotoxicity.

Materials:

• Wofasteril concentrate

• Sterile, purified water for dilution

• Liquid medium to be sterilized

• Sterile containers for mixing and storage

• Sterile filtration apparatus (0.22 µm filter)

• Neutralizing agent (e.g., sterile sodium thiosulfate solution), if required

• Peracetic acid test strips or a validated analytical method for residue detection

Procedure:

• Preparation of Wofasteril Working Solution: In a sterile container, prepare the working solution of Wofasteril by diluting the concentrate with sterile, purified water to the desired concentration. The optimal concentration will need to be determined through validation but may range from 0.05% to 0.2%.

• Treatment of Media: Add the Wofasteril working solution to the liquid medium at a predetermined ratio. The final concentration of peracetic acid in the medium should be sufficient to achieve sterility within a defined contact time.

• Contact Time: Gently mix the solution and allow it to stand for the required contact time at a controlled ambient temperature. The contact time will need to be validated but may range from 15 minutes to several hours.

• Neutralization/Removal of Peracetic Acid (Crucial Step):

  • Neutralization: Aseptically add a sterile neutralizing agent, such as sodium thiosulfate, to the treated medium to inactivate the residual peracetic acid. The amount of neutralizer must be carefully calculated and validated to ensure complete neutralization without adversely affecting the medium.

  • Sterile Filtration: As an alternative or in addition to neutralization, pass the treated medium through a 0.22 µm sterile filter to remove any remaining microorganisms and potentially reduce chemical residues.

• Residue Testing: It is critical to test the final sterilized medium for residual peracetic acid to ensure it is at a non-toxic level for your specific cell line or application. This can be done using commercially available test strips or more sensitive analytical methods.

• Aseptic Dispensing and Storage: Aseptically dispense the sterilized and neutralized/filtered medium into sterile storage containers. Store at the appropriate temperature.

Visualizing the Workflow

Autoclaving Workflow

Caption: Workflow for liquid media sterilization by autoclaving.

Peracetic Acid (Wofasteril) Sterilization Workflow

Caption: A proposed workflow for liquid media sterilization using peracetic acid (Wofasteril).

Signaling Pathways and Logical Relationships

Peracetic Acid Degradation Pathway

Peracetic acid is an environmentally friendly sterilant as it degrades into non-toxic byproducts.

Caption: Degradation pathway of peracetic acid.

Conclusion and Recommendations

The choice between peracetic acid (Wofasteril) and autoclaving for the sterilization of liquid media is not a one-size-fits-all decision. It requires a careful assessment of the specific needs of the research application.

Autoclaving remains the most reliable, cost-effective, and straightforward method for sterilizing robust liquid media that do not contain heat-sensitive components.[1][2] Its primary drawback is the potential for degradation of essential nutrients, which can impact cell growth and experimental reproducibility.

Peracetic acid (Wofasteril) presents a viable alternative for the sterilization of heat-labile liquid media.[9] Its ability to sterilize at low temperatures is a significant advantage for preserving the integrity of sensitive media components. However, the use of peracetic acid necessitates a more complex workflow that includes a critical residue removal or neutralization step. The potential for cytotoxicity from residual sterilant is a significant concern that must be addressed through rigorous validation.[10][11]

For researchers considering the use of Wofasteril for liquid media sterilization, it is imperative to:

• Conduct a thorough validation study to determine the optimal concentration and contact time for their specific medium and target microorganisms.

• Develop and validate a robust method for neutralizing or removing residual peracetic acid.

• Perform cytotoxicity testing with the specific cell lines to be used to ensure that the sterilized medium is not toxic.

• Evaluate the impact of the entire sterilization process on the physicochemical properties (pH, osmolality) of the medium.

Ultimately, the decision should be based on a risk-benefit analysis that considers the sensitivity of the media components, the resources available for validation, and the overall impact on the reliability and reproducibility of the experimental results.

References

• 1. jidc.org [jidc.org]
• 2. autoclaveequipment.com [autoclaveequipment.com]
• 3. xiahua-machine.com [xiahua-machine.com]
• 4. Why Is Chemical Sterilization Sometimes Used As An Alternative To Autoclaving? To Safely Sterilize Heat-Sensitive Equipment - Kintek Solution [kindle-tech.com]
• 5. Peracetic acid effects on human bronchial cells in an air liquid interface - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Peracetic acid effects on human bronchial cells in an air liquid interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Understanding pH and Osmolality in Cell Culture Media – Captivate Bio [captivatebio.com]
• 8. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 9. Suitability of peracetic acid for sterilization of media for mycoplasma cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Validating Sporicidal Activity: A Comparative Analysis of Wofasteril and Alternative Sterilants

For researchers, scientists, and drug development professionals, ensuring the complete inactivation of bacterial spores is a critical aspect of sterilization and disinfection protocols. Wofasteril®, a peracetic acid-based sterilant, is widely utilized for its broad-spectrum antimicrobial properties, including potent sporicidal activity.[1][2][3] This guide provides a comparative analysis of Wofasteril's sporicidal efficacy against other common sterilants, supported by experimental data. Furthermore, it outlines a detailed protocol for validating sporicidal activity using biological indicators, a fundamental procedure for quality control and regulatory compliance in pharmaceutical and healthcare settings.

Comparative Efficacy of Sporicidal Agents

The sporicidal efficacy of a disinfectant is typically measured by its ability to reduce a population of highly resistant bacterial spores, commonly Bacillus species, by a certain factor, expressed as a log reduction. The following tables summarize the comparative sporicidal activity of Wofasteril® and other disinfectants based on available research.

Table 1: Sporicidal Efficacy of Peracetic Acid-Based Disinfectants (Wofasteril®) Against Bacillus Spores on Personal Protective Equipment (PPE) [4][5]

Disinfectant	Active Ingredient Concentration	Target Organism	Log Reduction (CFU)	Exposure Time	Temperature
Wofasteril® SC super	1.75% Peracetic Acid	B. thuringiensis	≥6.60 ± 0.20	5 min	35°C
Wofasteril®	2% Peracetic Acid	B. thuringiensis	≥6.14 ± 0.49	5 min	35°C
Wofasteril® SC super	1.75% Peracetic Acid	B. cereus	Full inactivation	5 min	Room Temp
Wofasteril® SC super	1.75% Peracetic Acid	B. anthracis Sterne	Full inactivation	5 min	Room Temp
Wofasteril® SC super	1.75% Peracetic Acid	B. anthracis (virulent)	≥5.61 ± 0.36	5 min	Room Temp

Table 2: Comparative Sporicidal Efficacy of Wofasteril® and a Chlorine-Based Disinfectant [4][5]

Disinfectant	Active Ingredient Concentration	Target Organism	Log Reduction (CFU)	Exposure Time	Temperature
Wofasteril® SC super	1.75% Peracetic Acid	B. thuringiensis	≥6.60 ± 0.20	5 min	35°C
Hypochlorit-CA G	1.5% Chlorine	B. thuringiensis	≥6.41 ± 0.25	5 min	35°C
Wofasteril® SC super	1.75% Peracetic Acid	B. thuringiensis	Failed to achieve ≥5 log	5 min	4°C
Hypochlorit-CA G	1.5% Chlorine	B. thuringiensis	5.94 ± 0.42	5 min	4°C
Wofasteril® SC super	1.75% Peracetic Acid	B. thuringiensis	Failed to achieve ≥5 log	5 min	-20°C
Hypochlorit-CA G	1.5% Chlorine	B. thuringiensis	6.27 ± 0.40	5 min	-20°C

Table 3: Sporicidal Activity of Various Chemical Sterilants Against Bacillus subtilis and Clostridium sporogenes [6]

Sterilant	Active Ingredient(s)	Target Organism	Positive Carriers / Total Carriers	Exposure Time
Alkaline Glutaraldehyde (Product 1)	2% Glutaraldehyde	B. subtilis	0/60	10 hours
Alkaline Glutaraldehyde (Product 2)	2% Glutaraldehyde	B. subtilis	0/60	8 hours
Acid Glutaraldehyde	2% Glutaraldehyde	B. subtilis	0/60	10 hours
Glutaraldehyde-Phenol	2% Glutaraldehyde, 7.05% Phenol	B. subtilis	2/60	6.75 hours
Hydrogen Peroxide	6% Hydrogen Peroxide	B. subtilis	0/60	6 hours
Alkaline Glutaraldehyde (Product 1)	2% Glutaraldehyde	C. sporogenes	2/60	10 hours
Hydrogen Peroxide	6% Hydrogen Peroxide	C. sporogenes	0/60	6 hours

Experimental Protocol: Validation of Sporicidal Activity Using Biological Indicators

This protocol provides a detailed methodology for validating the sporicidal activity of a liquid chemical sterilant like Wofasteril® using biological indicators (BIs), which consist of a carrier material inoculated with a known quantity of resistant bacterial spores.[7] The most common test organisms are from the Bacillus genus, such as Geobacillus stearothermophilus for steam sterilization and Bacillus atrophaeus for dry heat and ethylene oxide.[8][9] For liquid chemical sterilants, Bacillus subtilis or Clostridium sporogenes are often used.[6]

Materials and Reagents

• Biological Indicators: Commercially available spore strips, suspensions, or self-contained biological indicators (SCBIs) with a certified population of a specific Bacillus species (e.g., Bacillus subtilis).

• Sterilant Solution: The disinfectant to be tested (e.g., Wofasteril®) prepared at the desired concentration.

• Neutralizer Broth: A solution capable of inactivating the sterilant to allow for the recovery of surviving spores. The choice of neutralizer depends on the active ingredient of the sterilant.

• Culture Media: Tryptic Soy Broth (TSB) and Tryptic Soy Agar (TSA) or other suitable growth media.

• Sterile Equipment: Petri dishes, pipettes, test tubes, forceps, and a biological safety cabinet.

• Incubator: Calibrated to the optimal growth temperature of the test organism.

Experimental Procedure

• Preparation of Test Carriers:

  • Aseptically remove the biological indicator spore strips from their primary packaging within a biological safety cabinet.

  • Place each spore strip into a sterile test tube.

• Exposure to Sterilant:

  • Add a specified volume of the prepared Wofasteril® solution to each test tube, ensuring the spore strip is completely submerged.

  • Start a timer for the predetermined contact time as specified by the manufacturer or the validation protocol.

• Neutralization:

  • After the specified contact time, aseptically transfer the spore strip from the sterilant solution to a test tube containing an adequate volume of sterile neutralizer broth. This step is crucial to stop the sporicidal action of the disinfectant.

  • Vortex or agitate the tube to ensure thorough mixing and neutralization.

• Culturing and Incubation:

  • Aseptically transfer the neutralized spore strip into a tube of sterile Tryptic Soy Broth.

  • Alternatively, the neutralizer solution containing the spores can be plated onto Tryptic Soy Agar plates using a spread plate technique for quantitative analysis.

  • Incubate the broth tubes or agar plates at the optimal temperature for the test organism (e.g., 30-35°C for Bacillus subtilis) for a specified period, typically 7 days, observing for signs of growth (turbidity in broth or colony formation on agar).[10]

• Controls:

  • Positive Control: An unexposed spore strip is cultured under the same conditions to verify the viability of the spores.

  • Negative Control: A sterile carrier is subjected to the same procedure to ensure the sterility of the media and reagents.

Data Interpretation

• Qualitative Assessment: The absence of growth in all replicate tests after the incubation period indicates that the sterilant was effective at the tested concentration and contact time. Growth in any of the test samples indicates a failure of the sterilization process.

• Quantitative Assessment (Log Reduction): To determine the log reduction, the number of surviving spores is enumerated from the agar plates. The log reduction is calculated using the following formula:

  • Log Reduction = log10(N₀) - log10(N)

  • Where N₀ is the initial population of spores on the biological indicator, and N is the number of surviving spores after exposure to the sterilant.

A successful sporicidal validation typically requires a 6-log reduction in the spore population.[11]

Experimental Workflow Visualization

The following diagram illustrates the key steps in the validation of a sterilant's sporicidal activity.

Caption: Workflow for sporicidal activity validation.

This structured approach to validating the sporicidal activity of disinfectants like Wofasteril® is essential for ensuring product quality, patient safety, and regulatory compliance in scientific and medical environments. The provided data and protocols serve as a valuable resource for professionals in these fields.

References

• 1. kesla.de [kesla.de]
• 2. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 3. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of Sporicidal Disinfectants for the Disinfection of Personal Protective Equipment During Biological Hazards - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sporicidal activity of chemical sterilants used in hospitals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biological Indicators for Sterilization | Knowledge Center [steris.com]
• 8. consteril.com [consteril.com]
• 9. dev-cd.sterislifesciences.com [dev-cd.sterislifesciences.com]
• 10. SOP for Testing of Biological Indicators | Pharmaguideline [pharmaguideline.com]
• 11. dergipark.org.tr [dergipark.org.tr]

Wofasteril im Vergleich zu Desinfektionsmitteln auf Chlorbasis: Ein Leitfaden zur Wirksamkeit gegen Biofilme

Für Forscher, Wissenschaftler und Fachleute aus der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der Wirksamkeit von Wofasteril, einem Desinfektionsmittel auf Peressigsäurebasis, mit herkömmlichen Desinfektionsmitteln auf Chlorbasis bei der Bekämpfung von bakteriellen Biofilmen. Die hier präsentierten Daten fassen die Ergebnisse relevanter experimenteller Studien zusammen, um eine fundierte Entscheidungsfindung bei der Auswahl von Desinfektionsstrategien zu unterstützen.

Zusammenfassung der quantitativen Daten

Die nachstehende Tabelle fasst die quantitative Wirksamkeit von Desinfektionsmitteln auf Peressigsäurebasis (dem Wirkstoff in Wofasteril) im Vergleich zu Desinfektionsmitteln auf Chlorbasis (wie Natriumhypochlorit) bei der Reduzierung von Biofilmen verschiedener Bakterienarten auf unterschiedlichen Oberflächen zusammen. Die Wirksamkeit wird als logarithmische Reduktion der koloniebildenden Einheiten (KBE) pro Flächeneinheit ausgedrückt.

Bakterienspezies	Oberfläche	Desinfektionsmittel	Konzentration	Einwirkzeit	Log-Reduktion (log KBE/cm²)
Salmonella Typhimurium	Edelstahl	Peressigsäure (PAA)	50 ppm	1 min	5.3 ± 0.01[1]
Salmonella Typhimurium	Edelstahl	Natriumhypochlorit (NaOCl)	300 ppm	5 min	4.6 ± 0.01[1]
Salmonella Typhimurium	Polymer	Peressigsäure (PAA)	50 ppm	1 min	4.7 ± 0.16[1]
Salmonella Typhimurium	Polymer	Natriumhypochlorit (NaOCl)	-	-	Resistent[1]
Listeria monocytogenes	Edelstahl	Peressigsäure & Wasserstoffperoxid	-	1 min	5.10–6.62[2]
Listeria monocytogenes	Edelstahl	Peressigsäure & Wasserstoffperoxid	-	5 min	5.70–7.39[2]
Listeria monocytogenes	Edelstahl	Natriumhydroxid	-	1 min	0.52–1.20[2]
Listeria monocytogenes	Edelstahl	Natriumhydroxid	-	5 min	0.98–1.81[2]
Pseudomonas aeruginosa	Polystyrol	Peressigsäure (PAA)	900 ppm	-	Vollständige Abtötung
Pseudomonas aeruginosa	Polystyrol	Natriumhypochlorit (NaOCl)	-	-	Wirksam bei der Abtötung, aber weniger bei der Entfernung des Biofilms
Pseudomonas aeruginosa	Glas	Peressigsäure (PAA)	0.3%	10 min	> 5[3]
Pseudomonas aeruginosa	Glas	Glutaraldehyd	5%	30 min	> 5[3]
Pseudomonas aeruginosa	Glas	Isopropanol	80%	30 min	< 5[3]

Anmerkung: Die Wirksamkeit von Desinfektionsmitteln kann je nach Biofilm-Alter, organischer Belastung und spezifischen experimentellen Bedingungen variieren.

Detaillierte experimentelle Protokolle

Die folgenden Protokolle beschreiben die Standardmethoden, die in den zitierten Studien zur Bewertung der Desinfektionsmittelwirksamkeit gegen Biofilme verwendet wurden.

Protokoll zur Kultivierung von Biofilmen (Adaptiert von ASTM E3161)

Dieses Protokoll beschreibt die Kultivierung von robusten und reproduzierbaren Biofilmen für Wirksamkeitstests.

• Inokulum-Vorbereitung: Eine Übernacht-Kultur des zu testenden Mikroorganismus (z. B. Pseudomonas aeruginosa ATCC 15442 oder Staphylococcus aureus ATCC 6538) wird in einem geeigneten Nährmedium angesetzt.

• Bioreaktor-Aufbau: Ein CDC-Biofilmreaktor wird mit dem entsprechenden Nährmedium und den Testträgern (z. B. Coupons aus Edelstahl oder Polystyrol) bestückt.

• Inokulation: Eine Kultur des Testorganismus mit einer Konzentration von 18-24 Stunden wird verwendet, um den vollständig zusammengebauten Bioreaktor zu inokulieren.[4]

• Batch-Phase: Der Reaktor wird für 24 Stunden inkubiert, um die anfängliche Anhaftung und das Wachstum des Biofilms zu ermöglichen. Ein Rührfisch im Reaktor sorgt für eine gleichmäßige Verteilung der Nährstoffe.

• ** kontinuierliche Fließphase (CSTR-Phase):** Nach der Batch-Phase wird ein kontinuierlicher Fluss von frischem Nährmedium in den Reaktor eingeleitet, während altes Medium abfließt.[4] Diese Phase wird für weitere 24 Stunden aufrechterhalten, um die Reifung des Biofilms zu fördern.[4]

• Entnahme der Träger: Nach Abschluss der CSTR-Phase werden die Träger mit dem reifen Biofilm unter aseptischen Bedingungen aus dem Reaktor entnommen.[4]

Protokoll zur Bewertung der Desinfektionsmittelwirksamkeit (Adaptiert von ASTM E2871)

Dieses Protokoll beschreibt die quantitative Bewertung der Wirksamkeit eines Desinfektionsmittels gegen einen etablierten Biofilm.

• Vorbereitung: Die Biofilm-tragenden Träger aus dem Bioreaktor werden in sterile Röhrchen überführt.

• Anwendung des Desinfektionsmittels: Eine definierte Konzentration des zu testenden Desinfektionsmittels (z. B. Wofasteril oder eine Chlorlösung) wird auf die Träger aufgebracht. Kontrollträger werden mit einer inerten Pufferlösung behandelt.

• Einwirkzeit: Die Träger werden für eine festgelegte Zeit (z. B. 1, 5 oder 10 Minuten) bei Raumtemperatur dem Desinfektionsmittel ausgesetzt.

• Neutralisation: Nach der Einwirkzeit wird eine geeignete Neutralisationslösung zugegeben, um die Wirkung des Desinfektionsmittels zu stoppen.

• Biofilm-Ablösung: Der Biofilm wird von den Trägern durch physikalische Methoden wie Vortexen und Ultraschallbehandlung abgelöst.

• Bestimmung der lebensfähigen Keimzahl: Die Suspension der abgelösten Biofilm-Zellen wird seriell verdünnt und auf Agarplatten ausplattiert.

• Inkubation und Auszählung: Die Platten werden inkubiert, bis Kolonien sichtbar sind. Die Anzahl der koloniebildenden Einheiten (KBE) wird gezählt.

• Berechnung der Log-Reduktion: Die logarithmische Reduktion der lebensfähigen Bakterien wird durch den Vergleich der KBE-Zahlen der behandelten Träger mit denen der Kontrollträger berechnet. Eine 6-log10-Reduktion wird oft als Nachweis der Wirksamkeit angesehen.[4]

Protokoll zur Quantifizierung der Biofilm-Biomasse (Kristallviolett-Assay)

Diese Methode dient der Quantifizierung der anhaftenden Biofilm-Biomasse.

• Biofilm-Kultivierung: Biofilme werden in den Vertiefungen einer 96-Well-Mikrotiterplatte gezüchtet.

• Entfernung der planktonischen Zellen: Das Nährmedium mit den nicht anhaftenden, planktonischen Bakterien wird aus den Vertiefungen entfernt.

• Waschen: Die Vertiefungen werden vorsichtig mit einer Pufferlösung (z. B. PBS) gewaschen, um lose anhaftende Zellen zu entfernen.

• Färbung: Eine 0,1%ige Kristallviolett-Lösung wird zu jeder Vertiefung gegeben und für 10-15 Minuten bei Raumtemperatur inkubiert.[5] Das Kristallviolett färbt die Zellen und die extrazelluläre Matrix des Biofilms an.

• Erneutes Waschen: Überschüssiger Farbstoff wird durch mehrmaliges Waschen mit Wasser entfernt.

• Solubilisierung: Der an den Biofilm gebundene Farbstoff wird durch Zugabe eines Solubilisierungsmittels (z. B. 30%ige Essigsäure oder Ethanol) extrahiert.[5]

• Messung der Absorption: Die Absorption der solubilisierten Kristallviolett-Lösung wird mit einem Mikrotiterplatten-Lesegerät bei einer Wellenlänge von typischerweise 550-590 nm gemessen. Die gemessene Absorption ist proportional zur anhaftenden Biofilm-Biomasse.

Visualisierung von Signalwegen und Arbeitsabläufen

c-di-GMP-Signalweg in der Biofilmbildung

Der folgende Graph veranschaulicht den zentralen regulatorischen Signalweg, der durch den sekundären Botenstoff cyclisches di-GMP (c-di-GMP) gesteuert wird und eine entscheidende Rolle bei der Umstellung von einem beweglichen (planktonischen) zu einem sesshaften (Biofilm) Lebensstil bei vielen Bakterien spielt.

Abbildung 1: Vereinfachter c-di-GMP-Signalweg zur Steuerung der Biofilmbildung.

Experimenteller Arbeitsablauf zur Bewertung der Desinfektionsmittelwirksamkeit

Das nachstehende Diagramm skizziert den logischen Ablauf eines typischen Experiments zur Bewertung der Wirksamkeit von Desinfektionsmitteln gegen etablierte Biofilme.

Abbildung 2: Standard-Workflow zur Prüfung der Biofilm-Desinfektionswirksamkeit.

References

• 1. dentistrytoday.com [dentistrytoday.com]
• 2. Crystal violet assay [bio-protocol.org]
• 3. Quorum sensing - Wikipedia [en.wikipedia.org]
• 4. ASTM E2871-21. Test Method for Determining Disinfectant Efficacy Against Biofilm Grown in the CDC Biofilm Reactor Using the Single Tube Method. - IVAMI [ivami.com]
• 5. Microtiter Dish Biofilm Formation Assay - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity of Wofasteril (Peracetic Acid) and Ethanol on Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cytotoxic effects of Wofasteril, a disinfectant with peracetic acid (PAA) as its active ingredient, and ethanol on various cell lines. The information presented is curated from multiple experimental studies to assist researchers in selecting appropriate disinfectants and understanding their cellular impacts in a laboratory setting.

Quantitative Cytotoxicity Data

The following tables summarize the cytotoxic effects of peracetic acid (the active ingredient in Wofasteril) and ethanol on different cell lines as reported in various studies. It is important to note that experimental conditions such as exposure time and specific assays used may vary between studies, making direct comparisons across different studies challenging.

Table 1: Cytotoxicity of Peracetic Acid (PAA) on Various Cell Lines

Cell Line	Concentration	Exposure Time	Observed Effect	Citation
L929 Fibroblasts	Dilutions of 1% PAA	10 minutes	Higher cytotoxicity compared to 2.5% Sodium Hypochlorite.[1][2]
L929 Fibroblasts	0.1% dilution of 1% PAA	2 and 4 hours	Cytotoxic effect observed.[3]
HaCaT Keratinocytes	1 ppm	24 hours	~20% floating cells, dark cytoplasmic granules.[4]
HaCaT Keratinocytes	10 ppm and 100 ppm	24 hours	Over 50% of cells destroyed.[4]
HaCaT Keratinocytes	≥ 1 ppm	Not Specified	Less than 64.4% viable cells compared to control.
Normal Human Bronchial Epithelial (NHBE) Cells	12 ppm and 24 ppm (vapor)	Not Specified	Significant increase in cytotoxicity.[5]

Table 2: Cytotoxicity of Ethanol on Various Cell Lines

Cell Line	Concentration	Exposure Time	Observed Effect	Citation
HepG2	60-80 mM	24 hours	Dose-dependent increase in cytotoxicity.
HepG2	80 mM	24 hours	Cell viability reduced to 60-68%.
HaCaT Keratinocytes	IC50 = 0.19 mg/mL	Not Specified	50% inhibition of cell viability.[6]
A-431 (Epidermoid Carcinoma)	IC50 = 0.38 mg/mL	Not Specified	50% inhibition of cell viability.[6]
A-375 (Malignant Melanoma)	IC50 = 0.07 mg/mL	Not Specified	50% inhibition of cell viability.[6]
A549 (Lung Carcinoma) & BEAS-2B (Bronchial Epithelium)	Not Specified	Not Specified	Lower toxicity compared to other disinfectants like DDAC and GA.[7]

Experimental Protocols

A generalized protocol for assessing cytotoxicity using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a common colorimetric assay for assessing cell metabolic activity, is provided below. This protocol is a synthesis of methodologies reported in the cited literature and should be adapted based on the specific cell line and experimental conditions.

MTT Assay for Cytotoxicity Assessment

1. Cell Seeding:

• Seed cells in a 96-well plate at a density of 1 x 10^4 to 1 x 10^5 cells/well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

2. Treatment with Wofasteril (PAA) or Ethanol:

• Prepare serial dilutions of Wofasteril (or PAA) and ethanol in serum-free culture medium to achieve the desired final concentrations.

• Remove the culture medium from the wells and replace it with 100 µL of the medium containing the respective test substance. Include untreated control wells with serum-free medium only.

• Incubate the plate for the desired exposure time (e.g., 2, 4, 24, or 48 hours) at 37°C and 5% CO2.

3. MTT Addition and Incubation:

• After the incubation period, carefully remove the treatment medium.

• Add 100 µL of fresh, serum-free medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing the metabolically active cells to convert the yellow MTT into purple formazan crystals.

4. Solubilization of Formazan:

• After incubation with MTT, carefully remove the medium.

• Add 100 µL of a solubilization solution (e.g., dimethyl sulfoxide (DMSO) or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 5-15 minutes.

5. Absorbance Measurement:

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

6. Data Analysis:

• Calculate the percentage of cell viability for each treatment group relative to the untreated control group using the following formula: Cell Viability (%) = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

• The IC50 value (the concentration of the substance that causes 50% inhibition of cell viability) can be determined by plotting a dose-response curve.

Signaling Pathways and Mechanisms of Cytotoxicity

The mechanisms by which Wofasteril (peracetic acid) and ethanol induce cytotoxicity differ significantly, targeting distinct cellular components and signaling cascades.

Wofasteril (Peracetic Acid) Cytotoxicity Pathway

Peracetic acid is a strong oxidizing agent that induces rapid and non-specific cell damage. Its primary mechanism of action involves oxidative stress, leading to the denaturation of proteins, peroxidation of lipids in the cell membrane, and disruption of cellular homeostasis, ultimately causing necrosis.[8]

Caption: Mechanism of Peracetic Acid Cytotoxicity.

Ethanol Cytotoxicity Pathway

Ethanol-induced cytotoxicity is a more complex process that can involve multiple signaling pathways, often leading to apoptosis (programmed cell death). Key events include the generation of oxidative stress through its metabolism, activation of the intrinsic (mitochondrial) apoptotic pathway, and modulation of pro-apoptotic and anti-apoptotic proteins, including the p53 tumor suppressor.[9][10][11]

Caption: Ethanol-Induced Apoptotic Pathway.

Conclusion

Both Wofasteril (peracetic acid) and ethanol exhibit cytotoxicity towards various cell lines, but through different mechanisms. Wofasteril acts as a potent, non-specific oxidizing agent causing rapid cell death primarily through necrosis. Ethanol, on the other hand, tends to induce a more programmed form of cell death, apoptosis, through the activation of specific signaling pathways. The choice between these two agents for disinfection purposes in a research setting should consider the cell type being used, the desired outcome of the disinfection, and the potential for residual effects on subsequent experiments. For applications requiring rapid and broad-spectrum decontamination, Wofasteril may be more effective. However, if the goal is to study cellular processes that might be influenced by specific apoptotic pathways, understanding the impact of ethanol could be more relevant. Researchers should always validate the cytotoxicity of any disinfectant on their specific cell line of interest under their experimental conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxicity of peracetic acid: evaluation of effects on metabolism, structure and cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. actaodontologicalat.com [actaodontologicalat.com]
• 4. Keratinocyte Cytotoxicity of Peracetic Acid Used as Sterilizing Agent for Implant Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peracetic acid effects on human bronchial cells in an air liquid interface - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. series.publisso.de [series.publisso.de]
• 9. A Mechanistic Review of Cell Death in Alcohol-induced Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of ethanol on pro-apoptotic mechanisms in polarized hepatic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. How does ethanol induce apoptotic cell death of SK-N-SH neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]

A Quantitative Comparison of the Bactericidal Efficacy of Wofasteril and Hydrogen Peroxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the bactericidal performance of Wofasteril, a peracetic acid-based disinfectant, and hydrogen peroxide. The following sections present quantitative data, detailed experimental methodologies, and visual representations of their mechanisms of action to assist in the informed selection of a suitable bactericidal agent for research and development applications.

Quantitative Analysis of Bactericidal Efficacy

The bactericidal efficacy of Wofasteril (peracetic acid) and hydrogen peroxide is concentration and contact time-dependent. The following tables summarize the quantitative data on their effectiveness against various bacteria.

Table 1: Bactericidal Efficacy of Peracetic Acid (Active Ingredient in Wofasteril)

Microorganism	Concentration	Contact Time	Log Reduction	Test Method/Conditions
Staphylococcus aureus	80 ppm	30 seconds	Complete Kill	Suspension Test (pH 6-7, 20°C)[1]
Staphylococcus aureus	0.001% (10 ppm)	5 minutes	Total Inhibition	Suspension Test[2]
Staphylococcus aureus (Biofilm)	0.3% (3000 ppm)	1 minute	> 6-log	In vitro biofilm model[3][4]
Escherichia coli	80 ppm	30 seconds	Complete Kill	Suspension Test (pH 6-7, 20°C)[1]
Pseudomonas aeruginosa (Biofilm)	0.3% (3000 ppm)	1 minute	> 6-log	In vitro biofilm model[3]
Various Bacteria	0.26% (2600 ppm)	10 minutes	Massive Killing	In vitro suspension test[5]
Vegetative Bacteria	1.3 mmol/L (~99 ppm)	1 minute	6-log	Aqueous solution, 25°C[6]

Table 2: Bactericidal Efficacy of Hydrogen Peroxide

Microorganism	Concentration	Contact Time	Log Reduction	Test Method/Conditions
Staphylococcus aureus	1,000 ppm	60 minutes	Complete Kill	Suspension Test (pH 6-7, 24°C)
Staphylococcus aureus (MRSA)	3% (30,000 ppm)	30 seconds	100% Kill (In vitro)	Suspension Test[7][8]
Staphylococcus aureus (Biofilm)	Electrochemically generated	24 hours	~5.0-log	e-scaffold exposure[9]
Escherichia coli	1,000 ppm	60 minutes	Complete Kill	Suspension Test (pH 6-7, 24°C)[1]
Acinetobacter baumannii	3% (30,000 ppm)	30 seconds	100% Kill (In vitro)	Suspension Test[7][8]
Vegetative Bacteria	> 0.15 mmol/L (~5 ppm)	-	Bacteriostatic	Aqueous solution[6]

Experimental Protocols

The data presented in this guide is based on standardized and widely accepted test methods for evaluating the efficacy of disinfectants. The primary methods referenced are quantitative suspension tests and carrier tests.

Quantitative Suspension Test (e.g., EN 1276)

This test evaluates the bactericidal activity of a disinfectant in a liquid suspension.

• Preparation of Test Suspension: A suspension of the test microorganism (e.g., Staphylococcus aureus) is prepared in a solution containing an interfering substance (e.g., bovine albumin) to simulate clean or dirty conditions.

• Exposure: A specified volume of the disinfectant at a defined concentration is added to the test suspension. The mixture is maintained at a specific temperature for a predetermined contact time.

• Neutralization: After the contact time, a neutralizer is added to stop the bactericidal action of the disinfectant.

• Quantification: The number of surviving bacteria is determined by plating the neutralized sample and counting the colony-forming units (CFUs) after incubation.

• Log Reduction Calculation: The log reduction is calculated by comparing the number of viable bacteria in the test sample to the initial number of bacteria in the control sample (without disinfectant). A disinfectant is considered bactericidal if it achieves a ≥ 5-log reduction in viable counts.

Quantitative Carrier Test (e.g., EN 13697)

This method assesses the bactericidal efficacy of a disinfectant on a hard, non-porous surface.[10][11][12]

• Inoculation of Carrier: A stainless steel disc (carrier) is inoculated with a suspension of the test microorganism and dried under controlled conditions.

• Application of Disinfectant: The disinfectant at the test concentration is applied to the inoculated carrier and left for the specified contact time.

• Recovery and Neutralization: The carrier is transferred to a solution containing a neutralizer to inactivate the disinfectant. The surviving microorganisms are recovered from the surface by vortexing or sonicating.

• Enumeration: The number of surviving bacteria in the neutralization solution is determined by plating and incubation.

• Efficacy Assessment: To pass the EN 13697 standard for bactericidal activity, a disinfectant must demonstrate a ≥ 4-log reduction in the number of viable bacteria.[11]

Mechanisms of Action: Signaling Pathways and Cellular Targets

The bactericidal mechanisms of Wofasteril (peracetic acid) and hydrogen peroxide both involve oxidative damage to bacterial cells, but through slightly different pathways.

Wofasteril (Peracetic Acid) Bactericidal Mechanism

Peracetic acid is a powerful oxidizing agent that disrupts cellular homeostasis through multiple modes of action.[13][14] It denatures proteins, disrupts cell wall permeability, and oxidizes sulfhydryl and sulfur bonds in proteins and enzymes.[13]

Caption: Bactericidal mechanism of peracetic acid.

Hydrogen Peroxide Bactericidal Mechanism

Hydrogen peroxide's bactericidal activity is primarily mediated by the production of highly reactive hydroxyl radicals (•OH) through the Fenton reaction. These radicals cause widespread, non-specific damage to essential cellular components.[15]

Caption: Bactericidal mechanism of hydrogen peroxide.

Conclusion

Both Wofasteril (peracetic acid) and hydrogen peroxide are effective bactericidal agents with broad-spectrum activity. The quantitative data indicates that peracetic acid is generally effective at lower concentrations and with shorter contact times compared to hydrogen peroxide for achieving a complete kill of vegetative bacteria.[1] Peracetic acid also demonstrates rapid efficacy against bacterial biofilms.[3][4]

The choice between these two disinfectants will depend on the specific application, required contact time, material compatibility, and the presence of organic load. For applications requiring rapid and potent bactericidal action, particularly against biofilms, the data suggests that Wofasteril (peracetic acid) may offer a significant advantage. Hydrogen peroxide remains a viable option, especially in applications where its material compatibility profile is preferred.

References

• 1. envirotech.com [envirotech.com]
• 2. rsdjournal.org [rsdjournal.org]
• 3. Morphological bactericidal fast-acting effects of peracetic acid, a high-level disinfectant, against Staphylococcus aureus and Pseudomonas aeruginosa biofilms in tubing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Microbial killing activity of peracetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The bactericidal, fungicidal and sporicidal properties of hydrogen peroxide and peracetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Time-Dependent Bactericidal Efficacy of Hydrogen Peroxide against Methicillin-Resistant Staphylococcus Aureus and Acinetobacter Baumannii in Second Degree Burn Wound - Europub [europub.co.uk]
• 8. biomedres.us [biomedres.us]
• 9. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 10. EN 13697:2015+A1:2019 - Viroxy [viroxylabs.com]
• 11. microbe-investigations.com [microbe-investigations.com]
• 12. EN 13697: 2023. Quantitative textile surface test for the evaluation of bactericidal and/or fungicidal activity of chemical disinfectants - Test method without mechanical action (phase 2, step 2). In-house method based on the standard. - IVAMI [ivami.com]
• 13. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]
• 14. Peracetic Acid Solutions | Hydrite Chemical Co. [hydrite.com]
• 15. [Mechanisms of the bactericidal action of hydrogen peroxide] - PubMed [pubmed.ncbi.nlm.nih.gov]

Wofasteril (Peracetic Acid) vs. Sodium Hypochlorite: A Comparative Guide to Virucidal Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the virucidal performance of Wofasteril, a peracetic acid (PAA)-based disinfectant, and sodium hypochlorite. The information presented is supported by experimental data to assist researchers, scientists, and drug development professionals in selecting the appropriate disinfectant for their specific applications.

Executive Summary

Both Wofasteril (peracetic acid) and sodium hypochlorite are potent virucidal agents effective against a broad spectrum of enveloped and non-enveloped viruses. Peracetic acid generally demonstrates higher efficacy at lower concentrations and in the presence of organic matter compared to sodium hypochlorite. However, sodium hypochlorite remains a widely used and effective disinfectant. The choice between these two disinfectants will depend on the specific virus, the application (surface or suspension disinfection), required contact time, and the presence of organic soil.

Data Presentation: Virucidal Efficacy

The following tables summarize the quantitative data on the virucidal efficacy of peracetic acid (as a proxy for Wofasteril) and sodium hypochlorite against various viral pathogens.

Enveloped Viruses

Table 1: Efficacy Against SARS-CoV-2 (Enveloped Virus) [1][2][3]

Disinfectant	Concentration (ppm)	Contact Time	Test Type	Soil Load	Log Reduction
Peracetic Acid	50	1 min	Suspension	Absent	> 3
200	1 min	Suspension	Present	> 3
200	10 min	Carrier (Stainless Steel)	Present	> 3
200	10 min	Carrier (HDPE)	Present	> 3
Sodium Hypochlorite	50	1 min	Suspension	Absent	> 3
200	1 min	Suspension	Present	> 5
1000	10 min	Carrier (Stainless Steel)	Present	> 3
1000	10 min	Carrier (HDPE)	Present	> 3

HDPE: High-Density Polyethylene

Non-Enveloped Viruses

Table 2: Efficacy Against Non-Enveloped Viruses

Disinfectant	Virus	Concentration	Contact Time	Test Type	Log Reduction	Reference
Peracetic Acid	Poliovirus	1500 ppm	5 min	Suspension	> 4	(Becker et al., 2017)
Adenovirus	400 ppm	5 min	Suspension	> 5	(Becker et al., 2017)
Murine Norovirus	400 ppm	5 min	Suspension	> 4.5	(Becker et al., 2017)
Hepatitis A Virus	80-2500 ppm	Not specified	Carrier/Suspension	Ineffective	[4]
Sodium Hypochlorite	Poliovirus	0.1% (1000 ppm)	1 min	Not specified	Not specified	[5]
Hepatitis A Virus	>200 ppm	Not specified	Suspension	Effective	[4]

Mechanisms of Action

Wofasteril (Peracetic Acid)

Peracetic acid disrupts the viral envelope and denatures proteins and nucleic acids through oxidation. Its mechanism involves the release of reactive oxygen species that damage essential viral components.[6]

Sodium Hypochlorite

Sodium hypochlorite's virucidal activity is primarily due to hypochlorous acid (HOCl), which forms when sodium hypochlorite dissolves in water.[5] HOCl is a strong oxidizing agent that leads to the denaturation and aggregation of viral proteins, including capsid and envelope proteins, and damages the viral genome.

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide, based on standardized virucidal testing protocols.

Quantitative Suspension Test (based on EN 14476)

This test evaluates the efficacy of a disinfectant in suspension.

a. Test Virus Preparation: A stock of the test virus with a known titer (e.g., TCID₅₀/mL) is prepared in a cell culture medium.

b. Test and Control Solutions:

• Test Solution: The disinfectant (Wofasteril/peracetic acid or sodium hypochlorite) is diluted to the desired concentration in hard water.

• Virus Control: An equal volume of hard water or a non-virucidal buffer is used in place of the disinfectant.

• Cytotoxicity Control: The disinfectant is diluted to the test concentration in a cell culture medium without the virus to assess its toxicity to the host cells.

• Neutralization Control: A neutralizer is tested to ensure it effectively stops the virucidal action of the disinfectant without harming the host cells.

c. Test Procedure:

• One part of the virus suspension is mixed with one part of an interfering substance (e.g., bovine albumin to simulate "dirty" conditions) and eight parts of the test disinfectant solution.

• The mixture is incubated at a specified temperature (e.g., 20°C) for a defined contact time (e.g., 1, 5, 10 minutes).

• Immediately after the contact time, the reaction is stopped by adding a neutralizer.

• The neutralized mixture is serially diluted, and each dilution is used to infect host cell monolayers in a 96-well plate.

• The plates are incubated for several days, and the cytopathic effect (CPE) is observed to determine the viral titer.

d. Calculation of Virucidal Activity: The reduction in viral titer is calculated as the difference in the log₁₀ of the viral titer between the virus control and the test sample. A disinfectant is typically considered to have virucidal activity if it demonstrates at least a 4-log₁₀ reduction (99.99%) in the viral titer.[7]

Quantitative Carrier Test for Surfaces (based on ASTM E1053)

This test evaluates the efficacy of a disinfectant on a hard, non-porous surface.

a. Carrier Preparation: Sterile carriers (e.g., stainless steel or glass discs) are used as the test surface.

b. Inoculation of Carriers:

• A known titer of the test virus, mixed with an organic soil load (e.g., fetal bovine serum), is applied to the surface of each carrier.

• The inoculated carriers are dried under controlled conditions (e.g., at room temperature in a biosafety cabinet).

c. Test Procedure:

• The dried, inoculated carriers are exposed to the disinfectant product according to the manufacturer's instructions (e.g., spraying, wiping, or immersion) for a specified contact time.

• After the contact time, the carrier is transferred to a neutralization solution to stop the disinfectant's activity.

• The virus is recovered from the carrier surface by scraping or vortexing.

d. Virus Quantification: The recovered virus suspension is serially diluted and titrated on host cells to determine the remaining infectious virus.

e. Calculation of Virucidal Efficacy: The log₁₀ reduction in viral titer is calculated by comparing the viral titer from the treated carriers to that from control carriers (treated with a placebo, such as water or saline). For a product to be considered virucidal for surfaces, the U.S. EPA generally requires a ≥ 3-log₁₀ reduction in the viral titer.[1]

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. Efficacy of Peracetic Acid and Sodium Hypochlorite against SARS-CoV-2 on Contaminated Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Efficacy of Peracetic Acid and Sodium Hypochlorite against SARS-CoV-2 on Contaminated Surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of virucidal efficacy of sodium hypochlorite, chlorine dioxide, peracetic acid, and ethanol against hepatitis A virus by carrier and suspension tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. electrolytictech.com [electrolytictech.com]
• 6. mdpi.com [mdpi.com]
• 7. microbe-investigations.com [microbe-investigations.com]

A Comparative Analysis of Wofasteril and Other High-Level Disinfectants for Researchers and Drug Development Professionals

In the critical landscape of pharmaceutical research and drug development, maintaining aseptic conditions is paramount. The selection of a high-level disinfectant (HLD) is a crucial decision, directly impacting the integrity of experimental outcomes and the safety of personnel. This guide provides an objective comparison of Wofasteril, a peracetic acid-based disinfectant, with other commonly used HLDs, namely glutaraldehyde and ortho-phthalaldehyde (OPA). The information presented is supported by available experimental data to aid researchers, scientists, and drug development professionals in making informed choices for their specific applications.

Comparative Efficacy: Contact Times for High-Level Disinfection

Disinfectant	Active Ingredient	Concentration	Contact Time for High-Level Disinfection	Temperature
Wofasteril	Peracetic Acid	Varies (e.g., 1.75% - 2%)	5 minutes (sporicidal on PPE) to 2 hours (surface disinfection)	Room Temperature
Glutaraldehyde	Glutaraldehyde	≥2.0%	20 - 90 minutes	20-25°C
Ortho-phthalaldehyde (OPA)	Ortho-phthalaldehyde	0.55%	5 - 12 minutes	20-25°C
Peracetic Acid (General)	Peracetic Acid	0.2%	~12 minutes (in automated systems)	50-56°C

Note: Contact times can be influenced by factors such as the presence of organic soil, the type and level of microbial contamination, and the specific formulation of the disinfectant. Users should always adhere to the manufacturer's instructions for use.

Experimental Protocols

To ensure the validity and reproducibility of disinfectant efficacy testing, standardized experimental protocols are essential. The following is a generalized methodology for evaluating the bactericidal, mycobactericidal, fungicidal, and virucidal activity of a high-level disinfectant.

1. Test Organisms: A representative panel of microorganisms should be selected, including:

• Vegetative Bacteria: Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli

• Mycobacteria: Mycobacterium terrae or Mycobacterium bovis (as a surrogate for Mycobacterium tuberculosis)

• Fungi: Trichophyton interdigitale, Candida albicans

• Viruses: A selection of enveloped and non-enveloped viruses relevant to the intended application.

• Spores (for sporicidal testing): Bacillus subtilis or Clostridium sporogenes spores.

2. Inoculum Preparation: Microorganisms are cultured under optimal conditions to achieve a high concentration. The final inoculum should be standardized to a specific cell density or viral titer.

3. Carrier Test Method (Surface Disinfection):

• Sterile carriers (e.g., stainless steel or glass discs) are inoculated with a standardized volume of the test organism and allowed to dry under controlled conditions.

• The inoculated carriers are then immersed in the disinfectant solution for a series of predetermined contact times.

• Following exposure, the carriers are transferred to a neutralizing broth to inactivate the disinfectant.

• The surviving microorganisms are recovered, enumerated, and the log reduction is calculated compared to control carriers not exposed to the disinfectant.

4. Suspension Test Method:

• A standardized volume of the test organism suspension is added to a specified volume of the disinfectant solution.

• At defined contact times, aliquots are removed and immediately neutralized.

• The number of viable microorganisms in the neutralized sample is determined, and the log reduction is calculated.

5. Control Measures:

• Positive Control: Inoculated carriers or suspension not exposed to the disinfectant.

• Neutralization Control: To verify that the neutralizing agent effectively inactivates the disinfectant without being toxic to the test organism.

• Negative Control: Sterile carriers or suspension to ensure no background contamination.

Mandatory Visualizations

Antimicrobial Mechanisms of Action

The following diagrams illustrate the proposed antimicrobial mechanisms of action for peracetic acid (the active component of Wofasteril), glutaraldehyde, and ortho-phthalaldehyde.

Caption: Mechanism of Peracetic Acid.

Caption: Mechanism of Glutaraldehyde.

Caption: Mechanism of OPA.

Experimental Workflow for Disinfectant Efficacy Testing

The following diagram outlines a typical workflow for conducting a carrier-based disinfectant efficacy test.

Caption: Disinfectant Efficacy Workflow.

A Comparative Guide to Wofasteril and Alternatives for Decontamination in GMP-Compliant Facilities

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Wofasteril, a peracetic acid (PAA) and hydrogen peroxide (H₂O₂)-based disinfectant, with other commonly used decontamination agents in Good Manufacturing Practice (GMP)-compliant facilities: vaporized hydrogen peroxide (VHP), chlorine dioxide (ClO₂), and formaldehyde. The information presented is supported by experimental data to aid in the selection of the most appropriate decontamination strategy for your specific needs.

Executive Summary

Effective decontamination is a critical component of maintaining a sterile and controlled environment in pharmaceutical manufacturing. The choice of a decontaminant depends on several factors, including its antimicrobial efficacy (particularly sporicidal activity), material compatibility, cycle time, and safety profile. Wofasteril, a blend of peracetic acid and hydrogen peroxide, offers rapid and broad-spectrum antimicrobial activity. Vaporized hydrogen peroxide is a widely adopted method known for its excellent material compatibility and non-toxic byproducts. Chlorine dioxide provides rapid gas-phase decontamination with good penetration capabilities. Formaldehyde, a traditional and highly effective agent, is now less favored due to safety concerns.

Comparison of Decontamination Agent Performance

The following tables summarize the key performance characteristics of Wofasteril and its alternatives.

Table 1: Sporicidal Efficacy Comparison

Decontaminant	Active Ingredient(s)	Biological Indicator	Concentration	Contact Time	Log Reduction	Reference
Wofasteril® SC super	Peracetic Acid (1.75%)	Bacillus thuringiensis spores on PPE	1.75% PAA	5 minutes	≥5.48 ± 0.41	[1]
Peracetic Acid (Fog)	Peracetic Acid (0.06%)	Geobacillus stearothermophilus spores	0.06% PAA	10 minutes	>5	[2][3][4]
Vaporized Hydrogen Peroxide	Hydrogen Peroxide (35%)	Geobacillus stearothermophilus spores	1.0 g/min	60 minutes	Total decontamination	[5]
Chlorine Dioxide Gas	Chlorine Dioxide	Bacillus atrophaeus spores	1000 ppm	~28 minutes	6	[6]
Formaldehyde Gas	Formaldehyde	Bacillus atrophaeus spores	10.5 g/m³	18 hours	>6	[7]

Table 2: Material Compatibility Comparison

Material	Wofasteril (PAA/H₂O₂)	Vaporized H₂O₂	Chlorine Dioxide	Formaldehyde
316L Stainless Steel	Excellent	Excellent	Good (potential for corrosion at high concentrations)	Excellent
Aluminum	Good (potential for corrosion)	Excellent	Good (potential for corrosion)	Excellent
Polycarbonate	Good	Excellent	Good	Excellent
Polyvinyl Chloride (PVC)	Good	Good	Good	Excellent
Silicone	Good	Excellent	Good	Excellent
Viton®	Good	Excellent	Good	Excellent

Note: Material compatibility can be influenced by the specific formulation of the disinfectant, concentration, temperature, and contact time. It is always recommended to perform specific compatibility testing with materials present in your facility.

Table 3: Typical Decontamination Cycle Parameters

Parameter	Wofasteril (Fogging)	Vaporized H₂O₂	Chlorine Dioxide Gas	Formaldehyde Gas
Typical Concentration	0.06% - 2% PAA	35% H₂O₂ solution vaporized	360 - 1000 ppm	8000 - 10,000 ppm
Temperature	Ambient	Ambient to slightly elevated	Ambient	>20°C
Relative Humidity	75-80%	Low (to prevent condensation)	65-85%	70-90%
Typical Exposure Time	10 - 60 minutes	1 - 4 hours	30 minutes - 2 hours	6 - 18 hours
Aeration Time	Shorter	Longer	Shorter	Very Long (neutralization required)
Residues	Acetic acid, water, oxygen (biodegradable)	Water, oxygen (non-toxic)	Chloride, chlorite (low levels)	Polymeric formaldehyde (requires cleaning)

Experimental Protocols

Sporicidal Efficacy Testing: Quantitative Suspension Test (based on EN 13704)

This protocol outlines a standardized method to evaluate the sporicidal efficacy of a liquid chemical disinfectant.

a. Materials:

• Test disinfectant (e.g., Wofasteril)

• Biological indicator spore suspension (e.g., Bacillus subtilis ATCC 6633)

• Interfering substance (e.g., 0.3 g/L bovine albumin for clean conditions, 3.0 g/L for dirty conditions)

• Neutralizer solution (validated for the specific disinfectant)

• Sterile hard water

• Culture media (e.g., Tryptone Soya Agar)

• Sterile test tubes, pipettes, and petri dishes

• Incubator

b. Procedure:

• Prepare the test disinfectant at three concentrations in sterile hard water: one in the active range and one in the non-active range.

• In a sterile test tube, mix 1 part interfering substance with 1 part of the bacterial spore suspension.

• Add 8 parts of the prepared disinfectant solution to the mixture.

• Start a timer for the specified contact time (e.g., 60 minutes). Maintain the test temperature (e.g., 20°C).

• At the end of the contact time, transfer 1 part of the mixture to a tube containing 8 parts neutralizer and 1 part water. Mix thoroughly.

• Perform serial dilutions of the neutralized sample.

• Plate the dilutions onto culture media.

• Incubate the plates at 37°C for 48-72 hours.

• Count the colony-forming units (CFU) and calculate the log reduction compared to a control sample (using sterile hard water instead of the disinfectant). A log reduction of ≥ 3 is typically required to pass the test.[8][9][10]

Material Compatibility Testing: Immersion and Wipe Down Method

This protocol provides a general framework for assessing the compatibility of materials with decontamination agents.

a. Materials:

• Test decontamination agent (e.g., Wofasteril, prepared at use-concentration)

• Material coupons (e.g., 316L stainless steel, polycarbonate, silicone)

• Control solution (e.g., sterile water or 70% isopropyl alcohol)

• Lint-free wipes

• Microscope

• Colorimeter (optional)

• Mechanical strength testing equipment (optional)

b. Procedure:

• Immersion Test:

  • Submerge material coupons in the test disinfectant and a control solution in separate containers.

  • Maintain the containers at a specified temperature for a duration representative of multiple decontamination cycles (e.g., 24-72 hours).

  • After the exposure period, remove the coupons, rinse with sterile water, and allow them to dry.

• Wipe Down Test:

  • Wipe the surface of separate material coupons with a lint-free wipe saturated with the test disinfectant.

  • Allow the surface to air dry for the recommended contact time.

  • Repeat this process for a predetermined number of cycles to simulate routine application.

• Evaluation:

  • Visually inspect all coupons for any changes, such as corrosion, discoloration, crazing, swelling, or changes in surface texture, comparing the disinfectant-exposed coupons to the control coupons.

  • Perform microscopic examination for a more detailed assessment of surface morphology.

  • If required, conduct quantitative analysis of color change using a colorimeter or assess changes in mechanical properties (e.g., tensile strength).

  • Document all observations and results.

Visualizations

References

• 1. BS EN 13704:2018 - TC | 31 Jul 2018 | BSI Knowledge [knowledge.bsigroup.com]
• 2. researchgate.net [researchgate.net]
• 3. Inactivation kinetics of Geobacillus stearothermophilus spores by a peracetic acid or hydrogen peroxide fog in comparison to the liquid form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.wur.nl [research.wur.nl]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ikeuchi.eu [ikeuchi.eu]
• 8. EN 13704: 2019. Quantitative suspension test for the evaluation of sporicidal activity in food, industry, domestic and institutional areas (fase2, step1). - IVAMI [ivami.com]
• 9. microbe-investigations.com [microbe-investigations.com]
• 10. EN 13704:2018 - Viroxy [viroxylabs.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Wofasteril®

For researchers, scientists, and drug development professionals, ensuring a safe and compliant laboratory environment is paramount. Wofasteril®, a peracetic acid-based disinfectant, is a powerful tool in maintaining sterility. However, its safe disposal is critical to protect both personnel and the environment. This document provides essential, immediate safety and logistical information for the proper handling and disposal of Wofasteril®.

Core Safety and Disposal Principles

Wofasteril® is a concentrate and must be handled with care. The primary hazards associated with Wofasteril® are its potential to cause fire upon heating, harm if swallowed, cause severe skin burns and eye damage, and its high toxicity to aquatic life.[1][2][3][4][5][6] Always wear appropriate personal protective equipment (PPE), including protective gloves, clothing, eye protection, and face protection when handling the concentrate.[1][2][5][6]

The disposal procedure for Wofasteril® depends on the quantity of the waste. Large volumes must be handled by an authorized waste disposal company.[1][3][4][6][7] Small quantities, however, can be disposed of via the wastewater system after proper neutralization and dilution.[1][2][3][4][7] Peracetic acid is environmentally friendly as it decomposes into acetic acid, water, and oxygen.[2][8]

Quantitative Data Summary

For safe handling and disposal, it is crucial to be aware of the key parameters. The following table summarizes the essential quantitative data for the disposal of small quantities of Wofasteril®.

Parameter	Value	Source
Neutralization pH	~7	[1][2][3][4][7]
Active Ingredient (in use-solution for some applications)	0.1% - 2.0%	[1][9]

Experimental Protocol: Disposal of Small Quantities of Wofasteril®

This protocol outlines the step-by-step procedure for the safe disposal of small quantities of Wofasteril® waste in a laboratory setting.

Materials:

• Wofasteril® waste solution

• Appropriate PPE (gloves, safety glasses, lab coat)

• pH indicator strips or a calibrated pH meter

• Neutralizing agent (e.g., sodium bicarbonate, sodium hydroxide solution - use with caution)

• Large container for dilution

• Running water source

Procedure:

• Ensure Proper Ventilation: Work in a well-ventilated area or under a fume hood.

• Wear Appropriate PPE: Put on chemical-resistant gloves, safety glasses with side shields or goggles, and a lab coat.

• Dilution:

  • For every one part of Wofasteril® waste, add at least 100 parts of cold water in a large container. This initial dilution is crucial for safe handling during neutralization.

• Neutralization:

  • Slowly add a neutralizing agent to the diluted Wofasteril® solution. Common neutralizing agents include sodium bicarbonate (can be added as a solid) or a dilute solution of sodium hydroxide. Add the neutralizer in small increments and stir gently.

  • Monitor the pH of the solution frequently using pH indicator strips or a pH meter.

  • Continue adding the neutralizing agent until the pH of the solution is approximately 7.[1][2][3][4][7]

• Final Dilution and Disposal:

  • Once the solution is neutralized, pour it down the drain with a large amount of running water. Let the water run for a few minutes after pouring the solution to ensure it is thoroughly flushed through the plumbing system.

• Decontaminate:

  • Rinse the container used for neutralization thoroughly with water.

  • Properly dispose of used PPE according to your institution's guidelines.

Wofasteril® Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Wofasteril®.

Caption: Wofasteril® Disposal Decision Workflow.

References

• 1. Wofasteril® - KESLA HYGIENE AG [kesla.de]
• 2. kesla.de [kesla.de]
• 3. Wofasteril® Premium - KESLA HYGIENE AG [kesla.de]
• 4. Wofasteril® SC - KESLA HYGIENE AG [kesla.de]
• 5. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 6. Wofasteril® MZ - KESLA HYGIENE AG [kesla.de]
• 7. Wofasteril® SC super for hobby pet owners - KESLA HYGIENE AG [kesla.de]
• 8. 1+1 Wofasteril® SC super - KESLA HYGIENE AG [kesla.de]
• 9. Wofasteril® 035 - KESLA HYGIENE AG [kesla.de]

Safeguarding Your Research: A Comprehensive Guide to Handling Wofasteril

For Immediate Use by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Wofasteril. Adherence to these procedures is critical for ensuring personal safety and maintaining a secure laboratory environment.

Wofasteril is a powerful disinfectant and sterilant that requires careful handling due to its corrosive and oxidizing properties. This document outlines the necessary personal protective equipment (PPE), step-by-step operational procedures, and compliant disposal methods.

Personal Protective Equipment (PPE) for Wofasteril

The use of appropriate PPE is mandatory when handling Wofasteril concentrate. The following table summarizes the required equipment.

Body Part	Required PPE	Specifications and Remarks
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Ensure gloves are inspected for integrity before each use.
Eyes & Face	Safety goggles and face shield	Goggles must provide a complete seal around the eyes. A face shield must be worn in conjunction with goggles to protect against splashes.[1]
Body	Protective clothing	A chemical-resistant apron or lab coat is required. Ensure clothing provides full coverage of the arms.[1]
Respiratory	Respiratory protection	Use only in a well-ventilated area.[1][2] If there is a risk of inhaling mist or vapors, a respirator with an appropriate cartridge for organic vapors and acid gases should be used.

Operational Protocol: Safe Handling of Wofasteril

Follow these step-by-step instructions to ensure the safe handling of Wofasteril concentrate and its diluted solutions.

1. Preparation and Dilution:

• Always work in a designated, well-ventilated area, preferably within a chemical fume hood.[1][2]

• Before handling, ensure that an emergency eyewash station and safety shower are readily accessible.

• Wear all required PPE as specified in the table above.[1]

• When preparing dilutions, always add Wofasteril concentrate to water slowly. Never add water to the concentrate.

• Use only compatible containers made of materials such as high-density polyethylene (HDPE) or glass. Wofasteril may be corrosive to some metals.[1][3]

2. During Use:

• Avoid direct contact with skin, eyes, and clothing.[4]

• Do not eat, drink, or smoke in areas where Wofasteril is handled or stored.[1][2]

• Keep containers tightly closed when not in use.[5][6]

• Keep away from heat, sparks, open flames, and other ignition sources.[1][2][5][6][7] Wofasteril can be flammable under certain conditions.

• Avoid mixing Wofasteril with incompatible materials such as alkalis, heavy metals, and combustible materials.[1][2]

3. In Case of a Spill:

• Evacuate the immediate area.

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).

• Do not use combustible materials like paper towels to absorb spills.

• Collect the absorbed material into a designated, labeled waste container.

• Ventilate the area and wash the spill site with a large amount of water after the material has been collected.

Emergency First Aid Procedures

Immediate action is crucial in the event of exposure to Wofasteril.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[1][5][6] Seek medical attention if irritation persists. Wash clothing before reuse.[1][2]
Inhalation	Move the exposed person to fresh air. If not breathing, if breathing is irregular, or if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel. Loosen tight clothing such as a collar, tie, belt, or waistband. Seek immediate medical attention.[1][2]
Ingestion	Do NOT induce vomiting.[1][6] Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][6]

Disposal Plan

Proper disposal of Wofasteril and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

• Unused Product: Dispose of unused Wofasteril concentrate as hazardous waste through an authorized waste disposal company.[2][5] Do not dispose of it down the drain.

• Diluted Solutions: Small quantities of diluted Wofasteril solutions may be disposed of down the drain with copious amounts of water, provided the pH is neutralized to approximately 7.[1][5] Always check with your local environmental health and safety office for specific institutional guidelines.

• Empty Containers: Triple rinse empty containers with water. The rinsate should be collected and treated as diluted Wofasteril waste. Puncture and dispose of the container in accordance with local regulations, or offer it for recycling if permissible.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Wofasteril, from preparation to final disposal.

Caption: Logical workflow for the safe handling of Wofasteril.

References

• 1. kesla.de [kesla.de]
• 2. 1+1 Wofasteril® SC super - KESLA HYGIENE AG [kesla.de]
• 3. duratec.ch [duratec.ch]
• 4. Page loading... [wap.guidechem.com]
• 5. Wofasteril® Premium - KESLA HYGIENE AG [kesla.de]
• 6. Wofasteril® classic - KESLA HYGIENE AG [kesla.de]
• 7. Wofasteril® - KESLA HYGIENE AG [kesla.de]